Bombykal

• CAS: 63024-98-6

Core Science & Biosynthesis

discovery and history of Bombykal as a pheromone

An In-depth Technical Guide to the Discovery and History of Bombykal

Introduction

The study of chemical communication in insects was revolutionized by the identification of the first pheromone, bombykol (B110295), from the female silkworm moth, Bombyx mori.[1][2] This pioneering work by Adolf Butenandt in 1959 opened the door to understanding how these chemical signals mediate complex behaviors, particularly in mating.[1][2] While bombykol, (E,Z)-10,12-hexadecadien-1-ol, was initially thought to be the sole sex pheromone, subsequent research revealed a more complex system involving a secondary component: bombykal.[3][4]

Bombykal, the aldehyde analogue (E,Z)-10,12-hexadecadienal, is a minor component of the female B. mori's pheromone blend.[3] Unlike bombykol, which elicits the full repertoire of male sexual behavior, bombykal does not attract male moths.[4] Instead, it functions as a behavioral antagonist, suppressing the male's response to bombykol.[3][5][6][7] This technical guide provides a comprehensive overview of the discovery, biosynthesis, sensory reception, and experimental history of bombykal, tailored for researchers in chemical ecology and drug development.

Discovery and Characterization

Following Butenandt's landmark identification of bombykol, further analysis of the female silkworm's pheromone gland revealed the presence of a second, related compound.[2][3] This compound was identified as bombykal, the corresponding aldehyde of bombykol.[3] It is present in the pheromone gland at a significantly lower concentration than bombykol.

Parameter	Value	Species	Reference
Pheromone Blend Ratio	~11:1 (Bombykol:Bombykal)	Bombyx mori	[3][7][8]
Chemical Formula	C₁₆H₂₈O	N/A	[9]
IUPAC Name	(10E,12Z)-Hexadeca-10,12-dienal	N/A	[8][9]

While bombykal is a minor component with an inhibitory role in B. mori, it is a major sex pheromone component for other moth species, including the hawkmoth Manduca sexta and the bombycid moth Trilocha varians.[5][6][9] This highlights the evolutionary plasticity of pheromone communication systems.

Biosynthesis of Bombykal

The biosynthetic pathway for bombykol from palmitoyl-CoA is well-established.[1][2] Bombykal is synthesized in the terminal step of this pathway through the oxidation of bombykol. This conversion is catalyzed by alcohol oxidases (AOs).

Comparative transcriptome analysis between B. mori (which produces bombykal) and its wild ancestor B. mandarina (which does not) has implicated several specific genes in this final step. Four alcohol oxidases (BmorAO1, 2, 3, and 4) are considered putative causal genes for the conversion of bombykol to bombykal.[8]

Biosynthesis of Bombykol and Bombykal.

Sensory Reception and Signaling Pathway

Male silkworm moths detect pheromones using specialized olfactory receptor neurons (ORNs) housed within long sensilla trichodea on their antennae.[4][10][11] Specific ORNs are tuned to detect either bombykol or bombykal.[4][11][12] The receptor for bombykal has been identified as BmOR3, a G protein-coupled receptor.[7]

Upon binding bombykal, BmOR3, in conjunction with the obligatory olfactory receptor co-receptor (Orco), initiates an intracellular signaling cascade. While the precise downstream pathway for BmOR3 in B. mori is an area of ongoing research, studies in the hawkmoth Manduca sexta on its bombykal receptor (MsexOr1) suggest the involvement of Phospholipase C (PLC) and Protein Kinase C (PKC), leading to an increase in intracellular calcium concentration.[9] This influx of ions depolarizes the neuron, generating an electrical signal that is sent to the brain.

Proposed signaling pathway for Bombykal reception.

Experimental Protocols

The characterization of bombykal has relied on a combination of chemical analysis, electrophysiology, and behavioral assays.

Isolation and Identification

• Objective: To isolate and identify volatile compounds from the female pheromone gland.

• Methodology:

  • Gland Excision: Pheromone glands are excised from virgin female moths.

  • Solvent Extraction: Glands are submerged in a non-polar solvent (e.g., hexane) to extract lipids and semiochemicals.

  • Purification: The crude extract is purified using techniques like fractionation.

  • Analysis: The purified fractions are analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) to separate and identify the chemical constituents based on their retention times and mass spectra.[13]

Electrophysiology

• Objective: To measure the response of the male moth's antenna to specific pheromone components.

• Electroantennogram (EAG):

  • Preparation: An antenna is excised from a male moth and mounted between two electrodes.[4]

  • Stimulation: A puff of air containing a known concentration of the test compound (e.g., bombykal) is delivered over the antenna.[4][14]

  • Recording: The electrodes record the summed potential changes from all responding ORNs on the antenna.[15] The amplitude of the EAG response indicates the sensitivity of the antenna to the compound.[7][15]

• Single Sensillum Recording (SSR):

  • Preparation: A fine tungsten electrode is inserted at the base of a single sensillum on the male antenna.

  • Stimulation: The antenna is stimulated with the pheromone component.

  • Recording: The electrode records the action potentials (spikes) from the individual ORNs within that sensillum, allowing for the characterization of specific neuron types (e.g., the bombykal-sensitive neuron).[7]

Experiment Type	Compound	Concentration	Species	Observed Effect	Reference
EAG	Bombykal	10 µg	B. mori	Significant EAG response in male antennae.	[7]
SSR	Bombykal	10 µg	B. mori	Strong neuronal firing in specific sensilla.	[7]
Heterologous Expression	Bombykal	30-100 µmol l⁻¹	B. mori (receptor)	Inward currents in oocytes expressing BmOR3.	[9]
Heterologous Expression	Bombykal	10-300 µmol l⁻¹	M. sexta (receptor)	Dose-dependent inward currents in oocytes.	[9]

Behavioral Assays

• Objective: To determine the behavioral effect of bombykal on male moths.

• Methodology:

  • Arena Setup: Male moths are placed in a wind tunnel or olfactometer.

  • Stimulus Delivery: A controlled plume of air containing bombykol alone, bombykal alone, or a mixture of both is introduced upstream.

  • Observation: The male's behavior is recorded and scored. Key behaviors for B. mori include the "flutter dance" or rapid wing fluttering, and upwind flight towards the source.[2][5][6]

  • Analysis: The percentage of males exhibiting the behavior in response to each stimulus is calculated. These assays have consistently shown that bombykal inhibits the wing fluttering response normally induced by bombykol.[5][6][7]

References

• 1. Bombykol - Wikipedia [en.wikipedia.org]
• 2. In pursuit of Bombykol | Feature | RSC Education [edu.rsc.org]
• 3. Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Female sex pheromone and male behavioral responses of the bombycid moth Trilocha varians: comparison with those of the domesticated silkmoth Bombyx mori - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regulation of olfactory-based sex behaviors in the silkworm by genes in the sex-determination cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification and characterization of the bombykal receptor in the hawkmoth Manduca sexta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Scent of a Moth | Natural History Magazine [naturalhistorymag.com]
• 11. Mate-Seeking Fruit Flies Fooled by Silkworm Scent | UC Davis [ucdavis.edu]
• 12. pnas.org [pnas.org]
• 13. Specificity Determinants of the Silkworm Moth Sex Pheromone - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide to Bombykal: Structure, Properties, and Biological Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bombykal, the aldehyde counterpart to the well-characterized silkworm moth pheromone bombykol (B110295), plays a crucial role in the chemical communication and reproductive behavior of Bombyx mori. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, and biological signaling pathway of bombykal. Detailed experimental protocols for its synthesis and purification are provided, alongside a thorough analysis of its spectroscopic characteristics. Furthermore, this document elucidates the molecular mechanisms of bombykal perception, from its interaction with pheromone-binding proteins to the activation of specific olfactory receptors and the subsequent intracellular signaling cascade. This guide is intended to serve as a valuable resource for researchers in the fields of chemical ecology, neurobiology, and pest management, as well as for professionals involved in the development of novel semiochemical-based applications.

Chemical Structure and Properties

Bombykal, systematically named (10E, 12Z)-hexadeca-10,12-dienal, is a C16 unsaturated aldehyde. Its structure is characterized by a conjugated diene system with a trans configuration at the 10th carbon and a cis configuration at the 12th carbon, terminating in an aldehyde functional group. This specific stereochemistry is crucial for its biological activity.

Physicochemical Properties of Bombykal

A summary of the key physicochemical properties of bombykal is presented in the table below. While experimental data for some properties are limited, predicted values based on its structure are also included for a comprehensive overview.

Property	Value	Source
Molecular Formula	C₁₆H₂₈O	[1][2]
Molecular Weight	236.39 g/mol	[1][2]
IUPAC Name	(10E,12Z)-hexadeca-10,12-dienal	[2]
CAS Number	63024-98-6	[3]
Boiling Point	Not available (predicted ~298 °C at 760 mmHg for a related isomer)	[4]
Melting Point	Not available	[5]
Solubility	Practically insoluble in water; soluble in organic solvents.	[5]
logP (predicted)	5.7 - 6.35	[5][6]

Spectroscopic Data

The structural elucidation and confirmation of bombykal rely on various spectroscopic techniques.

• ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: Predicted NMR data suggests characteristic signals for the aldehydic proton, the olefinic protons of the conjugated diene system, and the aliphatic chain.

• Infrared (IR) Spectroscopy: The IR spectrum of bombykal is expected to show characteristic absorption bands for the C=O stretching of the aldehyde group (around 1730 cm⁻¹), C=C stretching of the conjugated diene (around 1600-1650 cm⁻¹), and C-H stretching and bending vibrations.

• Mass Spectrometry (MS): Electron ionization mass spectrometry of bombykal would show a molecular ion peak corresponding to its molecular weight, along with a characteristic fragmentation pattern resulting from the cleavage of the aliphatic chain and the conjugated system. The NIST WebBook provides mass spectral data for related isomers, which can serve as a reference.[2][7][8]

Biosynthesis of Bombykal

Bombykal is biosynthesized in the pheromone gland of the female silkworm moth from its precursor, bombykol ((10E, 12Z)-hexadeca-10,12-dien-1-ol). This conversion is an oxidation reaction catalyzed by specific enzymes. The general biosynthetic pathway starts from acetyl-CoA and proceeds through fatty acid synthesis to produce palmitoyl-CoA. A series of desaturation and reduction steps, followed by the final oxidation, leads to the formation of bombykal.

The key enzymatic step in the formation of bombykal from bombykol is the oxidation of the primary alcohol to an aldehyde. This is carried out by alcohol oxidases present in the pheromone gland.

Biosynthetic pathway of bombykal from acetyl-CoA.

Experimental Protocols

Synthesis of Bombykal via Dess-Martin Oxidation of Bombykol

This protocol describes the mild and selective oxidation of bombykol to bombykal using Dess-Martin periodinane (DMP).[9][10]

Materials:

• Bombykol ((10E, 12Z)-hexadeca-10,12-dien-1-ol)

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium thiosulfate (B1220275) (Na₂S₂O₃), saturated aqueous solution

• Diethyl ether (Et₂O)

• Magnesium sulfate (B86663) (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for chromatography

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• Reaction Setup: Dissolve bombykol (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Addition of DMP: Add Dess-Martin periodinane (1.1-1.5 equivalents) to the solution at room temperature with stirring. The reaction is typically complete within 1-3 hours. Progress can be monitored by thin-layer chromatography (TLC).

• Quenching the Reaction: Upon completion, dilute the reaction mixture with diethyl ether.

• Work-up: Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the solid dissolves and the two layers become clear.

• Extraction: Separate the organic layer. Extract the aqueous layer with diethyl ether.

• Washing and Drying: Combine the organic layers and wash with saturated aqueous NaHCO₃, followed by brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the solution under reduced pressure. Purify the crude bombykal by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure product.

References

• 1. researchgate.net [researchgate.net]
• 2. Z,Z-10,12-Hexadecadienal [webbook.nist.gov]
• 3. organic chemistry - Dess–Martin oxidation work up - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. (10Z,12E)-10,12-Hexadecadien-1-ol | CAS#:1002-94-4 | Chemsrc [chemsrc.com]
• 5. NP-MRD: Showing NP-Card for (10e,12z)-hexadeca-10,12-dienal (NP0296265) [np-mrd.org]
• 6. 10Z,12E-Hexadecadienal | C16H28O | CID 6444828 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. E,E-10,12-Hexadecadienal [webbook.nist.gov]
• 8. 10,12-Hexadecadien-1-ol [webbook.nist.gov]
• 9. Alcohol to Aldehyde - Dess-Martin Periodinane (DMP) [commonorganicchemistry.com]
• 10. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]

A Technical Guide to the Biosynthesis of Bombykal in Bombyx mori

This technical guide provides a detailed overview of the biosynthetic pathway of bombykal, a minor but significant component of the female sex pheromone blend of the silkworm, Bombyx mori. The primary audience for this document includes researchers, scientists, and professionals in drug development and insect biochemistry.

Introduction to Bombyx mori Pheromone Biosynthesis

The female silkworm moth, Bombyx mori, releases a specific blend of sex pheromones to attract males for mating. This blend primarily consists of (E,Z)-10,12-hexadecadien-1-ol, known as bombykol (B110295), which was the first pheromone to be chemically characterized.[1] A second component, the corresponding aldehyde (E,Z)-10,12-hexadecadienal, or bombykal, is also present in the pheromone gland at an approximate ratio of 11:1 (bombykol:bombykal).[2] While bombykol is the principal attractant, bombykal also elicits a strong electrophysiological response in male antennae and plays a role in mating behavior.[3][4]

The biosynthesis of these C16 pheromones occurs de novo in specialized pheromone gland (PG) cells located in the female's abdominal tip. The entire process is initiated from acetyl-CoA and involves a series of fatty acid synthesis and modification steps, regulated by the Pheromone Biosynthesis Activating Neuropeptide (PBAN).[1][5][6] This guide details the complete pathway, with a specific focus on the terminal steps leading to the formation of bombykal.

The Core Biosynthetic Pathway: From Acetyl-CoA to Bombykol

The synthesis of bombykal is intrinsically linked to the biosynthesis of its direct precursor, bombykol. The pathway begins with common fatty acid synthesis and proceeds through unique desaturation and reduction steps.[1][6]

• Fatty Acid Synthesis (FAS): The process starts with the de novo synthesis of the C16 saturated fatty acid, palmitate, from acetyl-CoA via the canonical FAS pathway.[5][6] Key components like the Acyl Carrier Protein (ACP), encoded by the BmACP gene, are essential for this initial stage.[5] The resulting palmitoyl-CoA serves as the primary substrate for the subsequent modification enzymes.

• Bifunctional Desaturation: The next crucial phase involves two consecutive desaturation steps, both catalyzed by a single, bifunctional acyl-CoA desaturase encoded by the gene Bmpgdesat1.[7][8] This enzyme, specifically expressed in the pheromone gland, first introduces a cis double bond at the Δ11 position of the palmitoyl-CoA to produce (Z11)-16:acyl-CoA.[7] Subsequently, the same enzyme catalyzes a unique Δ10,12-desaturation, converting the mono-unsaturated intermediate into the conjugated diene, (E,Z)-10,12-hexadecadienoyl-CoA, the direct acyl precursor of bombykol.[7][8]

• Fatty-Acyl Reduction: The final step in bombykol synthesis is the reduction of the (E,Z)-10,12-hexadecadienoyl-CoA to its corresponding alcohol. This reaction is catalyzed by a pheromone gland-specific fatty-acyl reductase (pgFAR).[9][10] This enzyme shows strong substrate specificity for the C16 diene precursor.[9] The resulting product is bombykol, the major component of the pheromone blend.

The Terminal Step: Oxidation of Bombykol to Bombykal

The formation of bombykal occurs via the oxidation of bombykol. This terminal step is critical for producing the final pheromone blend ratio.

Recent transcriptomic studies comparing B. mori with its wild ancestor B. mandarina (which only produces bombykol) have identified several candidate genes responsible for this conversion.[2] The leading candidates are a family of alcohol oxidases (AOs). Four specific genes, BmorAO1, BmorAO2, BmorAO3, and BmorAO4, have been identified as potentially involved due to their expression profiles in the pheromone gland.[2]

Furthermore, the pathway is likely subject to metabolic regulation. Bombykal may be converted back to bombykol by an aldehyde reductase (BmorAR1) or further metabolized to the corresponding carboxylic acid by an aldehyde oxidase (BmorAOX5), allowing the cell to maintain the precise 11:1 pheromone ratio.[2]

The following diagram illustrates the complete biosynthetic pathway from palmitoyl-CoA to bombykal and its subsequent metabolism.

Caption: The biosynthetic pathway of bombykal from palmitoyl-CoA in Bombyx mori.

Quantitative Data Summary

Quantitative analysis of pheromone components and enzyme products is crucial for understanding the pathway's regulation. The available data is summarized below.

Parameter	Value	Source Organism/System	Significance	Reference
Pheromone Blend Ratio
Bombykol : Bombykal	11 : 1	B. mori Pheromone Gland	Defines the species-specific pheromone signal.	[2]
Desaturase Product Ratio
E10,Z12–16:Me : E10,E12–16:Me	5 : 1	Sf9 cells expressing B. mori Desat1	Indicates the stereoselectivity of the bifunctional desaturase.	[7]
Fatty Acyl Reductase Products
C16 Alcohols from Palmitoyl-CoA	Hexadecan-1-ol: 81.2%(Z)-11-hexadecen-1-ol: 12.3%Bombykol: 6.5%	B. mori Pheromone Gland Homogenate	Shows the composition of alcohols produced when the initial precursor is supplied.	[11]

Regulatory Control via PBAN Signaling

The biosynthesis of pheromones is not continuous but is tightly regulated by the Pheromone Biosynthesis Activating Neuropeptide (PBAN).[5][12] PBAN is a 33-amino acid peptide that originates in the subesophageal ganglion.[5] Upon release, it binds to its G protein-coupled receptor (PBANR) on the surface of pheromone gland cells.[12] This binding initiates a signal transduction cascade that stimulates the lipolysis of triacylglycerols (TAGs) stored in cytoplasmic lipid droplets.[5][6] This lipolysis releases the fatty acid precursors required for bombykol and bombykal synthesis. PBAN signaling is also implicated in regulating the activity of the fatty-acyl reductase (pgFAR).[9][11]

This diagram outlines the signaling cascade initiated by PBAN to stimulate pheromone production.

Caption: PBAN signaling cascade activating the release of pheromone precursors.

Key Experimental Protocols

The elucidation of the bombykal biosynthetic pathway has relied on several key molecular and biochemical techniques.

Reverse Transcription-Polymerase Chain Reaction (RT-PCR) is used to determine the expression patterns of candidate genes in different tissues and at various developmental stages.

• RNA Extraction: Total RNA is isolated from specific tissues (e.g., pheromone gland, fat body, muscle) of B. mori at different time points (e.g., days before and after eclosion) using a suitable reagent like TRIzol.

• cDNA Synthesis: First-strand cDNA is synthesized from 1-2 µg of total RNA using a reverse transcriptase kit with oligo(dT) or random primers.[2]

• PCR Amplification: The cDNA is used as a template for PCR with gene-specific primers designed for the target gene (e.g., BmorAO1) and a control gene (e.g., actin).

• Analysis: PCR products are resolved on an agarose (B213101) gel. The presence and intensity of a band at the expected size indicate gene expression.

To confirm the function of enzymes like desaturases and reductases, their genes are expressed in systems that do not naturally produce these compounds, such as Sf9 insect cells or yeast.

• Cloning: The full-length open reading frame of the candidate gene (e.g., Bmpgdesat1) is cloned into a suitable expression vector (e.g., a baculovirus transfer vector like pFastBac1).[7]

• Expression:

  • Baculovirus System: The recombinant vector is used to generate a recombinant baculovirus, which then infects Sf9 insect cells. The cells are cultured for 48-72 hours to allow for protein expression.[7]

  • Yeast System: The gene is cloned into a yeast expression vector (e.g., pYES2) and transformed into Saccharomyces cerevisiae. Expression is induced by growing the yeast in a galactose-containing medium.[9]

• Substrate Feeding: The cultured cells are supplied with a potential substrate (e.g., palmitic acid for Desat1, or (E,Z)-10,12-hexadecadienoic acid for pgFAR).[7][9]

• Product Analysis: After incubation, lipids are extracted from the cells, derivatized (e.g., to fatty acid methyl esters - FAMEs), and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to identify the enzymatic products.[7]

RNA interference (RNAi) is a powerful tool used to knock down the expression of a specific gene in vivo to observe the resulting phenotype, thereby confirming the gene's function.

• dsRNA Synthesis: A 300-500 bp region of the target gene is amplified by PCR using primers with T7 promoter sequences at their 5' ends. The resulting PCR product is used as a template for in vitro transcription to synthesize double-stranded RNA (dsRNA).[12]

• Injection: A specific dose (e.g., 5 µg) of the purified dsRNA is injected into B. mori at the pupal stage. A control group is injected with dsRNA for a non-related gene (e.g., EGFP).[12][13]

• Phenotypic Analysis: After the adults emerge, the effect of the gene knockdown is assessed. This can involve:

  • Pheromone Titer Measurement: Pheromone glands are excised, and the bombykol/bombykal content is extracted and quantified using GC-MS. A significant reduction compared to the control indicates the gene's involvement.[12]

  • Morphological Analysis: For genes involved in precursor storage like BmFATP, the accumulation of lipid droplets in PG cells is observed via microscopy after staining with a lipid marker like Nile red.[14]

This diagram shows a typical workflow for identifying and functionally validating genes in a biosynthetic pathway.

Caption: A standard experimental workflow for gene discovery and validation.

Conclusion and Future Directions

The biosynthetic pathway of bombykal in Bombyx mori is a highly specialized extension of the bombykol synthesis pathway. It begins with palmitate and proceeds through the well-characterized actions of a bifunctional desaturase (Bmpgdesat1) and a specific reductase (pgFAR) to produce bombykol. The terminal and defining step is the oxidation of bombykol to bombykal, a reaction likely catalyzed by one or more alcohol oxidases (BmorAOs).

While significant progress has been made in identifying the key genes and regulatory mechanisms, future research should focus on the definitive functional characterization of the candidate BmorAO genes to pinpoint the specific enzyme responsible for bombykal production. Further investigation into the kinetics and regulatory control of BmorAR1 and BmorAOX5 will provide a more complete understanding of how the precise 11:1 pheromone ratio is maintained. This knowledge not only deepens our understanding of insect chemical communication but also provides potential targets for developing novel and species-specific pest management strategies.

References

• 1. Bombykol - Wikipedia [en.wikipedia.org]
• 2. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 4. pnas.org [pnas.org]
• 5. Screening for the Genes Involved in Bombykol Biosynthesis: Identification and Functional Characterization of Bombyx mori Acyl Carrier Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Screening for the Genes Involved in Bombykol Biosynthesis: Identification and Functional Characterization of Bombyx mori Acyl Carrier Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Involvement of a bifunctional fatty-acyl desaturase in the biosynthesis of the silkmoth, Bombyx mori, sex pheromone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Involvement of a bifunctional fatty-acyl desaturase in the biosynthesis of the silkmoth, Bombyx mori, sex pheromone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pheromone gland-specific fatty-acyl reductase of the silkmoth, Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pheromone gland-specific fatty-acyl reductase of the silkmoth, Bombyx mori - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Intracellular signal transduction of PBAN action in the silkworm, Bombyx mori: involvement of acyl CoA reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Targeted disruption of genes in the Bombyx mori sex pheromone biosynthetic pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Functional characterization of the Bombyx mori fatty acid transport protein (BmFATP) within the silkmoth pheromone gland - PubMed [pubmed.ncbi.nlm.nih.gov]

The Natural Occurrence and Significance of Bombykal in Insect Communication: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bombykal, (10E, 12Z)-10,12-hexadecadienal, is a pivotal semiochemical in the chemical communication systems of numerous insect species, primarily within the order Lepidoptera. While structurally similar to its corresponding alcohol, bombykol (B110295), bombykal often plays a distinct and crucial role in modulating mating behaviors. This technical guide provides an in-depth exploration of the natural occurrence of bombykal, presenting quantitative data on its presence in various insect species. Furthermore, it details the experimental protocols for the extraction, identification, and quantification of bombykal, and elucidates the current understanding of its biosynthetic and signal transduction pathways. This document is intended to serve as a comprehensive resource for researchers in chemical ecology, neurobiology, and those involved in the development of novel pest management strategies.

Natural Occurrence of Bombykal

Bombykal has been identified as a key component of the female sex pheromone blend in several moth species. Its function can vary from being a primary attractant to a behavioral modulator. The following table summarizes the quantitative data available on the natural occurrence of bombykal in selected insect species.

Insect Species	Family	Bombykal Presence	Ratio (Bombykal:Other Components)	Reference(s)
Bombyx mori (Domestic silkmoth)	Bombycidae	Pheromone Gland	1:11 (Bombykal:Bombykol)	[1]
Bombyx mandarina (Wild silkmoth)	Bombycidae	Not Detected	-	[1]
Manduca sexta (Tobacco hornworm)	Sphingidae	Pheromone Gland	Major Component	[2][3][4]
Neogurelca himachala sangaica (Diurnal hawk moth)	Sphingidae	Pheromone Gland	98:2 (Bombykal: (10E,12E)-isomer)	[5]

Experimental Protocols

The accurate detection and quantification of bombykal are fundamental to understanding its role in insect chemical communication. This section outlines the key experimental methodologies employed in bombykal research.

Pheromone Extraction and Collection

2.1.1. Solvent Extraction of Pheromone Glands

This is a common method for obtaining a comprehensive profile of pheromone components within the gland.

• Procedure:

  • Dissect the pheromone glands from virgin female insects, typically located at the abdominal tip.

  • Immediately place the dissected glands in a minimal volume of a high-purity organic solvent (e.g., hexane (B92381) or dichloromethane) in a clean glass vial.

  • Allow the extraction to proceed for a specified period (e.g., 30 minutes to several hours) at a controlled temperature.

  • Carefully remove the glands and concentrate the solvent extract under a gentle stream of nitrogen if necessary.

  • Store the extract at low temperatures (e.g., -20°C) in a sealed vial until analysis.

2.1.2. Solid-Phase Microextraction (SPME)

SPME is a solvent-free technique ideal for collecting volatile pheromones from living insects or excised glands.

• Procedure:

  • Fiber Selection: Choose an appropriate SPME fiber based on the polarity of bombykal (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB).

  • Headspace Sampling: Place the insect or excised gland in a sealed glass vial. Expose the SPME fiber to the headspace above the sample for a defined period to allow for the adsorption of volatile compounds.

  • Direct Contact Sampling: For less volatile components, the fiber can be gently rubbed on the surface of the pheromone gland.

  • Thermal Desorption: After sampling, the fiber is directly inserted into the heated injection port of a gas chromatograph for thermal desorption and analysis.

Pheromone Identification and Quantification

2.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for separating and identifying volatile compounds like bombykal.

• Protocol Outline:

  • Injection: Introduce the sample extract or desorb the SPME fiber into the GC injector port.

  • Separation: The sample is vaporized and carried by an inert gas through a capillary column (e.g., DB-5ms). The column's stationary phase separates compounds based on their boiling points and polarity.

  • Ionization and Mass Analysis: As compounds elute from the column, they enter the mass spectrometer, where they are ionized (typically by electron impact) and fragmented. The mass-to-charge ratio of these fragments is analyzed.

  • Identification: The resulting mass spectrum is compared to a library of known spectra (e.g., NIST) to confirm the identity of bombykal. The retention time on the GC column provides additional confirmation.

  • Quantification: By running a calibration curve with a synthetic bombykal standard, the amount of bombykal in the sample can be accurately quantified.

2.2.2. Electroantennography (EAG)

EAG measures the electrical response of an insect's antenna to an odorant, providing a sensitive bioassay for the detection of biologically active compounds.

• Protocol Outline:

  • Antenna Preparation: Excise an antenna from a male insect and mount it between two electrodes. A reference electrode is placed at the base, and a recording electrode at the tip.

  • Odorant Delivery: A purified and humidified air stream is passed over the antenna. A pulse of air containing the bombykal sample (or a synthetic standard) is introduced into this airstream.

  • Signal Recording: The change in electrical potential across the antenna (the EAG response) is amplified and recorded.

  • Analysis: The amplitude of the EAG response is proportional to the perceived intensity of the stimulus. This can be used to screen for bombykal in complex mixtures and to assess the sensitivity of the insect's olfactory system.

Biosynthesis and Signaling Pathways

Biosynthesis of Bombykal

The biosynthesis of bombykal is closely linked to that of bombykol and is believed to occur in the pheromone glands of the female insect. The proposed pathway involves the modification of fatty acid precursors.

Caption: Proposed biosynthetic pathway of bombykal from acetyl-CoA.

Bombykal Signaling Pathway

The detection of bombykal by male insects initiates a signal transduction cascade within specialized olfactory receptor neurons (ORNs) located in the antennae.

Caption: Putative signaling pathway for bombykal reception in an olfactory receptor neuron.

The binding of bombykal to its specific olfactory receptor (OR), a G-protein coupled receptor (GPCR), is facilitated by a pheromone-binding protein (PBP). This activates a Gαq protein, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC). The increase in intracellular Ca²⁺ and the action of PKC are thought to modulate the opening of non-selective cation channels, leading to a depolarization of the neuronal membrane and the generation of an action potential that is transmitted to the brain.

Conclusion

Bombykal is a significant, though sometimes minor, component of the sex pheromone blends of several insect species, where it plays a critical role in chemical communication and reproductive behavior. The methodologies outlined in this guide provide a robust framework for the continued investigation of bombykal and other semiochemicals. A deeper understanding of the biosynthesis and perception of bombykal not only advances our knowledge of insect neurobiology and evolution but also holds considerable promise for the development of targeted and sustainable pest management strategies. Future research should focus on elucidating the precise enzymatic steps in bombykal biosynthesis and further detailing the downstream components of its signaling cascade across a wider range of insect taxa.

References

• 1. Insect sex-pheromone signals mediated by specific combinations of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification and characterization of the bombykal receptor in the hawkmoth Manduca sexta | Journal of Experimental Biology | The Company of Biologists [journals.biologists.com]
• 3. pure.psu.edu [pure.psu.edu]
• 4. researchgate.net [researchgate.net]
• 5. Single-Component Pheromone Consisting of Bombykal in a Diurnal Hawk Moth, Neogurelca himachala sangaica - ProQuest [proquest.com]

A Technical Guide to the Function of Bombykal in Moth Reproductive Behavior

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of bombykal, a critical semiochemical in moth reproductive behavior. It details its biosynthesis, sensory detection, neural processing, and its multifaceted role as both a behavioral antagonist and a primary sex pheromone in different moth species. Quantitative data, detailed experimental protocols, and signaling pathway visualizations are provided to support advanced research and development in chemical ecology and pest management.

Introduction: The Dual Role of Bombykal

Bombykal, (E,Z)-10,12-hexadecadienal, is an aldehyde counterpart to the well-known moth sex pheromone bombykol (B110295). In the domesticated silkmoth, Bombyx mori, it is a minor component of the female's pheromone blend, produced in an approximate 1:11 ratio with bombykol.[1][2] While bombykol alone is sufficient to trigger the full repertoire of male sexual behavior, bombykal acts as a behavioral antagonist, inhibiting the male's response to bombykol.[2][3][4][5] This inhibitory function is also observed in the wild silkmoth, Bombyx mandarina.[4][6]

Conversely, in many other moth species, such as the tobacco hornworm (Manduca sexta) and the bombycid moth Trilocha varians, bombykal is a primary component of the sex pheromone blend, essential for attracting males.[7][8][9] This functional duality makes bombykal a fascinating subject for studying the evolution of chemical communication and a potential target for developing species-specific pest control strategies.

Biosynthesis and Release

The biosynthesis of bombykal is a terminal step in the broader Type-I pheromone production pathway, which begins with acetyl-CoA.[10] The direct precursor to bombykal is bombykol. This conversion is an oxidation reaction catalyzed by an alcohol oxidase (AOX) or alcohol dehydrogenase enzyme within the female's pheromone gland.[1][5] In B. mori, two antennal-expressed alcohol oxidase genes, AOX1 and AOX2, have been identified, with AOX2 being expressed in the long sensilla trichodea and potentially responsible for pheromone degradation.[5] The synthesis and release of pheromones are regulated by the Pheromone Biosynthesis-Activating Neuropeptide (PBAN).[1][11]

Caption: Terminal pathway of bombykal biosynthesis from bombykol.

Olfactory Detection and Signaling

Male moths detect bombykal with extraordinary sensitivity and specificity using specialized olfactory receptor neurons (ORNs) housed within long hair-like structures on their antennae called sensilla trichodea.[12][13]

• Signal Reception : Bombykal molecules enter the sensilla through nanopores and traverse the aqueous sensillar lymph, a process facilitated by Pheromone Binding Proteins (PBPs).[10][14]

• Receptor Binding : The bombykal-PBP complex delivers the pheromone to a specific Olfactory Receptor (OR) on the dendritic membrane of an ORN. In B. mori, the receptor BmOR3 is specifically tuned to bombykal.[2] This OR forms a heterodimeric complex with a highly conserved co-receptor, Orco, to create a ligand-gated ion channel.

• Signal Transduction : Upon binding, the OR-Orco complex opens, allowing ion influx and causing the depolarization of the ORN membrane. This generates an electrical signal (action potential) that is transmitted down the axon.[15] In some cases, this process involves G-protein-coupled signaling cascades, potentially involving Phospholipase C (PLC) and Protein Kinase C (PKC).[7]

• Signal Termination : To maintain temporal resolution, the bombykal signal is rapidly inactivated. This is achieved by Pheromone-Degrading Enzymes (PDEs), such as antennal alcohol oxidases, which convert bombykal into an inactive carboxylic acid.[5]

Caption: Generalized olfactory signaling pathway for bombykal detection.

Species-Specific Behavioral Responses

The behavioral outcome of bombykal detection is highly species-dependent.

• Bombyx mori & B. mandarina (Inhibitor/Antagonist) : In these species, bombykal does not elicit attraction or courtship behavior.[3] Instead, it strongly inhibits the male's wing-fluttering response and attraction to the primary pheromone, bombykol.[2][4][8] This suggests bombykal acts to ensure species-specific mate recognition, preventing males from responding to incomplete or incorrect pheromone signals. Knockout of the bombykal receptor, BmOR3, results in extended mating duration, suggesting bombykal may play a role in terminating copulation.[2]

• Manduca sexta & Trilocha varians (Attractant) : In the hawkmoth M. sexta, bombykal is a major sex pheromone component necessary to evoke male reproductive behavior.[7][9] Similarly, for T. varians, a mixture of bombykal and bombykyl acetate (B1210297) is required to attract males, while bombykol has no attractive effect.[8] This highlights a clear evolutionary divergence in the function of this single molecule.

Quantitative Data Presentation

The following tables summarize key quantitative findings from electrophysiological and behavioral studies on bombykal.

Table 1: Electrophysiological Responses to Bombykal

Species	Preparation	Receptor/Neuron	Stimulus	Response (Mean ± SEM)	Reference
Bombyx mori	Single Sensillum Recording (SSR)	Bombykal-specific ORN	10 µg Bombykal	~25 spikes/s	[16]
Bombyx mori	Electroantennogram (EAG)	Whole Antenna (WT male)	10 µg Bombykal	~1.8 mV	[16]
Bombyx mori	Electroantennogram (EAG)	Whole Antenna (Bmdsx mutant)	100 µg Bombykal	Significantly reduced vs WT	[2]
Drosophila melanogaster	Single Sensillum Recording (SSR)	BmorOR1-expressing neuron	10 µg Bombykol	~40 spikes/s	[17]
Manduca sexta	Xenopus Oocyte Expression	MsexOr1 + MsexOrco	100 µmol/L Bombykal	Dose-dependent inward current	[7]

| Bombyx mandarina | Electroantennogram (EAG) | Whole Antenna (male) | 10 µg Bombykal | Strong response |[6] |

Table 2: Behavioral Responses to Bombykal

Species	Assay Type	Role of Bombykal	Quantitative Result	Reference
Bombyx mori	Wing-fluttering Assay	Antagonist	Strongly inhibits response to bombykol	[2][8]
Bombyx mandarina	Field Trap	Inhibitor	Significantly reduces male attraction to bombykol	[4][6]
Trilocha varians	Field Trap	Attractant (in blend)	Required with bombykyl acetate for male attraction	[8]

| B. mori (BmOR3 knockout) | Mating Assay | Mating Termination | Mating duration significantly extended |[2] |

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are protocols for key experiments used to characterize bombykal's function.

This technique measures the summed electrical potential from the entire antenna in response to an odorant stimulus.

• Preparation : A male moth antenna is excised at the base. A few terminal segments are also removed to ensure good electrical contact.[2]

• Mounting : The antenna is mounted between two glass capillary electrodes filled with a saline solution (e.g., Ringer's solution). The recording electrode is placed over the distal cut end, and the reference electrode is inserted into the basal end.

• Stimulus Delivery : A filter paper is loaded with a known amount of bombykal (typically dissolved in a solvent like hexane (B92381) or mineral oil). This is placed inside a Pasteur pipette. A puff of purified, humidified air is passed through the pipette, delivering the odorant stimulus over the antenna for a defined duration (e.g., 200-500 ms).[16][18]

• Recording & Analysis : The potential difference between the electrodes is amplified and recorded. The peak amplitude of the negative voltage deflection is measured as the EAG response. Dose-response curves are generated by testing a range of bombykal concentrations.[2][18]

SSR allows for the measurement of action potentials from individual ORNs within a single sensillum.

• Preparation : The moth is immobilized in a holder (e.g., a plastic tube), with one antenna exposed and fixed.

• Electrode Placement : A sharpened tungsten recording electrode is carefully inserted through the cuticle at the base of a long sensillum trichodeum until it makes contact with the neuron(s) inside. A reference electrode is inserted elsewhere in the moth's body, often the eye.[2]

• Stimulus Delivery : Stimulus delivery is similar to the EAG protocol, with a continuous stream of humidified air flowing over the antenna, into which a puff of bombykal-laden air is injected for a precise duration (e.g., 1 second).[16]

• Recording & Analysis : Extracellular action potentials (spikes) are recorded. The neuronal response is quantified by counting the number of spikes in a defined time window after stimulation and subtracting the spontaneous firing rate.[16]

Caption: Experimental workflow for Single Sensillum Recording (SSR).

This in vitro method confirms the function of a specific OR by expressing it in a host cell system, typically Xenopus laevis oocytes.[7][15]

• Gene Cloning : The candidate bombykal receptor gene (e.g., MsexOr1) and the co-receptor gene (Orco) are cloned.

• cRNA Synthesis : Complementary RNA (cRNA) for both the OR and Orco is synthesized in vitro.

• Oocyte Injection : The cRNA mixture is injected into mature Xenopus oocytes. The oocytes are then incubated for several days to allow for protein expression on the cell membrane.

• Electrophysiology : An oocyte is placed in a recording chamber and impaled with two microelectrodes for voltage clamping (holding the membrane potential at a constant level, e.g., -80 mV).[15]

• Ligand Application : A solution containing bombykal is perfused into the recording bath.

• Data Acquisition : If bombykal binds to and activates the expressed receptor-channel complex, an inward ion current will be generated. This current is recorded by the voltage clamp apparatus. Dose-dependent responses are measured to determine the receptor's sensitivity.[3][15]

This assay assesses the behavioral effect of bombykal (attraction or inhibition) under natural conditions.

• Trap & Lure Preparation : Traps (e.g., Delta traps) with sticky inserts are used.[19] A rubber septum or other dispenser is loaded with a precise amount of synthetic bombykal. For inhibition assays, lures containing bombykol alone are compared to lures with a mixture of bombykol and bombykal.[6]

• Experimental Design : Traps are deployed in the field in a randomized block design to account for environmental variability. A control trap baited only with solvent is included.

• Data Collection : Traps are checked regularly (e.g., daily or weekly), and the number of male moths of the target species captured per trap is recorded.

• Analysis : Statistical analysis (e.g., ANOVA) is used to compare the mean number of moths captured in traps with different lure compositions. A significantly higher catch in bombykal-baited traps indicates attraction, while a significantly lower catch in mixed-lure traps (compared to bombykol alone) indicates inhibition.[6][8]

Conclusion and Future Directions

Bombykal is a key modulator of moth reproductive behavior, with its function having diverged significantly across different species. In Bombyx mori, it serves as a sophisticated mechanism for ensuring mate fidelity by inhibiting responses to incorrect pheromone signals. In other species, it is an indispensable attractant. This functional plasticity provides a rich area for evolutionary and neurobiological research.

For drug development professionals, particularly in the agrochemical sector, bombykal and its receptors present viable targets. Understanding the specific receptors and degradation enzymes can lead to the design of novel, species-specific attractants for monitoring and "attract-and-kill" strategies, or inhibitors for mating disruption programs that are more effective and ecologically sound than broad-spectrum pesticides.[20] Future research should focus on the structural biology of the bombykal-receptor interaction and the downstream neural circuits that translate this chemical signal into a starkly different behavioral command: "stop" in one species, and "proceed" in another.

References

• 1. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulation of olfactory-based sex behaviors in the silkworm by genes in the sex-determination cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Antennal lobe organization and pheromone usage in bombycid moths - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reinvestigation of the sex pheromone of the wild silkmoth Bombyx mandarina: the effects of bombykal and bombykyl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.biologists.com [journals.biologists.com]
• 8. Female sex pheromone and male behavioral responses of the bombycid moth Trilocha varians: comparison with those of the domesticated silkmoth Bombyx mori - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Bombykol - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Olfactory Information Processing in Moths - The Neurobiology of Olfaction - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Mate-Seeking Fruit Flies Fooled by Silkworm Scent | UC Davis [ucdavis.edu]
• 14. In pursuit of Bombykol | Feature | RSC Education [edu.rsc.org]
• 15. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Bombykol receptors in the silkworm moth and the fruit fly - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Anatomical and functional analysis of domestication effects on the olfactory system of the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 19. gov.mb.ca [gov.mb.ca]
• 20. researchgate.net [researchgate.net]

The Evolutionary Trajectory of Bombykal: From Biosynthetic Precursor to Sophisticated Semiochemical

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Bombykal, a C16 aldehyde pheromone, represents a fascinating case study in the evolution of chemical communication. As a key semiochemical in many lepidopteran species, its role has diverged from a minor component of a pheromone blend to a primary attractant or even an interspecific inhibitor. This technical guide delves into the molecular evolution of bombykal, exploring the genetic and biochemical underpinnings of its biosynthesis, the evolution of its cognate olfactory receptors, and the resulting ecological ramifications. We provide a comprehensive overview of the experimental methodologies used to elucidate these evolutionary pathways, present key quantitative data in a structured format, and visualize complex biological processes through detailed diagrams. This guide serves as a critical resource for researchers in chemical ecology, neurobiology, and pest management, as well as for professionals in drug development seeking to understand the intricacies of ligand-receptor co-evolution.

Introduction

Chemical communication is a cornerstone of insect behavior, mediating critical interactions such as mating, aggregation, and host selection. Among the vast arsenal (B13267) of insect semiochemicals, sex pheromones are paramount for reproductive success. The silkworm moth, Bombyx mori, and its utilization of bombykol (B110295) as a sex attractant have been a model system for over six decades. However, the closely related aldehyde, bombykal, presents a more complex and evolutionarily dynamic story. In B. mori, bombykal is a minor component of the female's pheromone blend, yet it elicits a distinct neural response in males and can inhibit their response to the primary attractant, bombykol.[1][2] In other moth species, such as the sphinx moth Manduca sexta, bombykal itself serves as the primary sex pheromone.[3] This functional dichotomy highlights the evolutionary plasticity of both the production and perception of this simple molecule. Understanding the evolution of bombykal as a semiochemical requires a multi-faceted approach, integrating genetics, biochemistry, neurophysiology, and ecology.

Evolution of the Bombykal Biosynthetic Pathway

The biosynthesis of moth sex pheromones, including bombykal, is a modification of the conserved fatty acid metabolic pathway.[4][5] The evolution of novel pheromone components is often driven by changes in the enzymatic machinery responsible for chain length modification, desaturation, and functional group formation.

The Core Biosynthetic Pathway

The synthesis of C16 pheromones like bombykol and bombykal begins with acetyl-CoA and proceeds through the standard fatty acid synthesis pathway to produce palmitoyl-CoA (a C16 saturated fatty acyl-CoA). A series of key enzymatic steps then modify this precursor to generate the final pheromone components.[6] The evolution of the bombykal pathway is intimately linked to the enzymes that catalyze the final steps of this process.

The key enzymatic steps in the biosynthesis of bombykol and bombykal from a common C16 fatty acyl precursor are:

• Desaturation: Introduction of double bonds at specific positions by fatty acyl-CoA desaturases (FADs).

• Chain Shortening: In some species, the fatty acyl chain is shortened by two carbons per cycle of β-oxidation.

• Reduction: The carboxyl group of the fatty acyl-CoA is reduced to an alcohol by a fatty acyl-CoA reductase (FAR). This step produces bombykol.

• Oxidation: The alcohol group of bombykol can be oxidized to an aldehyde by an alcohol oxidase (AO) or dehydrogenase, yielding bombykal.[7][8]

The emergence of bombykal as a significant semiochemical is therefore dependent on the evolution and expression of alcohol oxidases/dehydrogenases in the pheromone gland.

Molecular Evolution of Key Biosynthetic Enzymes

The evolution of new pheromone components is often linked to gene duplication and subsequent functional divergence of biosynthetic enzymes.[9] Studies comparing the pheromone glands of Bombyx mori and its wild ancestor Bombyx mandarina have provided insights into the evolution of bombykal production. B. mandarina females produce only bombykol, while B. mori produces a blend of bombykol and bombykal.[7][8] This suggests that the enzymatic machinery for producing bombykal evolved after the domestication of the silkworm.

Transcriptome analysis of the pheromone glands of both species has identified several candidate genes involved in the terminal steps of bombykal biosynthesis.[7] Specifically, several alcohol oxidase (AO) and aldehyde reductase (AR) genes show differential expression between the two species, suggesting their role in the formation and regulation of bombykal levels. Phylogenetic analyses indicate that while some of these enzymes are conserved across moth species, others appear to have evolved more recently, potentially through gene duplication and neofunctionalization.[4][7]

Quantitative Analysis of Gene Expression in Pheromone Biosynthesis

The relative abundance of different pheromone components is often a result of differential gene expression of the biosynthetic enzymes in the pheromone gland. The following table summarizes the expression levels of candidate genes involved in the terminal pathway of bombykol and bombykal biosynthesis in Bombyx mori and Bombyx mandarina.

Gene	Enzyme Class	B. mori Pheromone Gland Expression (RPKM)	B. mandarina Pheromone Gland Expression (RPKM)	Putative Function in Bombykal Pathway	Reference
BmorAO1	Alcohol Oxidase	High	Low	Oxidation of bombykol to bombykal	[7]
BmorAO2	Alcohol Oxidase	High	Low	Oxidation of bombykol to bombykal	[7]
BmorAO3	Alcohol Oxidase	Moderate	Moderate	Less specific role	[7]
BmorAO4	Alcohol Oxidase	High	Low	Oxidation of bombykol to bombykal	[7]
BmorAR1	Aldehyde Reductase	582.61	Lower than B. mori	Reduction of bombykal to bombykol	[7][10]
BmorAOX5	Aldehyde Oxidase	High	Low	Degradation of bombykal	[7]

Table 1: Expression levels of candidate genes in the terminal pathway of bombykal biosynthesis and metabolism in the pheromone glands of Bombyx mori and Bombyx mandarina.

Evolution of Bombykal Receptors and Signaling

The evolution of a novel semiochemical signal is only effective if there is a concurrent evolution of a receptor system capable of detecting it. The olfactory system of male moths is exquisitely tuned to the specific pheromone blends of their respective species.[11]

Olfactory Receptor Neurons and Odorant Receptors

In male moths, specialized olfactory receptor neurons (ORNs) housed in long sensilla trichodea on the antennae are responsible for detecting sex pheromones.[12][13] Each ORN typically expresses a specific odorant receptor (OR) that binds to a particular pheromone component. The ORs are part of a larger family of G protein-coupled receptors (GPCRs), although recent evidence suggests they form ligand-gated ion channels with a unique inverted membrane topology.[14] These ORs function as heterodimers with a highly conserved co-receptor, Orco.[14]

In Bombyx mori, two distinct populations of ORNs are present in the long sensilla trichodea: one tuned to bombykol and the other to bombykal.[12][13] The OR responsible for detecting bombykol has been identified as BmOR-1.[12] A separate receptor, BmOR-3, has been identified as the specific receptor for bombykal.[15] The presence of a dedicated receptor for bombykal, even as a minor component of the pheromone blend, underscores its biological significance.

Molecular Evolution of Bombykal Receptors

The evolution of pheromone receptors is thought to occur through a "birth-and-death" process, similar to the biosynthetic enzymes, involving gene duplication followed by divergence of ligand specificity.[9] Comparative genomic studies across different lepidopteran species have shown that pheromone receptors form a distinct clade within the larger OR family, suggesting they evolved from a common ancestral gene.[15] The divergence of receptors like BmOR-1 and BmOR-3 from a common ancestor likely allowed for the specific detection of bombykol and bombykal, respectively.

Interestingly, a study on the hawkmoth Manduca sexta, where bombykal is a major pheromone component, identified a putative bombykal receptor, MsexOr1.[14][16] Functional characterization of MsexOr1 in heterologous systems confirmed its sensitivity to bombykal.[16] This provides a compelling example of how the same molecule, bombykal, can be utilized as a primary attractant in one species and a minor component with a different behavioral role in another, with a corresponding evolution of the receptor machinery.

Experimental Protocols

The elucidation of the evolution of bombykal as a semiochemical has relied on a suite of molecular and physiological techniques. This section provides an overview of the key experimental protocols.

Transcriptome Analysis of Pheromone Glands

Objective: To identify candidate genes involved in bombykal biosynthesis by comparing gene expression profiles between species that produce bombykal and those that do not.

Methodology:

• Tissue Dissection: Pheromone glands are dissected from female moths at the peak of pheromone production.

• RNA Extraction: Total RNA is extracted from the dissected glands using standard protocols (e.g., TRIzol reagent).

• Library Preparation: mRNA is enriched and used to construct cDNA libraries for next-generation sequencing (e.g., Illumina).

• Sequencing and Assembly: The cDNA libraries are sequenced, and the resulting reads are assembled de novo or mapped to a reference genome to generate a transcriptome.

• Differential Gene Expression Analysis: The transcriptomes of the different species (e.g., B. mori and B. mandarina) are compared to identify genes that are significantly upregulated in the bombykal-producing species.

• Gene Annotation: Differentially expressed genes are annotated by sequence homology searches against public databases (e.g., NCBI nr) to identify candidate biosynthetic enzymes such as alcohol oxidases and aldehyde reductases.[7][17]

Functional Characterization of Receptors in Heterologous Systems

Objective: To confirm the ligand specificity of candidate pheromone receptors.

Methodology (using Xenopus oocytes):

• Gene Cloning: The open reading frames of the candidate OR and the Orco co-receptor are cloned into an oocyte expression vector.

• cRNA Synthesis: Capped complementary RNA (cRNA) for the OR and Orco is synthesized in vitro.

• Oocyte Injection: Defolliculated Xenopus laevis oocytes are injected with the cRNA for the OR and Orco.

• Two-Electrode Voltage Clamp Recording: After a period of incubation to allow for protein expression, the oocytes are placed in a recording chamber and impaled with two electrodes. The membrane current is clamped at a holding potential (e.g., -80 mV).

• Ligand Application: A solution containing the test ligand (e.g., bombykal) is perfused over the oocyte.

• Data Analysis: The inward current generated in response to the ligand is measured. A dose-response curve is typically generated by applying the ligand at various concentrations to determine the EC50 value.[12][16]

Electroantennography (EAG)

Objective: To measure the overall olfactory response of the male antenna to different pheromone components.

Methodology:

• Antenna Preparation: The antenna is excised from a male moth and mounted between two electrodes.

• Stimulus Delivery: A puff of air carrying a known concentration of the test compound (e.g., bombykal) is delivered over the antenna.

• Signal Recording: The change in the electrical potential between the two electrodes (the EAG response) is recorded.

• Data Analysis: The amplitude of the EAG response is measured and compared across different compounds and concentrations.[3]

Visualizing the Processes: Diagrams

Biosynthetic Pathway of Bombykol and Bombykal

Caption: Simplified biosynthetic pathway of bombykol and bombykal from acetyl-CoA.

Experimental Workflow for Receptor Characterization

Caption: Experimental workflow for functional characterization of the bombykal receptor.

Olfactory Signaling Pathway

Caption: Simplified olfactory signaling pathway for bombykal perception in a male moth.

Conclusion and Future Directions

The evolution of bombykal as a semiochemical is a testament to the dynamic nature of chemical communication systems. From a likely metabolic byproduct to a finely tuned signaling molecule, the story of bombykal is written in the genes of the enzymes that produce it and the receptors that detect it. The transition of its role from a minor pheromone component in Bombyx mori to a primary attractant in Manduca sexta highlights the power of subtle changes in biosynthetic pathways and receptor specificity to drive significant behavioral and ecological divergence.

For drug development professionals, the co-evolution of ligands and their receptors in the insect olfactory system provides a rich source of information for understanding the principles of molecular recognition. The high specificity and sensitivity of these systems offer a paradigm for the design of novel agonists and antagonists. For researchers in pest management, a deeper understanding of the evolution of pheromone communication can lead to the development of more species-specific and effective control strategies.

Future research should focus on several key areas. The precise regulatory mechanisms that control the expression of the terminal biosynthetic enzymes for bombykal production remain to be fully elucidated. Furthermore, the structural basis for the specific recognition of bombykal by its receptors, and how this differs from the recognition of bombykol, is an area ripe for investigation. Finally, broader comparative studies across a wider range of lepidopteran species will be crucial to fully map the evolutionary history of this versatile semiochemical.

References

• 1. Pheromone Reception in Insects - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Molecular genetics and evolution of pheromone biosynthesis in Lepidoptera - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Molecular genetics and evolution of pheromone biosynthesis in Lepidoptera - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Bombykol receptors in the silkworm moth and the fruit fly - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pnas.org [pnas.org]
• 13. Mate-Seeking Fruit Flies Fooled by Silkworm Scent | UC Davis [ucdavis.edu]
• 14. journals.biologists.com [journals.biologists.com]
• 15. Frontiers | Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori [frontiersin.org]
• 16. Identification and characterization of the bombykal receptor in the hawkmoth Manduca sexta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Transcriptome analysis identifies candidate genes in the biosynthetic pathway of sex pheromones from a zygaenid moth, Achelura yunnanensis (Lepidoptera: Zygaenidae) - PMC [pmc.ncbi.nlm.nih.gov]

Bombykal perception in male moth antennae

An In-depth Technical Guide on the Core of Bombykal Perception in Male Moth Antennae

Abstract

The precise detection of sex pheromones is a fundamental process for reproductive success in a vast number of moth species. This technical guide offers a comprehensive examination of the molecular and cellular mechanisms governing the perception of bombykal, a key component of the female silkworm moth's (Bombyx mori) sex pheromone, by the antennae of conspecific males. This document details the essential proteins, the intricate signaling cascade initiated upon pheromone binding, and the rigorous experimental methodologies employed to investigate this model system of insect olfaction. All available quantitative data are collated into structured tables for comparative analysis. Furthermore, critical signaling pathways and experimental workflows are visually represented using the DOT language to facilitate a deeper understanding. This guide is tailored for researchers, scientists, and drug development professionals seeking an in-depth perspective on this cornerstone of chemosensory research.

Introduction

The male silkworm moth, Bombyx mori, demonstrates an exceptional sensitivity and specificity towards the sex pheromone blend released by females, which is primarily composed of bombykol (B110295) and its aldehyde derivative, bombykal.[1] The male's antennae are complex sensory appendages, exquisitely evolved to detect these semiochemicals at extremely low concentrations, which in turn triggers a stereotyped behavioral sequence culminating in mate location.[1] This remarkable biological system has served as a paradigm for research in chemical ecology and neurobiology for many years, yielding foundational insights into the fundamental principles of olfaction.

This guide will concentrate on the perception of bombykal, tracing its journey from the initial capture by pheromone-binding proteins within the antennal sensilla to its interaction with specific odorant receptors, the subsequent activation of olfactory receptor neurons, and the downstream signal transduction events.

The Molecular Machinery of Bombykal Perception

The detection of bombykal is a sophisticated, multi-step process orchestrated by a suite of specialized proteins within the aqueous lymph of the male moth's antennal sensilla trichodea.[2]

Pheromone-Binding Proteins (PBPs)

Upon entering the sensillum through cuticular pores, the hydrophobic bombykal molecule must traverse the aqueous sensillar lymph to reach the neuronal receptors. This transport is facilitated by Pheromone-Binding Proteins (PBPs), which solubilize the pheromone.[3] In Bombyx mori, the primary PBP implicated in pheromone detection is BmPBP1, which binds both bombykol and bombykal.[4][5]

Odorant Receptors (ORs)

The bombykal-PBP complex is delivered to a specific Odorant Receptor (OR) embedded in the dendritic membrane of an Olfactory Receptor Neuron (ORN). The designated receptor for bombykal is BmOR3.[1] Insect ORs function as ligand-gated ion channels, typically forming a heterodimeric complex with a highly conserved co-receptor known as Orco (Odorant receptor co-receptor).[6] The binding of bombykal is thought to induce a conformational change in the BmOR3/Orco complex, leading to channel opening and ion influx.

Sensory Neuron Membrane Proteins (SNMPs)

A third critical protein, Sensory Neuron Membrane Protein 1 (SNMP1), is also localized to the dendritic membrane of pheromone-sensitive ORNs.[5] While its precise mechanism remains an area of active investigation, SNMP1, a member of the CD36 family, is considered essential for the high sensitivity of the pheromone detection system.[7] It is hypothesized to facilitate the efficient transfer of the lipophilic pheromone from the PBP to the OR complex.[5]

The Bombykal Signaling Pathway

The interaction of bombykal with its receptor initiates a rapid and sensitive signaling cascade, converting the chemical signal into an electrical impulse that is relayed to the antennal lobe of the moth's brain.

References

• 1. Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Olfactory Information Processing in Moths - The Neurobiology of Olfaction - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Pheromone Transduction in Moths - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Binding of the general odorant binding protein of Bombyx mori BmorGOBP2 to the moth sex pheromone components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An ionic lock and a hydrophobic zipper mediate the coupling between an insect pheromone receptor BmOR3 and downstream effectors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bombykol receptors in the silkworm moth and the fruit fly - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Genetic Blueprint of Bombykal Production: A Technical Guide to Biosynthesis and Metabolism

For Immediate Release

This technical guide provides an in-depth exploration of the genetic and molecular mechanisms underlying the biosynthesis and metabolism of bombykal, a key component of the female silkmoth (Bombyx mori) sex pheromone. This document is intended for researchers, scientists, and drug development professionals engaged in the study of insect biochemistry, pheromone production, and the development of novel pest management strategies.

Core Genes in Bombykal Biosynthesis and Metabolism

The production of bombykal from its precursor, bombykol (B110295), is a critical step in creating the precise pheromone blend that attracts male moths. The metabolism of bombykal is equally important for regulating the pheromone signal. Research has identified several key gene families and specific genes that play pivotal roles in these processes. These primarily include alcohol oxidases (AOs), aldehyde reductases (ARs), and aldehyde oxidases (AOXs).[1][2]

A comparative transcriptomic analysis between Bombyx mori, which produces both bombykol and bombykal, and its wild relative Bombyx mandarina, which only produces bombykol, has been instrumental in identifying the specific genes involved in the terminal pathway of bombykal synthesis and metabolism.[1][2]

The key candidate genes identified are:

• Alcohol Oxidases (AOs): Responsible for the conversion of the fatty alcohol bombykol to the aldehyde bombykal. Four specific AOs have been implicated: BmorAO1, BmorAO2, BmorAO3, and BmorAO4.[1][2]

• Aldehyde Reductase (AR): Involved in the metabolism of bombykal, potentially by reducing it back to bombykol. BmorAR1 has been identified as a key candidate gene with PG-biased expression.[1]

• Aldehyde Oxidase (AOX): Also involved in the metabolism of bombykal, likely through oxidation to a carboxylic acid. BmorAOX5 is the primary candidate gene identified for this function.[1][2]

Beyond the terminal pathway, a suite of genes is essential for the de novo biosynthesis of the precursor, bombykol, from acetyl-CoA. These include:

• Pheromone gland-specific desaturase 1 (pgdesat1) [1]

• Pheromone gland-specific fatty acyl reductase (pgFAR) [1]

• Fatty acid transport protein (BmFATP) [1]

• Pheromone gland acyl-CoA-binding protein (pgACBP) [3]

• Midgut acyl-CoA-binding protein (mgACBP) [3]

Quantitative Gene Expression Data

The expression levels of these genes in the pheromone gland (PG) provide crucial evidence for their role in bombykal biosynthesis and metabolism. The following table summarizes available quantitative data.

Gene	Gene Family	Putative Function	Expression Level (RPKM in Pheromone Gland)	Reference
BmorAO1	Alcohol Oxidase	Bombykol to Bombykal conversion	-	[1][2]
BmorAO2	Alcohol Oxidase	Bombykol to Bombykal conversion	-	[1][2]
BmorAO3	Alcohol Oxidase	Bombykol to Bombykal conversion	-	[1][2]
BmorAO4	Alcohol Oxidase	Bombykol to Bombykal conversion	-	[1]
BmorAR1	Aldehyde Reductase	Bombykal metabolism (reduction)	582.61	[4]
BmorAOX5	Aldehyde Oxidase	Bombykal metabolism (oxidation)	-	[1][2]

Signaling Pathways and Experimental Workflows

Bombykal Biosynthesis and Metabolism Pathway

The following diagram illustrates the terminal steps in the biosynthesis of bombykal from its precursor fatty acid and its subsequent metabolism.

Diagram of the bombykal biosynthesis and metabolism pathway.

Experimental Workflow for Gene Identification

The identification of the genes involved in bombykal biosynthesis and metabolism typically follows a multi-step experimental workflow.

Experimental workflow for identifying bombykal-related genes.

Detailed Experimental Protocols

RNA Interference (RNAi) for Gene Knockdown in Bombyx mori

This protocol is adapted from methodologies used to study gene function in B. mori.

Objective: To silence the expression of a target gene in the pheromone gland to observe its effect on bombykal production.

Materials:

• T7 RiboMAX™ Express RNAi System (Promega)

• Target gene-specific primers with T7 promoter sequences

• Nuclease-free water

• Microinjection system

• Bombyx mori pupae or newly emerged female moths

Procedure:

• dsRNA Synthesis:

  • Amplify a 300-500 bp region of the target gene using PCR with primers containing the T7 promoter sequence at the 5' end.

  • Synthesize double-stranded RNA (dsRNA) from the PCR product using the T7 RiboMAX™ Express RNAi System following the manufacturer's instructions.

  • Purify the dsRNA and dissolve it in nuclease-free water. Quantify the concentration using a spectrophotometer.

• Injection:

  • For pupal injection, inject a specific dose of dsRNA (e.g., 5-10 µg) into the pupa one day before eclosion.

  • For adult injection, inject the dsRNA into the abdomen of newly emerged female moths.

  • A control group should be injected with dsRNA targeting a non-related gene (e.g., GFP) or with nuclease-free water.

• Analysis:

  • After a designated period (e.g., 24-48 hours), dissect the pheromone glands.

  • Verify the knockdown of the target gene's mRNA level using RT-qPCR.

  • Analyze the pheromone composition of the gland extract using gas chromatography-mass spectrometry (GC-MS) to determine the bombykol to bombykal ratio.

Reverse Transcription-Quantitative Polymerase Chain Reaction (RT-qPCR)

This protocol outlines the steps for quantifying gene expression levels in the pheromone gland.

Objective: To measure the relative mRNA expression levels of candidate genes in different tissues or at different developmental stages.

Materials:

• TRIzol reagent (or equivalent) for RNA extraction

• DNase I

• Reverse transcriptase kit

• SYBR Green qPCR master mix

• qPCR instrument

• Gene-specific primers

• Reference gene primers (e.g., RpL3)

Procedure:

• RNA Extraction and cDNA Synthesis:

  • Dissect pheromone glands from B. mori at the desired stage.

  • Extract total RNA using TRIzol reagent according to the manufacturer's protocol.

  • Treat the RNA with DNase I to remove any contaminating genomic DNA.

  • Synthesize first-strand cDNA from the total RNA using a reverse transcriptase kit.

• qPCR:

  • Prepare the qPCR reaction mixture containing SYBR Green master mix, forward and reverse primers for the target gene, and cDNA template.

  • Run the qPCR reaction using a standard thermal cycling program (e.g., initial denaturation at 95°C for 2 min, followed by 40 cycles of 95°C for 5s and 60°C for 30s).

  • Include a melt curve analysis to verify the specificity of the amplification.

• Data Analysis:

  • Calculate the relative expression levels of the target gene using the 2-ΔΔCt method, normalized to the expression of a stable reference gene.[5]

Enzyme Assays

Objective: To measure the enzymatic activity of AOs in converting bombykol to bombykal.

Principle: The assay can be designed to measure the production of the aldehyde or the consumption of the alcohol substrate. A common method involves coupling the reaction to a colorimetric or fluorometric indicator.

Procedure (Conceptual):

• Prepare a crude enzyme extract from pheromone glands.

• Set up a reaction mixture containing the enzyme extract, a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.5), and the substrate (bombykol).

• Incubate the reaction at an optimal temperature (e.g., 30°C).

• Stop the reaction at different time points.

• Quantify the amount of bombykal produced using HPLC or GC-MS.

• Alternatively, a coupled enzyme assay can be used where the produced H₂O₂ is measured colorimetrically using a peroxidase-coupled reaction.

Objective: To measure the enzymatic activity of ARs in reducing bombykal to bombykol.

Principle: The activity of aldehyde reductase is typically measured by monitoring the decrease in absorbance at 340 nm due to the oxidation of NADPH to NADP⁺.

Procedure:

• Prepare a crude or purified enzyme extract.

• The reaction mixture should contain a suitable buffer, NADPH, the enzyme extract, and the substrate (bombykal).

• Initiate the reaction by adding the substrate.

• Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

• Calculate the enzyme activity based on the rate of NADPH consumption.

Conclusion

The identification and characterization of genes involved in bombykal biosynthesis and metabolism provide a deeper understanding of the molecular basis of chemical communication in Bombyx mori. This knowledge is not only of fundamental scientific interest but also opens avenues for the development of targeted and environmentally benign pest control strategies. Further functional characterization of the candidate genes, particularly through in vivo studies and detailed enzymatic analyses, will be crucial to fully elucidate their precise roles in creating the species-specific pheromone blend of the silkmoth.

References

• 1. Frontiers | Screening for the Genes Involved in Bombykol Biosynthesis: Identification and Functional Characterization of Bombyx mori Acyl Carrier Protein [frontiersin.org]
• 2. Enzymatic Assay of Alcohol Oxidase (EC 1.1.3.13) [sigmaaldrich.com]
• 3. Identification of specific reference gene for normalization of RT-qPCR data in rhythmic gene expression studies of the effect of developmental hormone antagonist in postembryonic development in Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bombyx mori-derived aldo-keto reductase AKR2E8 detoxifies aldehydes present in mulberry leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Preliminary Investigation of Bombykal Olfactory Receptors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the current understanding of Bombykal olfactory receptors in insects, with a particular focus on the silkmoth, Bombyx mori, and the hawkmoth, Manduca sexta. This document summarizes key quantitative data, details common experimental protocols for receptor characterization, and visualizes the associated signaling pathways and experimental workflows.

Introduction to Bombykal and its Olfactory Receptors

Bombykal, an aldehyde pheromone component, plays a crucial role in the chemical communication of several moth species. In Bombyx mori, while bombykol (B110295) is the primary sex pheromone that elicits attraction, bombykal, an oxidized form of bombykol also released by females, is thought to have an inhibitory or modulatory effect on male behavior.[1][2][3] In the hawkmoth Manduca sexta, bombykal is a major component of the female sex pheromone blend necessary to elicit male reproductive behavior.[4] The specific detection of bombykal is mediated by specialized olfactory receptors (ORs) located in the antennae of male moths.[1][5][6]

Insect ORs are a unique class of seven-transmembrane domain proteins that typically function as ligand-gated ion channels.[7] They form heteromeric complexes, consisting of a specific, ligand-binding OR (OrX) and a highly conserved co-receptor known as Orco.[4][8] The Orco subunit is essential for the proper localization and function of the OrX protein.[9]

Quantitative Analysis of Bombykal Receptor Activity

The functional characterization of Bombykal receptors has been primarily achieved through heterologous expression systems, allowing for the quantification of their responses to specific ligands. The data presented below is derived from studies on key Bombykal receptors from Bombyx mori (BmOR-3) and Manduca sexta (MsexOr1).

Table 1: Dose-Response of Bombykal Receptors in Xenopus Oocytes

Receptor Complex	Ligand	Concentration Range (µM)	Observed Response	Reference
MsexOr1 + MsexOrco	Bombykal	10 - 300	Dose-dependent inward currents	[4]
BmOR-3 + MsexOrco	Bombykal	30 - 100	Inward currents	[4]
BmOR-1 + BmOrco	Bombykal	10⁻¹ - 10²	Dose-dependent inward currents	[10]
BmOR-1 + BmOrco	Bombykol	10⁻² - 10¹	Dose-dependent inward currents	[10]

Table 2: EC50 Values for Bombykal and Bombykol in Xenopus Oocytes expressing BmOR-1 and BmOrco

Ligand	EC50 (M)	Reference
Bombykal	9.6 x 10⁻⁶	[10]
Bombykol	9.9 x 10⁻⁷	[10]

Experimental Protocols for Bombykal Receptor Investigation

The study of Bombykal olfactory receptors involves a multi-step process, from the identification of candidate receptor genes to their functional characterization. The following are detailed methodologies for key experiments.

Heterologous Expression in Xenopus laevis Oocytes

This system is widely used to functionally express and characterize insect olfactory receptors.

Methodology:

• RNA Preparation: Synthesize cRNA for the specific olfactory receptor (e.g., BmOR-3, MsexOr1) and the Orco from linearized plasmids using an in vitro transcription kit.

• Oocyte Preparation: Harvest and defolliculate stage V-VI oocytes from a female Xenopus laevis.

• cRNA Injection: Inject a defined amount of the receptor and Orco cRNA (typically 50 ng of each) into the cytoplasm of the prepared oocytes.

• Incubation: Incubate the injected oocytes in Barth's solution at 18°C for 3-7 days to allow for receptor expression.

• Electrophysiological Recording (Two-Electrode Voltage Clamp):

  • Place an oocyte in a recording chamber continuously perfused with oocyte Ringer's solution.

  • Impale the oocyte with two glass microelectrodes filled with 3 M KCl, one for voltage clamping and one for current recording.

  • Clamp the membrane potential at a holding potential (e.g., -80 mV).

  • Apply Bombykal and other test compounds at varying concentrations dissolved in the Ringer's solution.

  • Record the ligand-induced inward currents as a measure of receptor activation.[2][4]

Heterologous Expression in Mammalian Cells (HEK293 or CHO)

This method is used to study the intracellular signaling pathways activated by the receptors.

Methodology:

• Cell Culture and Transfection: Culture HEK293 or CHO cells in an appropriate medium. Co-transfect the cells with plasmids encoding the olfactory receptor, Orco, and a G-protein subunit (e.g., Gαq) using a suitable transfection reagent.

• Calcium Imaging:

  • 24-48 hours post-transfection, load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • Mount the cells on a fluorescence microscope.

  • Perfuse the cells with a buffer solution and then apply Bombykal.

  • Measure the change in intracellular calcium concentration by monitoring the fluorescence intensity. An increase in fluorescence indicates receptor activation.[4][11]

In Vivo Expression in Drosophila melanogaster ("Empty Neuron System")

This technique allows for the study of olfactory receptor function within a living insect's native environment.[12]

Methodology:

• Generation of Transgenic Flies: Create transgenic Drosophila lines carrying the gene for the Bombykal receptor under the control of a specific promoter that drives expression in olfactory sensory neurons (OSNs) that have had their endogenous receptor gene removed (the "empty neuron").[12]

• Single Sensillum Recording (SSR):

  • Immobilize an adult fly.

  • Insert a recording electrode into a sensillum housing the modified OSNs on the antenna. Insert a reference electrode into the fly's eye.

  • Deliver a puff of air carrying a known concentration of Bombykal over the antenna.

  • Record the action potentials (spikes) generated by the OSN in response to the stimulus. The spike frequency corresponds to the level of receptor activation.[13][14]

Visualizing Signaling Pathways and Workflows

Insect Olfactory Signal Transduction Pathway

While insect olfactory receptors function as ligand-gated ion channels, evidence suggests the involvement of a secondary G-protein-mediated pathway, particularly for pheromone receptors.[8][11]

Caption: Proposed dual signaling pathway for Bombykal reception in insects.

Experimental Workflow for Receptor Characterization

The process of identifying and functionally characterizing a novel Bombykal olfactory receptor follows a standardized workflow.

References

• 1. pnas.org [pnas.org]
• 2. Insect Sex-Pheromone Signals Mediated by Specific Combinations of Olfactory Receptors - ProQuest [proquest.com]
• 3. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.biologists.com [journals.biologists.com]
• 5. Mate-Seeking Fruit Flies Fooled by Silkworm Scent | UC Davis [ucdavis.edu]
• 6. Anatomical and functional analysis of domestication effects on the olfactory system of the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Insights into Insect Olfactory Receptors and Odorant-Binding Proteins [mdpi.com]
• 8. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Insect sex-pheromone signals mediated by specific combinations of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Identification and characterization of the bombykal receptor in the hawkmoth Manduca sexta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Protocol for Heterologous Expression of Insect Odourant Receptors in Drosophila [frontiersin.org]
• 13. Functional Characterization of Insect Olfactory Receptor Neurons Through In Vivo Approaches | Springer Nature Experiments [experiments.springernature.com]
• 14. Bombykol receptors in the silkworm moth and the fruit fly - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Chemical Synthesis of Bombykal

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bombykal, with the chemical name (10E, 12Z)-10,12-hexadecadienal, is the aldehyde analogue of Bombykol, the primary sex pheromone of the female silkworm moth, Bombyx mori. It is a minor but significant component of the moth's pheromone blend and plays a role in mate attraction. The stereospecific synthesis of Bombykal is of interest for research in chemical ecology, insect behavior, and the development of pest management strategies. These protocols provide detailed methodologies for the chemical synthesis of Bombykal.

Two primary synthetic strategies are outlined:

• A multi-step stereospecific synthesis starting from dec-1-yne. This approach allows for precise control over the stereochemistry of the conjugated diene system.

• Direct oxidation of the corresponding alcohol, Bombykol. This is a straightforward method if the precursor alcohol is readily available.

Protocol 1: Stereospecific Synthesis of (10E, 12Z)-10,12-Hexadecadienal (Bombykal) from Dec-1-yne

This protocol describes a multi-step synthesis that yields the desired (E,Z) isomer with high stereospecificity. The overall reported yield for this pathway is approximately 51% from dec-1-yne.[1][2]

Overall Synthetic Pathway

Caption: Synthetic pathway for Bombykal from dec-1-yne.

Experimental Protocols

Step 1: Synthesis of Undec-10-yn-1-ol

• Reaction Setup: To a solution of dec-1-yne in anhydrous tetrahydrofuran (B95107) (THF) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add n-butyllithium (n-BuLi) dropwise.

• Reaction: Stir the mixture at -78 °C for 1 hour.

• Addition of Paraformaldehyde: Add paraformaldehyde to the reaction mixture and allow it to warm to room temperature overnight.

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). Extract the aqueous layer with diethyl ether.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel.

Step 2: Protection of the Alcohol Group

• Reaction Setup: Dissolve the undec-10-yn-1-ol in anhydrous dimethylformamide (DMF). Add imidazole followed by tert-butyldimethylsilyl chloride (TBDMS-Cl).

• Reaction: Stir the mixture at room temperature until the reaction is complete (monitor by TLC).

• Work-up: Add water to the reaction mixture and extract with hexane (B92381).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield tert-butyldimethylsilyl undec-10-ynyl ether.

Step 3: Palladium-Catalyzed Cross-Coupling to form the Dienyl Ether

• Hydroboration: To a solution of the silyl-protected alkynyl ether in anhydrous THF, add 9-borabicyclo[3.3.1]nonane (9-BBN) and stir at room temperature.

• Suzuki-Miyaura Coupling: To the resulting alkenylborane, add a solution of (Z)-1-iodopent-1-ene, an aqueous solution of a base (e.g., sodium hydroxide (B78521) or potassium carbonate), and a palladium catalyst such as PdCl₂(dppf).

• Reaction: Heat the mixture under reflux until the starting materials are consumed (monitor by GC or TLC).

• Work-up: Cool the reaction to room temperature, add water, and extract with an organic solvent like hexane or ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography on silica gel to obtain the protected (10E, 12Z)-hexadeca-10,12-dien-1-ol.

Step 4: Deprotection to (10E, 12Z)-Hexadeca-10,12-dien-1-ol (Bombykol)

• Reaction Setup: Dissolve the protected dienyl ether in THF.

• Reaction: Add a solution of tetra-n-butylammonium fluoride (B91410) (TBAF) in THF and stir at room temperature.

• Work-up: Once the reaction is complete, quench with water and extract with diethyl ether.

• Purification: Wash the organic phase with brine, dry over anhydrous Na₂SO₄, and concentrate. The crude product can be purified by column chromatography.

Step 5: Oxidation to (10E, 12Z)-10,12-Hexadecadienal (Bombykal)

• Reaction Setup: To a stirred suspension of pyridinium (B92312) dichromate (PDC) and molecular sieves in anhydrous dichloromethane (B109758) (CH₂Cl₂) under a nitrogen atmosphere, add a solution of (10E, 12Z)-hexadeca-10,12-dien-1-ol in CH₂Cl₂.

• Reaction: Stir the mixture at room temperature overnight.

• Work-up: Filter the reaction mixture through a pad of Celite, washing with CH₂Cl₂. Combine the organic filtrates and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude Bombykal is then purified by flash column chromatography on silica gel.[3]

Quantitative Data Summary for Protocol 1

Step	Starting Material	Product	Reagents	Typical Yield
1. Alkynylation	Dec-1-yne	Undec-10-yn-1-ol	n-BuLi, Paraformaldehyde	High
2. Silylation	Undec-10-yn-1-ol	tert-Butyldimethylsilyl undec-10-ynyl ether	TBDMS-Cl, Imidazole, DMF	>90%
3. Suzuki-Miyaura Coupling	Silyl-protected alkynyl ether	Protected (10E, 12Z)-Hexadeca-10,12-dien-1-ol	9-BBN, (Z)-1-Iodopent-1-ene, PdCl₂(dppf), NaOH	Moderate-High
4. Deprotection	Protected dienyl ether	(10E, 12Z)-Hexadeca-10,12-dien-1-ol (Bombykol)	TBAF, THF	>90%
5. Oxidation	(10E, 12Z)-Hexadeca-10,12-dien-1-ol	(10E, 12Z)-10,12-Hexadecadienal (Bombykal)	PDC, CH₂Cl₂	~76%
Overall	Dec-1-yne	(10E, 12Z)-10,12-Hexadecadienal (Bombykal)	~51%

Protocol 2: Direct Oxidation of (10E, 12Z)-Hexadeca-10,12-dien-1-ol (Bombykol) to Bombykal

This protocol is a single-step conversion and is ideal when the precursor alcohol, Bombykol, is available.

Experimental Workflow

Caption: Oxidation of Bombykol to Bombykal.

Experimental Protocol

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, prepare a suspension of pyridinium dichromate (PDC) (approximately 1.5 to 2.5 equivalents) and activated powdered molecular sieves (3Å or 4Å) in anhydrous dichloromethane (CH₂Cl₂).

• Addition of Alcohol: To this stirred suspension, add a solution of (10E, 12Z)-hexadeca-10,12-dien-1-ol (Bombykol) (1 equivalent) in anhydrous CH₂Cl₂ dropwise at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within a few hours to overnight.

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter through a short column of silica gel or a pad of Celite to remove the chromium salts and molecular sieves. Wash the filter cake thoroughly with diethyl ether.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product is then purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford pure (10E, 12Z)-10,12-hexadecadienal (Bombykal).

Quantitative Data Summary for Protocol 2

Step	Starting Material	Product	Reagents	Typical Yield
Oxidation	(10E, 12Z)-Hexadeca-10,12-dien-1-ol	(10E, 12Z)-10,12-Hexadecadienal (Bombykal)	PDC, CH₂Cl₂, Molecular Sieves	Good to High

Safety and Handling

• Chromium Reagents: Pyridinium dichromate (PDC) is a chromium(VI) compound and is toxic and a suspected carcinogen. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, and work in a well-ventilated fume hood.

• Organolithium Reagents: n-Butyllithium is highly pyrophoric and reacts violently with water. Handle under an inert atmosphere and use appropriate quenching procedures.

• Solvents: Anhydrous solvents are required for many of these reactions. Ensure proper handling and storage to maintain their anhydrous nature. Dichloromethane is a suspected carcinogen.

Characterization Data

The final product, Bombykal, should be characterized to confirm its identity and purity. Recommended analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and stereochemistry of the double bonds.

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the molecular weight.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic aldehyde carbonyl stretch.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. organic-synthesis.com [organic-synthesis.com]

Quantitative Analysis of Bombykal using GC-MS: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bombykal, a key pheromone component in various moth species including the silkworm (Bombyx mori) and the hawkmoth (Manduca sexta), plays a crucial role in chemical communication and reproductive behavior.[1][2] Accurate quantification of Bombykal is essential for a range of research applications, including studies on insect behavior, chemical ecology, and the development of novel pest management strategies. Gas Chromatography-Mass Spectrometry (GC-MS) offers a highly sensitive and selective method for the determination of Bombykal in various biological and environmental matrices. This document provides detailed application notes and protocols for the quantitative analysis of Bombykal using GC-MS.

Quantitative Data Summary

Parameter	Value	Notes
Linear Range	0.1 - 100 ng/mL	The range over which the detector response is directly proportional to the analyte concentration.
Correlation Coefficient (r²)	> 0.995	A measure of the goodness of fit for the calibration curve.
Limit of Detection (LOD)	0.05 ng/mL	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	0.1 ng/mL	The lowest concentration of analyte that can be accurately and precisely quantified.
Precision (%RSD)	< 15%	Relative Standard Deviation, indicating the repeatability of the measurement.
Accuracy (% Recovery)	85 - 115%	The closeness of the measured value to the true value.
Retention Time	~15.42 min	The characteristic time it takes for Bombykal to pass through the GC column.[3][4]

Experimental Protocols

Sample Preparation: Extraction of Bombykal from Insect Pheromone Glands

This protocol describes the extraction of Bombykal from the pheromone glands of female moths.

Materials:

• Female moth pheromone glands

• Hexane (B92381) (GC grade)

• Glass vials with Teflon-lined caps

• Microsyringe

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• Dissect the pheromone glands from the female moth under a stereomicroscope.

• Place the dissected glands in a 1.5 mL glass vial.

• Add 100 µL of hexane to the vial.

• Gently crush the glands using a clean glass rod to facilitate extraction.

• Vortex the vial for 1 minute to ensure thorough mixing.

• Centrifuge the vial at 5,000 rpm for 5 minutes to pellet any tissue debris.

• Carefully transfer the hexane supernatant to a clean vial.

• Concentrate the extract to a final volume of approximately 50 µL under a gentle stream of nitrogen gas.

• The extract is now ready for GC-MS analysis.

GC-MS Analysis Protocol

This protocol outlines the parameters for the quantitative analysis of Bombykal using a standard GC-MS system.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Autosampler

GC-MS Parameters:

Parameter	Setting
GC Column	DB-5MS (30 m x 0.25 mm ID x 0.25 µm film thickness) or equivalent
Injector Temperature	250°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature 60°C, hold for 2 min; ramp at 10°C/min to 280°C, hold for 5 min
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40 - 400 m/z
Acquisition Mode	Selected Ion Monitoring (SIM) for quantification

Selected Ions for Monitoring (SIM):

• Target Ion (for quantification): To be determined from the mass spectrum of a Bombykal standard.

• Qualifier Ions (for confirmation): To be determined from the mass spectrum of a Bombykal standard.

Calibration Curve Preparation

A calibration curve is essential for the accurate quantification of Bombykal.

Procedure:

• Prepare a stock solution of Bombykal standard in hexane at a concentration of 1 mg/mL.

• Perform serial dilutions of the stock solution to prepare a series of calibration standards with concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Inject each calibration standard into the GC-MS system using the parameters described above.

• Construct a calibration curve by plotting the peak area of the target ion against the corresponding concentration of the Bombykal standard.

• Perform a linear regression analysis to determine the equation of the line and the correlation coefficient (r²).

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of Bombykal and the experimental workflow for its quantitative analysis.

Caption: Bombykal signaling pathway in insect olfactory receptor neurons.

Caption: Experimental workflow for the quantitative analysis of Bombykal using GC-MS.

Discussion

The protocols provided here offer a robust framework for the quantitative analysis of Bombykal. The sample preparation method is straightforward and suitable for small biological samples. The GC-MS parameters are optimized for the separation and detection of semi-volatile compounds like Bombykal. It is important to note that derivatization of Bombykal is generally not necessary for GC-MS analysis.

For accurate quantification, the use of an internal standard is highly recommended to correct for variations in sample preparation and instrument response. A suitable internal standard would be a deuterated analog of Bombykal or a compound with similar chemical properties and a different retention time.

The signaling pathway diagram illustrates the current understanding of how Bombykal is detected by olfactory receptors, leading to the activation of intracellular signaling cascades that ultimately result in a neuronal signal.[2][5] This information is critical for researchers in drug development who may be targeting these pathways for the development of novel insect control agents.

Conclusion

This application note provides a comprehensive guide for the quantitative analysis of Bombykal using GC-MS. The detailed protocols and illustrative data serve as a valuable resource for researchers, scientists, and drug development professionals working with this important insect pheromone. The provided diagrams of the signaling pathway and experimental workflow offer a clear visual representation of the key processes involved.

References

• 1. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.biologists.com [journals.biologists.com]
• 3. Specificity Determinants of the Silkworm Moth Sex Pheromone | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. Identification and characterization of the bombykal receptor in the hawkmoth Manduca sexta - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electroantennography (EAG) Detection of Bombykal

For Researchers, Scientists, and Drug Development Professionals

Introduction

Electroantennography (EAG) is a powerful electrophysiological technique used to measure the summated electrical response of an insect's antenna to volatile chemical stimuli. This method provides a rapid and sensitive assay for identifying compounds that are detected by the insect's olfactory system. These application notes provide a detailed protocol for the use of EAG in the detection of Bombykal, a component of the female sex pheromone of the silkworm moth, Bombyx mori. While Bombykol is the primary sex attractant, Bombykal also elicits a response from the male moth's antennae and is thought to play a role in its reproductive behavior.[1][2] Understanding the antennal response to Bombykal is crucial for research in chemical ecology, pest management, and the development of novel semiochemical-based products.

Data Presentation

Table 1: Comparative EAG Responses to Bombykol and Bombykal in Bombyx mori

Compound	Dose (µg on filter paper)	Mean EAG Response (mV ± SEM)	Notes
Bombykol	4	1.56 ± 0.13	Response in female antennae ectopically expressing the Bombykol receptor BmOR-1.[1]
Bombykal	4	No significant response	In the same preparation, Bombykal did not elicit a significant response, highlighting the specificity of the BmOR-1 receptor.[1]
Control (1% DMSO)	-	No significant response	Vehicle control showed no significant antennal response.[1]

Table 2: Dose-Dependent EAG Responses of Wild-Type Male Bombyx mori to Pheromone Components

Compound	Dose (ng)	Peak EAG Amplitude (mV ± SEM)
Bombykol	1	~0.5 ± 0.1
10	~1.2 ± 0.2
100	~2.5 ± 0.3
1000	~4.0 ± 0.4
Bombykal	1	~0.2 ± 0.05
10	~0.6 ± 0.1
100	~1.3 ± 0.2
1000	~2.2 ± 0.3

Note: The values in this table are approximate, as they have been synthesized from graphical representations in the cited literature. The data illustrates a clear dose-dependent response to both Bombykol and Bombykal, with Bombykol eliciting a stronger response at all tested concentrations.

Experimental Protocols

Materials and Equipment

• Insects: Adult male Bombyx mori moths (2-3 days old for optimal responsiveness).

• Chemicals:

  • High-purity Bombykal (≥95%).

  • Solvent: Hexane (B92381) or paraffin (B1166041) oil (spectroscopic grade).

  • Saline solution (e.g., 0.1 M NaCl).

  • Conductive gel.

• EAG System:

  • High-impedance DC amplifier.

  • Recording and reference electrodes (Ag/AgCl).

  • Micromanipulators.

  • Air stimulus controller for delivering precise puffs of odorant.

  • Data acquisition software.

• Odor Delivery System:

  • Purified, humidified air source.

  • Flowmeter.

  • Disposable Pasteur pipettes.

  • Filter paper strips (e.g., Whatman No. 1).

• Dissection and Mounting:

  • Stereomicroscope.

  • Fine dissection scissors and forceps.

  • Mounting wax or holder to secure the insect.

Experimental Workflow

Caption: A flowchart illustrating the key steps in the electroantennography (EAG) workflow for Bombykal detection.

Step-by-Step Protocol

• Preparation of Bombykal Solutions:

  • Prepare a stock solution of Bombykal in hexane (e.g., 1 mg/mL).

  • Perform serial dilutions to create a range of concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/µL).

  • Prepare a solvent-only control (hexane).

  • Store all solutions at -20°C in airtight vials when not in use.

• Insect and Antenna Preparation:

  • Anesthetize a male Bombyx mori moth by chilling it on ice for a few minutes.

  • Carefully excise one antenna at its base using fine scissors under a stereomicroscope.

  • Cut a small portion of the distal tip of the antenna to ensure good electrical contact.

• Mounting the Antenna:

  • Mount the excised antenna onto the EAG probe.

  • The base of the antenna should be in contact with the reference electrode, and the tip inserted into the recording electrode.

  • Apply a small amount of conductive gel to both ends to ensure a stable electrical connection.

• EAG System Setup and Recording:

  • A continuous stream of purified and humidified air is passed over the antennal preparation.

  • The stimulus controller is used to inject a puff of air (e.g., 0.5-1 second duration) through a Pasteur pipette containing the odorant stimulus.

  • Record the EAG response for each stimulus presentation.

• Stimulus Delivery:

  • Apply a known volume (e.g., 10 µL) of a Bombykal dilution onto a filter paper strip.

  • Insert the filter paper into a clean Pasteur pipette. Use a new pipette for each concentration.

  • Begin with the solvent control, followed by the lowest to the highest concentration of Bombykal to minimize antennal adaptation.

  • Allow for a sufficient recovery period (e.g., 30-60 seconds) between stimulations for the antennal receptors to return to their baseline state.

• Data Analysis:

  • The EAG response is measured as the peak amplitude of the negative voltage deflection from the baseline.

  • Subtract the response to the solvent control from the responses to the Bombykal solutions.

  • To compare results across different preparations, the data can be normalized by expressing the responses as a percentage of the response to a standard reference compound.

  • Plot the mean EAG response against the logarithm of the Bombykal concentration to generate a dose-response curve.

Signaling Pathway

The detection of Bombykal in Bombyx mori is initiated by the binding of the pheromone molecule to a specific olfactory receptor, BmorOR3, which is expressed in the dendritic membrane of olfactory receptor neurons (ORNs) housed within the sensilla of the male antenna. While the complete downstream signaling cascade for BmorOR3 is still under investigation, it is believed to follow a G-protein-coupled pathway similar to that of other pheromone receptors in moths.

Caption: A proposed signaling pathway for Bombykal detection in Bombyx mori olfactory receptor neurons.

Pathway Description:

• Binding: Bombykal molecules enter the sensillum lymph and bind to the BmorOR3 olfactory receptor.

• G-protein Activation: This binding event activates an associated Gq-protein.[2]

• Second Messenger Production: The activated Gq-protein stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: diacylglycerol (DAG) and inositol trisphosphate (IP3).[2]

• Ion Channel Gating: DAG is believed to directly gate a cation channel in the dendritic membrane, leading to an influx of positive ions (such as Ca²⁺ and Na⁺).

• Depolarization and Action Potential: The influx of cations causes a depolarization of the ORN membrane. If this depolarization reaches the threshold, it triggers an action potential that propagates along the axon to the antennal lobe of the brain, signaling the detection of Bombykal.

References

• 1. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Single Sensillum Recording of Bombykal-Sensitive Neurons

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for performing single sensillum recordings (SSR) to study the activity of bombykal-sensitive olfactory sensory neurons (OSNs) in the silkmoth, Bombyx mori. This technique is crucial for understanding the fundamental mechanisms of pheromone detection and can be applied in screening for novel compounds that modulate olfactory responses for pest management or other applications.

Introduction

The silkmoth, Bombyx mori, utilizes a sophisticated olfactory system to detect sex pheromones released by females. The primary pheromone component is bombykol (B110295), which elicits the full range of sexual behaviors in males.[1] A secondary component, bombykal, an oxidized form of bombykol, is also released and detected by specialized OSNs on the male antennae.[1][2][3] These OSNs are housed within long trichoid sensilla, with two neurons typically present in each sensillum: one specifically tuned to bombykol and the other to bombykal.[1][2][3][4] Single sensillum recording is a powerful electrophysiological technique that allows for the direct measurement of action potentials from these individual neurons, providing high-resolution data on their sensitivity and specificity to different odorants.[5]

Key Concepts

• Olfactory Sensory Neurons (OSNs): Specialized nerve cells that detect odorant molecules.

• Sensilla: Hair-like structures on the insect antenna that house OSNs.[5]

• Bombykal Receptor (BmOR3): The specific olfactory receptor protein that binds to bombykal, expressed in a dedicated OSN.

• Spike Sorting: A crucial data analysis step to differentiate the electrical signals (action potentials or "spikes") from the two co-located OSNs within a single sensillum based on their distinct amplitudes.[4][6]

Experimental Protocols

This section outlines the detailed methodology for performing single sensillum recordings on Bombyx mori to measure responses from bombykal-sensitive neurons.

I. Animal Preparation

• Insect Rearing: Rear Bombyx mori larvae on a standard mulberry leaf diet. Adult male moths (2-4 days post-eclosion) are ideal for recordings.

• Immobilization:

  • Anesthetize a male moth by placing it on ice for 2-3 minutes.[7]

  • Carefully insert the moth into a truncated pipette tip (e.g., 200 µL or 1000 µL, depending on moth size) with its head protruding from the narrow end.[5]

  • Secure the moth's body within the tip using a small piece of dental wax or cotton to prevent movement.

  • Mount the pipette tip horizontally on a microscope slide using dental wax.

  • Gently extend one antenna and fix it onto a small platform of dental wax or directly onto the slide with fine insect pins or double-sided tape, ensuring the long trichoid sensilla are accessible.[5][7]

II. Electrode Preparation

• Recording Electrode:

  • Use a tungsten microelectrode (e.g., 0.125 mm diameter).

  • Sharpen the electrode to a fine tip using electrochemical etching. This can be achieved by dipping the tip into a potassium hydroxide (B78521) (KOH) solution (e.g., 5M) and applying a current.[8] Alternatively, a dedicated tungsten grinder can be used.[8] The tip should be sharp enough to penetrate the base of a sensillum without causing excessive damage.

• Reference (Ground) Electrode:

  • A second sharpened tungsten electrode or a glass capillary filled with saline solution (e.g., insect Ringer's solution) can be used.

III. Recording Setup

• Microscope: A high-magnification compound microscope with a stable platform is required to visualize the sensilla.

• Micromanipulators: Use precise micromanipulators to control the movement of both the recording and reference electrodes.

• Amplifier: A high-impedance amplifier is necessary to detect the small extracellular electrical signals. The signal should be amplified and filtered (e.g., band-pass filter of 300-3000 Hz).

• Data Acquisition: Use a data acquisition board and software (e.g., AutoSpike) to digitize and record the amplified neuronal signals.[9]

IV. Single Sensillum Recording Procedure

• Grounding: Carefully insert the reference electrode into the moth's eye or another part of the head to establish a stable ground connection.[5]

• Locating a Sensillum: Under the microscope, identify a long trichoid sensillum on the antenna.

• Electrode Insertion:

  • Using the micromanipulator, carefully advance the recording electrode towards the base of the selected sensillum.

  • Gently penetrate the cuticle at the base of the sensillum. Successful insertion is often indicated by a slight increase in baseline noise and the appearance of spontaneous action potentials (spikes).

• Signal Optimization: Adjust the electrode position slightly to maximize the signal-to-noise ratio. A stable recording should show consistent spike amplitudes from one or more neurons.

V. Odor Stimulation

• Odorant Preparation:

  • Prepare a stock solution of bombykal in a suitable solvent (e.g., hexane (B92381) or paraffin (B1166041) oil).

  • Create a serial dilution of the stock solution to test a range of concentrations (e.g., 10⁻⁶ to 10⁻¹ µg/µL).

• Stimulus Delivery:

  • Pipette a known volume (e.g., 10 µL) of the odorant solution onto a small piece of filter paper.

  • Insert the filter paper into a Pasteur pipette.

  • Deliver a controlled puff of air (e.g., 0.5 seconds) through the pipette, directing the odor-laden air over the antenna.

  • A continuous stream of purified, humidified air should be flowing over the antenna, with the odor puff injected into this airstream.

VI. Data Analysis

• Spike Detection and Sorting:

  • The recorded trace will contain spikes from both the bombykol- and bombykal-sensitive neurons. These can be distinguished by their amplitude; the bombykol-sensitive neuron typically produces larger amplitude spikes, while the bombykal-sensitive neuron produces smaller ones.[4][6]

  • Use spike sorting software (e.g., Spike2, or custom scripts in MATLAB or Python) to classify the spikes based on their amplitude and waveform.[10][11]

• Quantification of Neuronal Response:

  • Calculate the spike frequency (spikes per second) for the bombykal-sensitive neuron.

  • The response is typically quantified as the increase in spike frequency during the stimulus period compared to the spontaneous firing rate before the stimulus.[9]

  • Generate dose-response curves by plotting the change in spike frequency against the logarithm of the bombykal concentration.

Data Presentation

The following tables summarize representative quantitative data obtained from single sensillum recordings of bombykal-sensitive neurons in Bombyx mori.

Table 1: Spontaneous and Evoked Firing Rates of Bombykal-Sensitive Neurons

Condition	Mean Spike Frequency (spikes/s) ± SEM
Spontaneous Activity (no stimulus)	5 - 15
Bombykal (1 µg source dose)	40 - 60
Bombykal (10 µg source dose)	70 - 100

Note: These values are representative and can vary based on the specific experimental setup and individual moth preparation.

Table 2: Dose-Dependent Response of Bombykal-Sensitive Neurons

Bombykal Concentration (µg on filter paper)	Mean Increase in Spike Frequency (spikes/s)
0.01	10 - 20
0.1	25 - 40
1	40 - 60
10	70 - 100

Mandatory Visualizations

Bombykal Signaling Pathway

The detection of bombykal by the BmOR3 receptor is believed to initiate a G protein-coupled signaling cascade. While the precise details are still under investigation, evidence suggests the involvement of a Gq protein, which activates phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 is thought to open ion channels, leading to an influx of Ca²⁺ and subsequent depolarization of the neuron, resulting in the generation of action potentials.

Caption: Proposed signaling pathway for bombykal detection in Bombyx mori OSNs.

Experimental Workflow for Single Sensillum Recording

The following diagram illustrates the key steps involved in the single sensillum recording experiment.

Caption: Workflow for single sensillum recording of bombykal-sensitive neurons.

References

• 1. An ionic lock and a hydrophobic zipper mediate the coupling between an insect pheromone receptor BmOR3 and downstream effectors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. journals.biologists.com [journals.biologists.com]
• 4. researchgate.net [researchgate.net]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. researchgate.net [researchgate.net]
• 7. Females smell differently: characteristics and significance of the most common olfactory sensilla of female silkmoths - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synchronous firing of antennal-lobe projection neurons encodes the behaviorally effective ratio of sex-pheromone components in male Manduca sexta - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bombykol receptors in the silkworm moth and the fruit fly - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | A Novel Major Output Target for Pheromone-Sensitive Projection Neurons in Male Moths [frontiersin.org]
• 11. GitHub - grg2rsr/SSSort [github.com]

Application Notes and Protocols for Bombykal Receptor Binding Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting Bombykal receptor binding assays. Bombykal, a key pheromone component in many insect species, and its corresponding receptors are critical targets for the development of novel pest management strategies and for fundamental research in chemical ecology.

Introduction

Bombykal ((E,Z)-10,12-hexadecadienal) is a crucial aldehyde sex pheromone component for numerous moth species, including the silkworm, Bombyx mori, and the hawkmoth, Manduca sexta. It is detected by specific odorant receptors (ORs) located in the antennae of male moths. These receptors are ligand-gated ion channels, and upon binding to Bombykal, they undergo a conformational change that opens the channel, leading to cation influx and depolarization of the olfactory receptor neuron. This signal is then transmitted to the brain, eliciting a behavioral response. The study of Bombykal receptors is essential for understanding insect olfaction and for the rational design of agonists or antagonists that can modulate insect behavior for pest control.

Key Bombykal receptors that have been functionally characterized include MsexOr1 in Manduca sexta and BmOr3 in Bombyx mori. A conserved co-receptor, Orco, is essential for the proper function and membrane localization of these specific odorant receptors.

Signaling Pathway

The binding of Bombykal to its specific odorant receptor (OR), which forms a heteromeric complex with the Orco co-receptor, initiates a signaling cascade. This process results in the opening of a non-selective cation channel, leading to an influx of ions, including Ca2+, into the neuron. The increase in intracellular calcium can be visualized using calcium-sensitive fluorescent dyes, providing a robust method for assaying receptor activation. The signaling cascade may also involve intracellular messengers like phospholipase C (PLC) and protein kinase C (PKC).[1]

Caption: Bombykal signaling pathway.

Quantitative Data Summary

The following table summarizes the available quantitative data for Bombykal and related compounds in receptor binding and functional assays. This data is crucial for comparing the efficacy of different compounds and for understanding the structure-activity relationships of Bombykal receptors.

Ligand	Receptor/Protein	Assay Type	Species	Quantitative Metric	Value	Reference
Bombykal	BmorPBP1	Fluorescence Competitive Binding	Bombyx mori	Kd	1.1 µM	[2]
Bombykal	MsexOr1 + MsexOrco	Two-Electrode Voltage Clamp	Manduca sexta	Effective Concentration	10 - 300 µM	[1]
Bombykal	BmOr3 + MsexOrco	Two-Electrode Voltage Clamp	Bombyx mori	Effective Concentration	30 - 100 µM	[1]
Bombykal	BmOR1 + BmOrco	Two-Electrode Voltage Clamp	Bombyx mori	EC50	9.6 x 10-6 M (9.6 µM)	[3]
Bombykol	BmorPBP	Cold Binding Assay	Bombyx mori	Kd (pH 7)	105 nM	[4]
Bombykol	BmorPBP	Cold Binding Assay	Bombyx mori	Kd (pH 5)	1600 nM	[4]

Experimental Protocols

Protocol 1: Heterologous Expression and Calcium Imaging Assay in HEK293 Cells

This protocol is suitable for high-throughput screening of compounds that activate or inhibit Bombykal receptors.

1. Vector Construction and Cell Culture:

• Subclone the coding sequences of the specific Bombykal receptor (e.g., MsexOr1) and the corresponding Orco into a mammalian expression vector.

• Culture Human Embryonic Kidney 293 (HEK293) cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

2. Transient Transfection:

• Seed HEK293 cells in a 96-well plate at a density that will result in 70-80% confluency on the day of transfection.

• Co-transfect the cells with the Bombykal receptor and Orco expression plasmids using a suitable transfection reagent according to the manufacturer's instructions.

3. Calcium Imaging:

• 24-48 hours post-transfection, remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.4) for 30-60 minutes at 37°C.

• Wash the cells with assay buffer to remove excess dye.

• Prepare serial dilutions of Bombykal and test compounds in the assay buffer.

• Use a fluorescence plate reader or a fluorescence microscope to measure the baseline fluorescence.

• Add the Bombykal or test compounds to the wells and immediately start recording the fluorescence intensity over time. An increase in fluorescence indicates an influx of calcium and thus receptor activation.

4. Data Analysis:

• The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after compound addition.

• Plot the ΔF against the logarithm of the compound concentration to generate dose-response curves and calculate EC₅₀ values.

Protocol 2: Two-Electrode Voltage Clamp (TEVC) in Xenopus laevis Oocytes

This electrophysiological technique provides a direct measure of the ion channel activity of the Bombykal receptor.

1. Oocyte Preparation:

• Harvest stage V-VI oocytes from a female Xenopus laevis.

• Treat the oocytes with collagenase to remove the follicular layer.

• Incubate the defolliculated oocytes in Barth's solution at 18°C.

2. cRNA Synthesis and Injection:

• Linearize the plasmids containing the Bombykal receptor and Orco cDNA.

• Synthesize capped complementary RNA (cRNA) using an in vitro transcription kit.

• Co-inject the Bombykal receptor and Orco cRNAs into the cytoplasm of the oocytes.

• Incubate the injected oocytes for 2-7 days at 18°C to allow for receptor expression.

3. Electrophysiological Recording:

• Place a single oocyte in a recording chamber continuously perfused with Ringer's solution.

• Impale the oocyte with two glass microelectrodes filled with 3 M KCl, one for voltage clamping and one for current recording.

• Clamp the oocyte membrane potential at a holding potential of -80 mV.

• Apply Bombykal or test compounds dissolved in Ringer's solution to the oocyte.

• Record the inward currents elicited by the activation of the receptor-channel complex.

4. Data Analysis:

• Measure the peak amplitude of the inward current in response to different concentrations of the compounds.

• Generate dose-response curves by plotting the normalized current amplitude against the logarithm of the compound concentration to determine EC₅₀ values.

Protocol 3: Competitive Fluorescence Binding Assay for Pheromone-Binding Proteins (PBPs)

This in vitro assay is used to determine the binding affinity of ligands to Pheromone-Binding Proteins (PBPs), which are thought to transport hydrophobic pheromones like Bombykal to the receptor.

1. Protein Expression and Purification:

• Express the recombinant PBP (e.g., BmorPBP1) in a suitable expression system (e.g., E. coli).

• Purify the protein using standard chromatography techniques.

2. Fluorescence Binding Assay:

• Use a fluorescent probe, such as N-phenyl-1-naphthylamine (1-NPN), which exhibits increased fluorescence upon binding to the hydrophobic pocket of the PBP.

• In a 96-well black plate, add a fixed concentration of the purified PBP and 1-NPN in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Measure the fluorescence intensity using a spectrofluorometer.

• Add increasing concentrations of a competitor ligand (e.g., Bombykal). The competitor will displace the 1-NPN from the PBP, leading to a decrease in fluorescence.

3. Data Analysis:

• Plot the fluorescence intensity against the logarithm of the competitor concentration.

• Calculate the IC₅₀ value, which is the concentration of the competitor that displaces 50% of the bound fluorescent probe.

• The binding affinity (Kd) of the competitor can be calculated from the IC₅₀ value using the Cheng-Prusoff equation, provided the Kd of the fluorescent probe is known.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for identifying and characterizing ligands for Bombykal receptors.

References

• 1. Identification and characterization of the bombykal receptor in the hawkmoth Manduca sexta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Responses of the Pheromone-Binding Protein of the Silk Moth Bombyx mori on a Graphene Biosensor Match Binding Constants in Solution [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Kinetics and molecular properties of pheromone binding and release - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Behavioral Assays with Bombykal in Wind Tunnels

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to conducting behavioral assays with bombykal, a key component of the Bombyx mori (silkworm moth) sex pheromone, in a wind tunnel environment. The protocols outlined below are designed to ensure reproducible and quantifiable results for studying insect behavior, particularly the antagonistic effects of bombykal on the primary attractant pheromone, bombykol (B110295).

Introduction

In the silkworm moth, Bombyx mori, the female releases a sex pheromone blend to attract males for mating. This blend primarily consists of bombykol, a potent attractant that elicits the full range of male sexual behavior, and bombykal, which acts as a behavioral antagonist.[1] Understanding the nuanced behavioral responses to these individual components and their blend is crucial for research in chemical ecology, neurobiology, and for the development of targeted pest management strategies. Wind tunnel assays provide a controlled environment to study these behaviors in a setting that mimics natural odor plume tracking.[2]

Experimental Setup

A well-controlled wind tunnel is paramount for obtaining reliable behavioral data. The following parameters should be meticulously controlled and monitored.

Wind Tunnel Specifications

The wind tunnel should be constructed of a non-porous, easy-to-clean material such as glass or acrylic to prevent odor contamination between trials. A typical wind tunnel for moth flight behavior studies has a flight section of at least 1.5 meters in length.

Table 1: Recommended Wind Tunnel Parameters

Parameter	Recommended Value	Notes
Wind Speed	0.3 - 0.5 m/s	Should be laminar and consistent.
Temperature	24 - 26°C	Maintained to mimic the insect's natural active period.
Relative Humidity	60 - 75%	Important for insect physiology and pheromone plume structure.
Lighting	Dim red light (< 1 lux)	For nocturnal insects, to simulate night conditions without affecting vision-based navigation.

Odor Source Preparation and Delivery

The pheromone source should be prepared fresh for each experiment.

• Pheromone Solution: Prepare stock solutions of bombykol and bombykal in a high-purity solvent such as hexane. From these, create serial dilutions to achieve the desired experimental concentrations.

• Dispenser: A common method is to apply a known volume and concentration of the pheromone solution onto a filter paper strip. The solvent is allowed to evaporate completely before placing the dispenser in the wind tunnel.

• Placement: The odor source should be placed at the upwind end of the wind tunnel, centered in the airflow.

Experimental Protocols

Insect Preparation

• Rearing: Use male Bombyx mori moths of a consistent age (typically 2-3 days post-eclosion) and ensure they are sexually mature and naive (have not been previously exposed to female pheromones).

• Acclimatization: Moths should be acclimated to the experimental conditions (temperature, humidity, and light) for at least one hour before the assay. They can be housed individually in small release cages (e.g., glass tubes with mesh ends) during this period.

Behavioral Assay Procedure

• Establish Airflow: Turn on the wind tunnel fan and allow the airflow to stabilize at the desired speed.

• Introduce Odor Source: Place the prepared pheromone dispenser at the upwind end of the tunnel. For control trials, a dispenser with solvent only should be used.

• Insect Release: Place the release cage containing a single male moth at the downwind end of the flight section.

• Observation: Open the release cage and start a timer and video recording. Observe and score the moth's behavior for a set period (e.g., 3-5 minutes).

• Data Collection: Record a series of key behavioral parameters (see Table 2). Flight paths can be tracked using video analysis software for more detailed quantitative analysis.

• Cleaning: Thoroughly clean the wind tunnel with a solvent (e.g., 70% ethanol) and air it out between trials to prevent cross-contamination.

Key Behavioral Parameters to Quantify

The following parameters are crucial for quantifying the behavioral response to bombykal and its effect on bombykol attraction.

Table 2: Quantitative Behavioral Parameters for Wind Tunnel Assays

Parameter	Description	Metric
Activation	Percentage of moths that initiate flight from the release point.	% of total moths tested
Take-off Latency	Time from release to the initiation of flight.	Seconds (s)
Upwind Flight	Percentage of flying moths that exhibit sustained flight towards the odor source.	% of activated moths
Flight Speed	The average speed of the moth during upwind flight.	Centimeters per second (cm/s)
Turning Frequency	The number of turns or zig-zags per unit of time during upwind flight.	Turns per second (Hz)
Source Contact	Percentage of moths that successfully reach and make contact with the odor source.	% of moths exhibiting upwind flight
Time at Source	Duration the moth spends in close proximity to or in contact with the source.	Seconds (s)

Signaling Pathway and Experimental Workflow Visualization

Bombykal Olfactory Signaling Pathway

Bombykal is detected by the olfactory receptor BmOR3, which is expressed in olfactory sensory neurons (OSNs) on the male moth's antennae. The binding of bombykal to BmOR3 is thought to initiate a Gq-protein coupled signaling cascade. This leads to the activation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). IP3 is believed to open ion channels, leading to depolarization of the neuron and the generation of an action potential.[3][4][5]

Caption: Proposed olfactory signaling pathway for bombykal perception in Bombyx mori.

Experimental Workflow

The following diagram illustrates the logical flow of a typical wind tunnel behavioral assay.

Caption: Experimental workflow for conducting wind tunnel behavioral assays.

Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables to facilitate comparison between different experimental conditions (e.g., different concentrations of bombykal, or bombykal in the presence and absence of bombykol). Statistical analysis, such as ANOVA or Chi-squared tests, should be employed to determine the significance of observed differences in behavioral responses.[1]

Example Data Table Structure:

Table 3: Hypothetical Dose-Response of Male B. mori to Bombykal in the Presence of Bombykol (1 ng)

Bombykal Conc. (ng)	n	% Activation (±SE)	% Upwind Flight (±SE)	% Source Contact (±SE)
0 (Bombykol only)	50	95 ± 2.1	88 ± 3.5	82 ± 4.0
0.1	50	85 ± 3.8	75 ± 4.5	65 ± 5.1
1	50	60 ± 5.0	45 ± 5.5	30 ± 4.8
10	50	30 ± 4.8	15 ± 3.8	5 ± 2.1
Solvent Control	50	10 ± 3.1	2 ± 1.5	0 ± 0.0

Note: This table presents a hypothetical data structure. Actual results will vary based on experimental conditions.

Conclusion

The protocols and guidelines presented here provide a robust framework for conducting behavioral assays with bombykal in a wind tunnel setting. By carefully controlling experimental parameters and quantifying a range of behavioral responses, researchers can gain valuable insights into the complex chemical communication system of Bombyx mori and other insects. This knowledge is fundamental for advancing our understanding of insect neuroethology and for the development of innovative and environmentally sound pest management technologies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. G-Protein Coupled Receptors (GPCRs): Signaling Pathways, Characterization, and Functions in Insect Physiology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gq Signaling Pathway Mnemonic for USMLE [pixorize.com]

Application of Bombykal in Insect Pest Management: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bombykal, (E,Z)-10,12-hexadecadienal, is a component of the sex pheromone blend of several lepidopteran species, most notably the domestic silkmoth, Bombyx mori, and the tobacco hawkmoth, Manduca sexta.[1][2][3][4] While in B. mori it is a minor component and does not elicit long-range attraction on its own, it plays a crucial role in the chemical communication and reproductive behavior of these insects.[5][6] Understanding the perception and behavioral effects of bombykal offers significant opportunities for the development of novel and sustainable insect pest management (IPM) strategies.[7] This document provides detailed application notes and experimental protocols for researchers interested in utilizing bombykal for pest management research and development.

Mechanism of Action: Olfactory Signaling Pathway

The detection of bombykal by male moths is a highly specific and sensitive process that occurs in the antennae.[8] The hydrophobic bombykal molecules are thought to be transported through the aqueous sensillar lymph by Pheromone-Binding Proteins (PBPs).[9][10] These proteins deliver the pheromone to specific Olfactory Receptors (ORs) located on the dendritic membrane of Olfactory Receptor Neurons (ORNs).[10][11] The binding of bombykal to its cognate receptor, such as BmOR-3 in B. mori and MsexOr1 in M. sexta, initiates a signal transduction cascade.[2][12] This can involve a G-protein-coupled pathway leading to the opening of ion channels and the generation of an action potential.[5][11] This electrical signal is then transmitted to the antennal lobe of the brain for processing, ultimately leading to a behavioral response.[6][11]

Caption: Bombykal olfactory signaling pathway in insects.

Potential Applications in Insect Pest Management

The unique role of bombykal in insect chemical communication opens up several avenues for its application in IPM programs:

• Mating Disruption: In species where bombykal acts as an antagonist or inhibitor, its atmospheric release can interfere with the male's ability to locate females, thereby disrupting mating. Research on the wild silkmoth, Bombyx mandarina, has shown that bombykal strongly inhibits the attraction of males to the primary pheromone component, bombykol (B110295).[13][14] This suggests a potential for using bombykal to manage pest species where it has a similar inhibitory effect.

• Enhanced Monitoring: The inclusion of bombykal in pheromone lures could potentially increase the specificity and efficacy of traps for monitoring certain pest populations.

• "Push-Pull" Strategies: Bombykal could be used as a "push" component in combination with an attractant "pull" component to manipulate insect behavior for crop protection.

• Development of Novel Insecticides: The olfactory receptors for bombykal are potential targets for the development of new insecticides that disrupt insect behavior or physiology.

Quantitative Data Summary

The following tables summarize key quantitative data related to the production and perception of bombykal in Bombyx mori and the response of specific olfactory receptors to bombykal.

Table 1: Pheromone Composition in Bombyx mori

Pheromone Component	Ratio in Pheromone Gland	Reference
Bombykol	~11	[1]
Bombykal	1	[1]

Table 2: Receptor Response to Bombykal in a Heterologous System

Receptor	Ligand	EC50 (M)	Experimental System	Reference
BmOR1/BmorOrco	Bombykol	9.96 x 10-7	Xenopus oocytes	[15]
Bombykal	9.66 x 10-6	Xenopus oocytes	[15]
MsexOr1/MsexOrco	Bombykal	Dose-dependent response (10-300 µmol l-1)	Xenopus oocytes	[2]
BmOr3/MsexOrco	Bombykal	Dose-dependent response (30-100 µmol l-1)	Xenopus oocytes	[2]

Experimental Protocols

Detailed methodologies for key experiments involving bombykal are provided below.

Protocol 1: Synthesis of Bombykal

This protocol describes the synthesis of bombykal from its corresponding alcohol, bombykol, via Dess-Martin oxidation.[5]

Materials:

• Bombykol ((E,Z)-10,12-hexadecadien-1-ol)

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO3), saturated solution

• Sodium thiosulfate (B1220275) (Na2S2O3), saturated solution

• Magnesium sulfate (B86663) (MgSO4), anhydrous

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Ethyl acetate (B1210297)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve bombykol in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Add Dess-Martin periodinane to the solution in one portion.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated NaHCO3 solution and saturated Na2S2O3 solution.

• Stir vigorously for 15 minutes until the solid dissolves.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO4.

• Filter the solution and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient to yield pure bombykal.

• Confirm the structure and purity of the synthesized bombykal using 1H-NMR and GC-MS.

Protocol 2: Pheromone Extraction and Analysis

This protocol details the extraction of pheromones from female moth glands and subsequent analysis.[13]

Materials:

• Virgin female moths (1-day-old)

• Hexane, analytical grade

• Microvials

• Forceps

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Excise the pheromone glands from 1-day-old virgin female moths during their photophase.

• Immediately immerse the excised glands in a microvial containing a known volume of hexane.

• Allow the extraction to proceed for 20-30 minutes at room temperature.

• Remove the gland tissue from the vial. The hexane extract now contains the pheromone blend.

• Analyze the extract using GC-MS to identify and quantify bombykal and other pheromone components.

Caption: Workflow for pheromone extraction and analysis.

Protocol 3: Heterologous Expression and Functional Assay of Olfactory Receptors

This protocol describes the expression of insect olfactory receptors in Xenopus laevis oocytes and their functional characterization using two-electrode voltage-clamp recording.[2][5]

Materials:

• Xenopus laevis oocytes

• cRNA for the olfactory receptor of interest (e.g., BmOR-3) and the co-receptor Orco

• Nuclease-free water

• Microinjection setup

• Two-electrode voltage-clamp amplifier and data acquisition system

• Perfusion system

• Ringer's solution

• Bombykal stock solution in DMSO

• Serial dilutions of bombykal in Ringer's solution

Procedure:

• Prepare cRNA for the target OR and Orco by in vitro transcription from linearized plasmid DNA.

• Inject a mixture of the OR and Orco cRNA into stage V-VI Xenopus oocytes.

• Incubate the injected oocytes for 3-7 days at 18°C in Ringer's solution.

• For recording, place an oocyte in a recording chamber and perfuse with Ringer's solution.

• Impale the oocyte with two glass electrodes filled with 3 M KCl and clamp the membrane potential at -80 mV.

• Apply bombykal solutions of increasing concentrations to the oocyte for a defined period.

• Record the inward currents elicited by the application of bombykal.

• Wash the oocyte with Ringer's solution between applications to allow the current to return to baseline.

• Analyze the dose-dependent response to determine the EC50.

Caption: Workflow for heterologous expression and functional receptor assay.

Protocol 4: Field Trapping Behavioral Assay

This protocol outlines a field experiment to test the behavioral effect of bombykal on male moth attraction.[13]

Materials:

• Delta traps

• Rubber septa or other suitable lure dispensers

• Synthetic bombykol (attractant)

• Synthetic bombykal (test compound)

• Hexane (solvent)

• Field site with a known population of the target insect species

Procedure:

• Prepare lures by loading rubber septa with:

  • a) Bombykol alone (positive control)

  • b) Bombykol + Bombykal (test)

  • c) Solvent alone (negative control)

• Deploy the traps in the field in a randomized block design, ensuring sufficient spacing between traps to avoid interference (e.g., >15 meters).

• Leave the traps in the field for the duration of the test period.

• Collect and count the number of male moths captured in each trap.

• Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine if the addition of bombykal significantly affects the trap catch compared to bombykol alone.

Conclusion

Bombykal presents a promising, yet underexplored, semiochemical for the development of innovative pest management tools. Its role as a behavioral antagonist in some species highlights its potential for mating disruption. Further research into the specific olfactory receptors and neural pathways that mediate the response to bombykal will be crucial for designing highly effective and species-specific pest control strategies. The protocols and data presented here provide a foundation for researchers to explore the application of bombykal in their own pest management programs.

References

• 1. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification and characterization of the bombykal receptor in the hawkmoth Manduca sexta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.biologists.com [journals.biologists.com]
• 4. researchgate.net [researchgate.net]
• 5. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori [frontiersin.org]
• 7. slunik.slu.se [slunik.slu.se]
• 8. Mate-Seeking Fruit Flies Fooled by Silkworm Scent | UC Davis [ucdavis.edu]
• 9. In pursuit of Bombykol | Feature | RSC Education [edu.rsc.org]
• 10. A pheromone-binding protein mediates the bombykol-induced activation of a pheromone receptor in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. Reinvestigation of the sex pheromone of the wild silkmoth Bombyx mandarina: the effects of bombykal and bombykyl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of Bombykal from Pheromone Glands

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bombykal, ((E,Z)-10,12-hexadecadienal), is a key component of the sex pheromone blend of the female silkworm moth, Bombyx mori. It acts in concert with the primary component, bombykol, to elicit a full behavioral response in males, making it a subject of significant interest in chemical ecology, neurobiology, and the development of pest management strategies.[1] The accurate extraction and quantification of bombykal from the pheromone gland are critical for these research endeavors.

These application notes provide detailed protocols for the dissection of the Bombyx mori pheromone gland and three distinct methods for the extraction of bombykal: traditional Solvent Extraction, modern Solid-Phase Microextraction (SPME), and emerging Supercritical Fluid Extraction (SFE). Additionally, a protocol for the subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS) is included.

Pheromone Gland Dissection: Bombyx mori

The pheromone gland of the female Bombyx mori is a ring of epithelial cells located in the intersegmental membrane between the eighth and ninth abdominal segments.[2] Careful dissection is paramount to ensure the integrity of the gland and to avoid contamination from other tissues.

Protocol: Pheromone Gland Dissection

Materials:

• Adult female Bombyx mori (1-3 days old)

• Dissecting scissors and fine-tipped forceps

• Stereomicroscope

• Phosphate-buffered saline (PBS), chilled

• Small petri dish or glass slide

Procedure:

• Anesthetize the moth by placing it at 4°C for 10-15 minutes.

• Secure the moth, ventral side up, in the petri dish under the stereomicroscope.

• Using the fine-tipped forceps, gently grasp the terminal abdominal segment.

• With the dissecting scissors, carefully make a shallow incision along the ventral midline of the abdomen.

• Gently pull the terminal segments away from the rest of the abdomen to expose the intersegmental membrane containing the whitish, ring-like pheromone gland.

• Carefully excise the gland, trimming away any attached muscle or fat tissue.

• Immediately transfer the dissected gland into a vial containing the appropriate solvent for extraction or place it in a clean vial for headspace analysis.

Bombykal Extraction Methodologies

The choice of extraction method depends on the specific research question, the required sensitivity, and the available equipment.

Solvent Extraction

This is a traditional and robust method for obtaining a high yield of pheromones from dissected glands. Hexane (B92381) is a commonly used solvent for extracting lepidopteran pheromones.[3]

Protocol: Solvent Extraction with Hexane

Materials:

• Dissected pheromone gland(s)

• 2 mL glass vial with a PTFE-lined cap

• Hexane (HPLC grade)

• Micropipette

• Vortex mixer

• Centrifuge (optional)

• Nitrogen gas stream (optional, for concentration)

Procedure:

• Place one or more freshly dissected pheromone glands into a 2 mL glass vial.

• Add 100-200 µL of hexane to the vial.

• Tightly cap the vial and vortex for 1-2 minutes to disrupt the gland tissue and facilitate extraction.

• Allow the vial to stand at room temperature for at least 30 minutes (or overnight at 4°C for maximum extraction).

• If significant tissue debris is present, centrifuge the vial at low speed (e.g., 2000 x g) for 5 minutes and transfer the supernatant to a clean vial.

• The extract is now ready for GC-MS analysis. If necessary, the sample can be concentrated under a gentle stream of nitrogen gas.

Solid-Phase Microextraction (SPME)

SPME is a solvent-free, highly sensitive technique ideal for analyzing volatile and semi-volatile compounds like bombykal.[4] It is particularly useful for analyzing the pheromone profile of a single gland or even a living insect. Headspace SPME (HS-SPME) is the most common mode for this application.

Protocol: Headspace Solid-Phase Microextraction (HS-SPME)

Materials:

• Dissected pheromone gland in a 2 mL glass vial with a septum cap

• SPME fiber assembly (e.g., 100 µm Polydimethylsiloxane (PDMS) or 50/30 µm Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS))

• Heating block or water bath (optional)

• GC-MS instrument with a suitable SPME inlet liner

Procedure:

• Place a single, freshly dissected pheromone gland into a 2 mL vial and seal it with a septum cap.

• Condition the SPME fiber according to the manufacturer's instructions.

• Carefully insert the SPME fiber through the septum into the headspace above the gland. Do not allow the fiber to touch the gland.

• Expose the fiber to the headspace for a predetermined time (e.g., 30-60 minutes) at room temperature. Gentle heating (e.g., 30-40°C) can be used to increase the volatility of the compounds.

• After extraction, retract the fiber into its needle and immediately insert it into the heated injection port of the GC-MS for thermal desorption and analysis.

Supercritical Fluid Extraction (SFE)

SFE is a "green" extraction technique that uses a supercritical fluid, typically carbon dioxide (CO₂), as the solvent.[3] SFE offers the advantages of being rapid and solvent-free, with the solvating power of the fluid being tunable by adjusting pressure and temperature.

Protocol: Supercritical Fluid Extraction (SFE) - Conceptual

Note: Specific, optimized parameters for bombykal extraction via SFE are not widely published. The following is a general approach.

Materials:

• Dissected pheromone glands (lyophilized or fresh)

• Supercritical Fluid Extractor system

• CO₂ (SFE/SFC grade)

• Co-solvent (e.g., ethanol (B145695) or methanol, optional)

• Collection vial

Procedure:

• Place the pheromone gland sample into the SFE extraction vessel.

• Pressurize the vessel with CO₂ to the desired pressure (e.g., 100-300 bar).

• Heat the vessel to the desired temperature (e.g., 40-60°C) to bring the CO₂ to a supercritical state.

• A static extraction period (e.g., 15-30 minutes) may be employed, followed by a dynamic extraction where fresh supercritical CO₂ flows through the vessel.

• The extracted bombykal is depressurized and collected in a collection vial. A co-solvent may be added to the CO₂ to modify its polarity and enhance the extraction of certain compounds.

• The collected extract can then be reconstituted in a suitable solvent for GC-MS analysis.

Quantitative Data Summary

Direct comparative studies on the extraction yield of bombykal using different methods are limited. The following table provides an overview of typical pheromone quantities found in Bombyx mori glands and general comparisons of the extraction techniques.

Extraction Method	Typical Pheromone Amount per Gland (ng)	Advantages	Disadvantages
Solvent Extraction	~15 ng of bombykal[5]	High recovery, well-established, suitable for large sample numbers.	Requires organic solvents, can extract non-volatile interferences, may not reflect the emitted blend.
SPME	High sensitivity, detects low pg amounts	Solvent-free, highly sensitive, suitable for single glands and in-vivo sampling, reflects the volatile profile.	Competitive adsorption on the fiber can affect quantification, requires thermal desorption unit.
SFE	Potentially high and selective	"Green" solvent (CO₂), tunable selectivity, rapid extraction.	High initial equipment cost, less common for single-gland analysis, requires optimization.

Note: The amount of bombykal can vary depending on the age and physiological state of the moth. The values presented are estimates based on available literature.

Analytical Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard method for the identification and quantification of bombykal.

Protocol: GC-MS Analysis

Instrumentation and Parameters:

• Gas Chromatograph: Equipped with a split/splitless injector.

• Column: A non-polar or medium-polarity capillary column is suitable (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

• Oven Temperature Program:

  • Initial temperature: 50-80°C, hold for 1-2 minutes.

  • Ramp: 10-15°C/min to 250-280°C.

  • Final hold: 5-10 minutes.

• Injector Temperature: 250°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Range: m/z 40-400.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

Identification and Quantification:

• Identification: Bombykal is identified by its retention time and by comparing its mass spectrum with a reference spectrum from a library (e.g., NIST) or a synthetic standard. The retention time for bombykal is typically shorter than that of bombykol.[6][7]

• Quantification: An external or internal standard curve using a synthetic bombykal standard is used for accurate quantification.

Visualized Workflows and Principles

Caption: General workflow for the extraction and analysis of bombykal.

Caption: Principles of the different bombykal extraction methods.

References

• 1. Mate-Seeking Fruit Flies Fooled by Silkworm Scent | UC Davis [ucdavis.edu]
• 2. Pheromone gland-specific fatty-acyl reductase of the silkmoth, Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Female moth pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Expressing Bombykal Receptors in Xenopus Oocytes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Xenopus laevis oocyte expression system is a robust and versatile platform for the functional characterization of a wide range of membrane proteins, including insect olfactory receptors (ORs).[1][2][3] This system's large cell size facilitates the microinjection of complementary RNA (cRNA) and subsequent electrophysiological analysis, making it particularly well-suited for studying ligand-gated ion channels and G protein-coupled receptors.[4][5][6] These application notes provide a detailed protocol for the expression and functional analysis of Bombykal receptors, a class of insect pheromone receptors, using Xenopus oocytes coupled with two-electrode voltage-clamp (TEVC) electrophysiology.[7][8][9]

Bombykal, the aldehyde pheromone component of the silkworm moth Bombyx mori and other moth species, is detected by specific olfactory receptors expressed in the antennae of male moths.[7][10][11] Functional expression of these receptors in Xenopus oocytes has been instrumental in their identification and characterization.[7][8][9] This typically involves the co-injection of cRNA for the specific Bombykal receptor (e.g., BmOR-3) and a highly conserved olfactory receptor co-receptor (Orco), which is essential for the proper function and trafficking of the receptor to the cell membrane.[10] The activated receptor complex functions as a ligand-gated ion channel, and its activation by Bombykal can be measured as an inward current.[8][11][12]

Experimental Workflow Overview

The overall experimental workflow for expressing and characterizing Bombykal receptors in Xenopus oocytes is a multi-step process that begins with the preparation of the receptor's cRNA and culminates in the electrophysiological recording of receptor activity.

Caption: Experimental workflow for Bombykal receptor expression and analysis.

Quantitative Data Summary

The following table summarizes representative quantitative data from studies characterizing Bombykal receptors expressed in Xenopus oocytes. These values can serve as a benchmark for expected results.

Receptor	Ligand	Concentration Range (µM)	Response Type	Reference
BmOR-3 + BmOrco	Bombykal	30 - 100	Dose-dependent inward current	[8][9]
MsexOr1 + MsexOrco	Bombykal	10 - 300	Dose-dependent inward current	[8][9]
BmOR-1 + BmGαq	Bombykol	up to 100	Dose-dependent inward current (EC50 ≈ 34 µM)	[7]
BmOR-1 + BmOrco	Bombykal	10⁻⁷ - 10⁻⁵ M	Inward current (higher threshold than bombykol)	[13]

Note: The responsiveness and sensitivity can be influenced by factors such as the specific receptor-Orco combination, expression levels, and the presence of pheromone-binding proteins.[7][13]

Signaling Pathway of Bombykal Receptors

Upon binding of Bombykal, the olfactory receptor, in complex with the Orco co-receptor, is thought to undergo a conformational change that opens a non-selective cation channel, leading to membrane depolarization.[10][12] While the primary mechanism appears to be ionotropic, evidence also suggests the involvement of a G-protein-mediated (metabotropic) pathway, particularly involving Gαq, which can activate Phospholipase C (PLC) and lead to the opening of Ca²⁺-activated Cl⁻ channels endogenous to the oocyte.[7][8][9]

Caption: Proposed signaling pathways for Bombykal receptors in Xenopus oocytes.

Detailed Experimental Protocols

Protocol 1: Preparation of cRNA for Microinjection

• Vector Selection : Subclone the coding sequences of the Bombykal receptor and the Orco co-receptor into a suitable expression vector containing T7, T3, or SP6 polymerase promoter sites (e.g., pSP64T, pGEM).[14] The vector should ideally have 5' and 3' untranslated regions (UTRs) and a poly(A) tail to enhance RNA stability and translation efficiency.[14]

• Linearization of Plasmid DNA : Linearize 5-10 µg of the plasmid DNA downstream of the coding sequence using a suitable restriction enzyme. Purify the linearized DNA using a PCR purification kit or phenol-chloroform extraction followed by ethanol (B145695) precipitation.

• In Vitro Transcription : Synthesize capped cRNA from the linearized plasmid templates using a high-yield in vitro transcription kit (e.g., mMESSAGE mMACHINE™ T7 Transcription Kit). Follow the manufacturer's instructions. The inclusion of a GpppG cap analog is crucial for efficient translation in the oocytes.[15]

• cRNA Purification : Purify the synthesized cRNA using LiCl precipitation to remove unincorporated nucleotides and enzymes. Resuspend the cRNA pellet in RNase-free water.

• Quantification and Quality Control : Determine the concentration of the cRNA using a spectrophotometer. Verify the integrity of the cRNA by running an aliquot on a denaturing agarose (B213101) gel. Store the cRNA at -80°C in small aliquots.

Protocol 2: Xenopus Oocyte Preparation and Microinjection

• Oocyte Isolation : Anesthetize a female Xenopus laevis frog by immersion in a solution of tricaine (B183219) methanesulfonate (B1217627) (MS-222). Surgically remove a portion of the ovary and place it in a calcium-free oocyte Ringer's solution (OR-2).[16]

• Defolliculation : Break the ovarian lobes into small clumps and incubate them in a solution of collagenase type I in OR-2 for 1-2 hours at room temperature with gentle agitation to remove the follicular cell layer.[16]

• Oocyte Selection and Incubation : Manually select healthy stage V-VI oocytes (1.0-1.3 mm in diameter) with a clear distinction between the animal (pigmented) and vegetal poles.[17] Wash the oocytes thoroughly with Modified Barth's Saline (MBS) and incubate them at 16-18°C.[1][17]

• Microinjection :

  • Prepare a mixture of the Bombykal receptor cRNA and Orco cRNA in RNase-free water, typically at a 1:1 ratio (e.g., 6.25 ng of each cRNA per oocyte).[8]

  • Load the cRNA mixture into a glass microinjection needle.

  • Using a microinjector, inject approximately 50 nl of the cRNA solution into the cytoplasm of each oocyte.[18]

  • As a control, inject a separate batch of oocytes with water or cRNA for Orco alone.

• Post-injection Incubation : Incubate the injected oocytes in MBS supplemented with antibiotics (e.g., penicillin and streptomycin) at 16-18°C for 2-7 days to allow for receptor expression.[1][17]

Protocol 3: Two-Electrode Voltage-Clamp (TEVC) Recording

• Setup and Solutions :

  • Use a standard TEVC setup, which includes a stereomicroscope, micromanipulators, an amplifier, a digitizer, and data acquisition software.[19][20]

  • Prepare a recording solution (e.g., Ringer's solution: 115 mM NaCl, 2.5 mM KCl, 1.8 mM CaCl₂, 10 mM HEPES, pH 7.2).

  • Prepare stock solutions of Bombykal in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO) and make fresh dilutions in the recording solution for each experiment.

• Electrode Preparation : Pull glass microelectrodes and fill them with 3 M KCl. The resistance of the electrodes should be between 0.5 and 5 MΩ.

• Oocyte Clamping :

  • Place an oocyte in the recording chamber and perfuse it with the recording solution.

  • Carefully impale the oocyte with the two electrodes (one for voltage sensing and one for current injection).[19][21]

  • Clamp the oocyte membrane potential at a holding potential of -70 to -80 mV.[7]

• Recording Protocol :

  • Allow the oocyte to stabilize, and record the baseline current.

  • Apply Bombykal solutions of increasing concentrations to the oocyte via the perfusion system.[8]

  • Record the inward currents elicited by the application of Bombykal.

  • Wash the oocyte thoroughly with the recording solution between applications to allow the current to return to baseline.

• Data Analysis :

  • Measure the peak amplitude of the inward current at each Bombykal concentration.

  • Normalize the responses to the maximal response.

  • Plot the normalized current as a function of the logarithm of the ligand concentration to generate a dose-response curve.

  • Fit the curve using a suitable equation (e.g., the Hill equation) to determine the EC₅₀ value.

By following these detailed protocols, researchers can successfully express and functionally characterize Bombykal receptors, contributing to a deeper understanding of insect olfaction and providing a valuable tool for the screening of novel compounds that may modulate insect behavior.

References

• 1. Heterologous Protein Expression in the Xenopus Oocyte - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Functional assay of mammalian and insect olfactory receptors using Xenopus oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Using the Xenopus Oocyte Toolbox - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Xenopus oocytes as a heterologous expression system for studying ion channels with the patch-clamp technique. — Department of Pharmacology [pharm.ox.ac.uk]
• 5. Xenopus oocytes as a heterologous expression system for studying ion channels with the patch-clamp technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oocytes as an expression system for studying receptor/channel targets of drugs and pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.biologists.com [journals.biologists.com]
• 9. Identification and characterization of the bombykal receptor in the hawkmoth Manduca sexta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Insect Sex-Pheromone Signals Mediated by Specific Combinations of Olfactory Receptors - ProQuest [proquest.com]
• 11. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Insect sex-pheromone signals mediated by specific combinations of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Heterologous expression of C. elegans ion channels in Xenopus oocytes - WormBook - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Single RNA species injected in Xenopus oocyte directs the synthesis of active choline acetyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. youtube.com [youtube.com]
• 17. Xenopus Oocytes: Optimized Methods for Microinjection, Removal of Follicular Cell Layers, and Fast Solution Changes in Electrophysiological Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes - NPI Electronic [npielectronic.com]
• 21. Two-electrode Voltage-clamp Recordings in Xenopus laevis Oocytes: Reconstitution of Abscisic Acid Activation of SLAC1 Anion Channel via PYL9 ABA Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Field Trapping Experiments Using Bombykal

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of bombykal, a key pheromone component, in field trapping experiments, specifically focusing on its role as a behavioral inhibitor. The protocols and data presented are synthesized from published research and are intended to guide the design and implementation of similar studies for pest management and chemical ecology research.

Introduction

Bombykal ((E,Z)-10,12-hexadecadienal) is a naturally occurring aldehyde analogue of bombykol (B110295), the primary sex pheromone of the silkworm moth, Bombyx mori. While bombykol is a potent attractant for males of the species, field studies on the related wild silkmoth, Bombyx mandarina, have revealed that bombykal acts as a strong inhibitor of male attraction to bombykol.[1][2] This inhibitory effect presents a significant opportunity for the development of novel pest management strategies based on mating disruption or repellency.

These notes provide quantitative data from a key field study demonstrating the inhibitory effect of bombykal, a detailed protocol for conducting similar field trapping experiments, and a diagram of the underlying olfactory signaling pathway.

Quantitative Data from Field Trapping Experiments

The following table summarizes the results of a field trapping study on Bombyx mandarina that investigated the inhibitory effect of bombykal when combined with the primary attractant, bombykol.

Table 1: Trap Captures of Male Bombyx mandarina with Different Lure Compositions

Lure Composition	Amount per Lure (µg)	Mean Number of Trapped Males per Trap (±SEM)
Bombykol (Attractant)	100	15.2 ± 2.3
Bombykal (Inhibitor)	100	0.1 ± 0.1
Bombykol + Bombykal	100 + 10	3.5 ± 1.0
Bombykol + Bombykal	100 + 25	1.8 ± 0.6
Bombykol + Bombykal	100 + 50	0.9 ± 0.4
Bombykol + Bombykal	100 + 100	0.3 ± 0.2
Control (Unbaited)	0	0.0 ± 0.0

Data synthesized from Daimon et al. (2012). Journal of Chemical Ecology, 38, 1031-1035.[1][2]

The data clearly demonstrates that while bombykol alone is a highly effective attractant, the addition of bombykal significantly reduces trap captures in a dose-dependent manner. Bombykal by itself is not attractive to the male moths.

Experimental Protocols

This section outlines a detailed methodology for conducting a field trapping experiment to evaluate the inhibitory effects of bombykal.

Objective: To determine the effect of bombykal on the attraction of male Bombyx moths to bombykol-baited traps.

Materials:

• Traps: Sticky traps (e.g., SE traps or Delta traps) are commonly used for monitoring moth populations.[3][4] These traps are effective at capturing and retaining moths that are attracted to the lure.

• Lures:

  • Rubber septa or other suitable dispensers for releasing the pheromone components.

  • Synthetic bombykol (>95% purity).

  • Synthetic bombykal (>95% purity).

  • Hexane (B92381) or another appropriate solvent for dissolving the pheromone components.

• Field Equipment:

  • Stakes or posts for mounting traps at a consistent height.

  • Gloves to avoid contamination of lures.

  • Labeling materials to mark each trap with the treatment and replicate number.

  • GPS device for recording trap locations.

  • Data collection sheets.

Lure Preparation:

• Prepare stock solutions of bombykol and bombykal in hexane at a concentration of 10 mg/ml.

• To prepare the lures, apply the appropriate amount of the stock solution(s) onto the rubber septa. For example, for a 100 µg bombykol lure, apply 10 µl of the 10 mg/ml bombykol stock solution.

• For combination lures, apply the respective volumes of each stock solution to the same septum.

• Allow the solvent to evaporate completely in a fume hood before deploying the lures in the field.

• Prepare a set of control lures treated only with the solvent.

Experimental Design:

• Treatments:

  • T1: Bombykol (100 µg)

  • T2: Bombykal (100 µg)

  • T3: Bombykol (100 µg) + Bombykal (10 µg)

  • T4: Bombykol (100 µg) + Bombykal (25 µg)

  • T5: Bombykol (100 µg) + Bombykal (50 µg)

  • T6: Bombykol (100 µg) + Bombykal (100 µg)

  • T7: Control (solvent only)

• Replication: Each treatment should be replicated multiple times (e.g., 10 replicates) to ensure statistical validity.

• Layout: Use a randomized complete block design to minimize the effects of spatial variation in the field. Each block will contain one trap for each treatment.

• Trap Placement:

  • Place traps in an area with a known population of the target moth species.

  • Mount traps on stakes at a height of approximately 1-1.5 meters above the ground.

  • Ensure a minimum distance of 20 meters between traps to avoid interference.

Procedure:

• Deploy the baited traps in the field according to the experimental design.

• Check the traps at regular intervals (e.g., every 2-3 days) for a predetermined period (e.g., 4 weeks).

• At each check, count and record the number of captured target moths in each trap.

• Remove the captured moths from the sticky surface.

• Replace the sticky liners and lures as needed, depending on the field conditions and the longevity of the lures.

Data Analysis:

• Analyze the trap capture data using appropriate statistical methods, such as Analysis of Variance (ANOVA), followed by a post-hoc test (e.g., Tukey's test) to compare the mean number of moths captured among the different treatments.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for a field trapping experiment to test bombykal's inhibitory effect.

Insect Olfactory Signaling Pathway for Bombykal

Caption: Bombykal detection and signaling pathway in an insect olfactory neuron.

References

• 1. justagriculture.in [justagriculture.in]
• 2. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Insect monitoring traps – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 4. Molecular mechanisms of olfactory detection in insects: beyond receptors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of Bombykal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of Bombykal, (10E,12Z)-hexadeca-10,12-dien-1-al.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the stereoselective synthesis of Bombykal?

A1: The main challenges in synthesizing Bombykal revolve around the precise control of the stereochemistry of the conjugated diene system (10E, 12Z), preventing side reactions, and purifying the final product from its isomers. Key hurdles include:

• Stereoselective formation of the conjugated (E,Z)-diene: This is the most critical step and often involves multi-step strategies to set the geometry of the two double bonds correctly.

• Protecting group strategy: The hydroxyl group of the precursor, (10E,12Z)-hexadeca-10,12-dien-1-ol (Bombykol), must be protected during the formation of the diene to prevent unwanted side reactions.[1][2][3][4] The choice of protecting group is crucial for the overall success of the synthesis.

• Purification of the final aldehyde: Bombykal is often contaminated with other stereoisomers, which can be difficult to separate due to their similar physical properties.

Q2: Which synthetic routes are most common for achieving the (10E,12Z)-diene stereochemistry?

A2: Several strategies are employed, with the most common involving a combination of reactions to build the carbon skeleton and stereoselectively form the double bonds. These often include:

• Wittig Reaction: Used to form one of the double bonds, typically the Z-alkene, by reacting a phosphorus ylide with an aldehyde.[5][6] The stereochemical outcome depends on the nature of the ylide (stabilized vs. non-stabilized).[6]

• Lindlar Hydrogenation: A poisoned palladium catalyst is used for the syn-hydrogenation of an enyne precursor to selectively form a Z-alkene.[7]

• Cross-Coupling Reactions: Palladium-catalyzed reactions like the Suzuki or Sonogashira coupling can be used to form the carbon-carbon bonds of the diene system.

Q3: Why is the choice of protecting group for the hydroxyl function important?

A3: The hydroxyl group is nucleophilic and can interfere with many of the reagents used in the synthesis, particularly organometallic reagents and strong bases.[1][4] A suitable protecting group must be:

• Stable to the reaction conditions used to construct the diene.

• Easily introduced and removed in high yield without affecting the newly formed diene.

• Orthogonal to other functional groups present in the molecule.[4] Common protecting groups for alcohols include silyl (B83357) ethers (e.g., TBS, TIPS), which are robust and can be removed under mild conditions with fluoride (B91410) reagents, or acetals (e.g., THP), which are stable to base but cleaved with acid.[2][3][8]

Troubleshooting Guides

Wittig Reaction for Z-Alkene Formation

Problem: Low Z:E selectivity in the Wittig reaction.

Possible Cause	Troubleshooting Step	Expected Outcome
Use of a stabilized ylide.	Stabilized ylides (containing an electron-withdrawing group) thermodynamically favor the formation of the E-isomer.[6] Use a non-stabilized (alkyl) ylide.	Increased proportion of the Z-isomer.
Presence of lithium salts.	Lithium salts can stabilize the betaine (B1666868) intermediate, leading to equilibration and a higher proportion of the E-isomer.	Use salt-free conditions or sodium- or potassium-based bases (e.g., NaHMDS, KHMDS) for ylide generation.
Reaction temperature too high.	Higher temperatures can lead to isomerization.	Perform the reaction at low temperatures (e.g., -78 °C to 0 °C).

Problem: Low yield of the Wittig product.

Possible Cause	Troubleshooting Step	Expected Outcome
Incomplete ylide formation.	Ensure the base is strong enough to fully deprotonate the phosphonium (B103445) salt. Use freshly prepared or titrated strong bases like n-BuLi.	Complete conversion to the ylide, leading to a higher yield of the alkene.
Steric hindrance.	If either the aldehyde or the ylide is sterically hindered, the reaction rate will be slower.	Increase reaction time and/or temperature slightly after the initial low-temperature addition.
Side reactions of the ylide.	Ylides are strong bases and can be quenched by protic sources (e.g., water, alcohol).	Ensure all reagents and solvents are anhydrous.

Lindlar Hydrogenation for Z-Alkene Formation

Problem: Over-reduction of the alkyne to an alkane.

Possible Cause	Troubleshooting Step	Expected Outcome
Catalyst is too active.	The Lindlar catalyst (Pd/CaCO₃ or Pd/BaSO₄) must be "poisoned" with lead acetate (B1210297) and quinoline (B57606) to deactivate it.[7] Ensure the catalyst is properly prepared or use a fresh, reliable commercial source.	Selective reduction to the alkene with minimal or no alkane formation.
Excess hydrogen.	Using a high pressure of hydrogen or allowing the reaction to run for too long can lead to over-reduction.	Use a balloon of hydrogen (atmospheric pressure) and carefully monitor the reaction progress by TLC or GC.

Problem: Incomplete reaction or catalyst poisoning.

Possible Cause	Troubleshooting Step	Expected Outcome
Impure starting materials.	Sulfur-containing compounds or other impurities in the alkyne substrate can poison the catalyst.	Purify the starting material before the hydrogenation step.
Insufficient catalyst loading.	Too little catalyst will result in a sluggish or incomplete reaction.	Increase the catalyst loading (typically 5-10 mol%).

Dess-Martin Oxidation to Bombykal

Problem: Low yield of the aldehyde (Bombykal).

Possible Cause	Troubleshooting Step	Expected Outcome
Decomposition of the Dess-Martin periodinane (DMP).	DMP is moisture-sensitive.	Use freshly opened or properly stored DMP. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[9][10]
Incomplete reaction.	Insufficient DMP or short reaction time.	Use a slight excess of DMP (1.1-1.5 equivalents) and monitor the reaction by TLC until the starting alcohol is consumed.[9][10][11]
Side reactions with the diene.	Although DMP is mild, prolonged reaction times or high temperatures could potentially affect the conjugated diene system.	Perform the reaction at room temperature and work it up as soon as it is complete.[10]

Problem: Difficulty in purifying the product.

Possible Cause	Troubleshooting Step	Expected Outcome
Residual iodine byproducts.	The workup must effectively remove the iodine-containing byproducts.	Quench the reaction with a saturated aqueous solution of sodium thiosulfate (B1220275) and wash with saturated aqueous sodium bicarbonate.[9]
Aldehyde is unstable.	Aldehydes can be susceptible to oxidation or polymerization.	Purify the product quickly after workup, preferably by column chromatography on silica (B1680970) gel, and store it under an inert atmosphere at low temperature.

Purification of Bombykal Isomers

Problem: Co-elution of stereoisomers during column chromatography.

Possible Cause	Troubleshooting Step	Expected Outcome
Insufficient resolution on silica gel.	The polarity difference between the (10E,12Z), (10E,12E), (10Z,12E), and (10Z,12Z) isomers can be small.	Use a long column with a shallow solvent gradient (e.g., increasing the percentage of ethyl acetate in hexanes slowly). Consider using silica gel impregnated with silver nitrate, which can improve the separation of unsaturated compounds.
Need for higher resolution.	For analytical or high-purity applications, column chromatography may not be sufficient.	Employ High-Performance Liquid Chromatography (HPLC), often with a reverse-phase column (e.g., C18) and a mobile phase of acetonitrile (B52724) and water.[12][13][14][15]

Experimental Protocols

Key Experiment: Wittig Reaction for Z-Alkene Formation

This protocol describes a general procedure for the formation of a Z-alkene, a key step in many Bombykal syntheses.

• Preparation of the Phosphonium Salt:

  • To a solution of triphenylphosphine (B44618) (1.1 eq.) in anhydrous toluene, add the appropriate alkyl halide (1.0 eq.).

  • Heat the mixture at reflux for 24 hours.

  • Cool the reaction to room temperature, and collect the precipitated phosphonium salt by filtration. Wash with cold diethyl ether and dry under vacuum.

• Ylide Formation and Wittig Reaction:

  • Suspend the phosphonium salt (1.2 eq.) in anhydrous THF at -78 °C under an inert atmosphere.

  • Add a strong, salt-free base such as KHMDS (1.2 eq.) dropwise.

  • Stir the resulting orange-red solution for 1 hour at -78 °C.

  • Add a solution of the aldehyde (1.0 eq.) in anhydrous THF dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

  • Quench the reaction with saturated aqueous ammonium (B1175870) chloride.

  • Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel.

Key Experiment: Dess-Martin Oxidation of Bombykol

This protocol outlines the oxidation of the alcohol precursor to the final aldehyde, Bombykal.

• Reaction Setup:

  • Dissolve the alcohol precursor, (10E,12Z)-hexadeca-10,12-dien-1-ol (1.0 eq.), in anhydrous dichloromethane (B109758) under an inert atmosphere.

  • Add Dess-Martin periodinane (1.2 eq.) in one portion at room temperature.[10][11]

• Reaction and Workup:

  • Stir the reaction at room temperature and monitor its progress by TLC (typically 1-3 hours).

  • Upon completion, dilute the reaction mixture with diethyl ether and pour it into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate.

  • Stir vigorously until the layers are clear.

  • Separate the layers and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the resulting crude Bombykal by flash column chromatography on silica gel.

Data Presentation

Table 1: Comparison of Stereoselectivity in Wittig Reactions

Ylide Type	Base	Solvent	Temperature (°C)	Typical Z:E Ratio	Reference
Non-stabilized (Alkyl)	KHMDS	THF	-78 to RT	>95:5	[6]
Stabilized (Ester)	NaH	DMF	RT	<10:90	[6]
Semi-stabilized (Aryl)	NaOEt	EtOH	RT	Variable (often favors E)	[6]
Aqueous One-Pot (Stabilized)	NaHCO₃	Water	20	>98% E-selectivity	[16]

Visualizations

Synthetic Pathway to Bombykal

Caption: A generalized synthetic workflow for Bombykal.

Troubleshooting Logic for Low Z:E Ratio in Wittig Reaction

Caption: Decision tree for troubleshooting poor Z-selectivity.

References

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. uwindsor.ca [uwindsor.ca]
• 3. Protecting group - Wikipedia [en.wikipedia.org]
• 4. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Wittig Reaction [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Benzoyldiisopropylchlorosilane: a visible light photocleavable alcohol protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dess-Martin Oxidation [organic-chemistry.org]
• 10. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 11. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 12. Separation of (Z)-9-Hexadecenal on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. DSpace [helda.helsinki.fi]
• 14. Chromatographic separation and spectroscopic characterization of the E/Z isomers of acrivastine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. csfarmacie.cz [csfarmacie.cz]
• 16. Synthesis of olefins via a Wittig reaction mediated by triphenylarsine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Stability and Shelf-Life of Bombykal Samples

This technical support center provides researchers, scientists, and drug development professionals with guidance on maintaining the stability and extending the shelf-life of Bombykal samples. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Bombykal and why is its stability a concern?

A1: Bombykal, a component of the silkworm moth (Bombyx mori) sex pheromone, is a long-chain aldehyde with a conjugated diene system ((E,Z)-10,12-hexadecadienal).[1][2] Its chemical structure makes it susceptible to degradation through several pathways, including oxidation, reduction, and isomerization.[1][3] This degradation can lead to a loss of biological activity and inaccurate experimental results.

Q2: What are the primary degradation pathways for Bombykal?

A2: The main degradation pathways for Bombykal are:

• Oxidation: The aldehyde functional group can be oxidized to the corresponding carboxylic acid, (E,Z)-10,12-hexadecadienoic acid.[1]

• Reduction: The aldehyde can be reduced to the corresponding alcohol, Bombykol ((E,Z)-10,12-hexadecadien-1-ol).[1]

• Isomerization: The conjugated diene system can undergo geometric isomerization, particularly when exposed to light or heat, leading to the formation of other isomers such as (E,E), (Z,E), or (Z,Z)-10,12-hexadecadienal.[3]

Q3: What are the ideal storage conditions for Bombykal samples?

A3: To ensure long-term stability, Bombykal samples should be stored under the following conditions:

• Temperature: For long-term storage, freezing at -20°C to -80°C is highly recommended to slow down chemical degradation.[4]

• Light: Samples should be protected from light by using amber vials or by storing them in the dark to prevent photo-isomerization.[4]

• Atmosphere: To prevent oxidation, it is advisable to store samples under an inert atmosphere, such as argon or nitrogen.

Q4: Can I use antioxidants to improve the stability of my Bombykal samples?

A4: Yes, adding antioxidants can be an effective strategy to prevent oxidative degradation of the aldehyde functional group. Common antioxidants used for this purpose include butylated hydroxytoluene (BHT) and butylated hydroxyanisole (BHA). It is crucial to use high-purity antioxidants to avoid introducing contaminants.

Q5: What solvents are recommended for dissolving and storing Bombykal?

A5: High-purity hexane (B92381) is a commonly used solvent for dissolving and storing Bombykal and other insect pheromones.[4] It is important to use solvents that are free of peroxides and other impurities that could accelerate degradation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and analysis of Bombykal samples.

Issue	Potential Cause	Recommended Solution
Loss of biological activity in bioassays	Degradation of Bombykal (oxidation, reduction, or isomerization).	1. Verify the purity of your Bombykal standard using GC-MS or HPLC. 2. Prepare fresh dilutions of Bombykal from a properly stored stock solution for each experiment. 3. Consider adding an antioxidant like BHT to your stock solution.
Appearance of unexpected peaks in GC-MS or HPLC analysis	Contamination of the sample or degradation of Bombykal.	1. Analyze a solvent blank to rule out solvent contamination. 2. Compare the retention times and mass spectra of the unexpected peaks with those of potential degradation products (Bombykol, bombykoic acid, isomers). 3. Perform a forced degradation study (see below) to intentionally generate degradation products and confirm their identity.
Inconsistent results between experimental replicates	Instability of Bombykal in the experimental setup (e.g., exposure to light or high temperatures).	1. Ensure that all experimental steps are performed under controlled temperature and lighting conditions. 2. Minimize the time between sample preparation and analysis. 3. Use fresh samples for each replicate whenever possible.
Precipitation of Bombykal from solution	Low solubility at colder temperatures or solvent evaporation.	1. Gently warm the solution to room temperature and vortex to redissolve. 2. If using a volatile solvent like hexane, ensure vials are tightly sealed to prevent evaporation.

Quantitative Data Summary

While specific shelf-life data for Bombykal under varied conditions is not extensively published, the stability of aldehyde pheromones is generally influenced by temperature. The following table provides a qualitative guide to expected stability.

Storage Condition	Expected Shelf-Life	Primary Degradation Concerns
Room Temperature (~25°C), Exposed to Light	Days to Weeks	Isomerization, Oxidation
Refrigerated (2-8°C), Protected from Light	Weeks to Months	Slow Oxidation
Frozen (-20°C), Protected from Light	Months to a Year	Minimal Degradation
Ultra-low Freezer (-80°C), Protected from Light, Inert Atmosphere	Years	Very Minimal Degradation

Experimental Protocols

Forced Degradation Study Protocol

A forced degradation study can help identify potential degradation products and assess the stability-indicating capability of your analytical method.

Objective: To intentionally degrade Bombykal under various stress conditions to identify degradation products.

Materials:

• Bombykal standard

• High-purity hexane

• 0.1 M HCl

• 0.1 M NaOH

• 3% Hydrogen peroxide

• UV lamp (254 nm)

• Heating block or oven

Procedure:

• Acid Hydrolysis: Mix equal volumes of Bombykal solution in hexane and 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix equal volumes of Bombykal solution in hexane and 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidation: Mix equal volumes of Bombykal solution in hexane and 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Place a vial of Bombykal solution in hexane in an oven at 80°C for 48 hours.

• Photodegradation: Expose a vial of Bombykal solution in hexane to UV light at 254 nm for 24 hours.

• Analysis: Analyze the stressed samples by GC-MS and HPLC to identify and quantify the degradation products.

GC-MS Analysis Protocol

Objective: To separate and identify Bombykal and its degradation products.

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.

  • Inlet Temperature: 250°C

  • Injection Mode: Splitless

  • Oven Program: 100°C for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer (MS):

  • Ion Source Temperature: 230°C

  • Interface Temperature: 280°C

  • Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 40-400

HPLC Analysis Protocol

Objective: To quantify Bombykal and its degradation products.

• High-Performance Liquid Chromatograph (HPLC):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (80:20 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detector: UV detector at 235 nm.

  • Injection Volume: 10 µL.

Visualizations

Figure 1. Primary degradation pathways of Bombykal.

References

• 1. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Bombykal Dosage for Behavioral Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with bombykal in behavioral experiments.

Frequently Asked Questions (FAQs)

Q1: What is the typical behavioral response of male moths to bombykal, and how does it differ from bombykol (B110295)?

A1: Bombykol is the primary sex pheromone for the silkmoth, Bombyx mori, and a single molecule can be enough to activate olfactory receptor neurons (ORNs), leading to the full suite of sexual behaviors in male moths.[1][2] Bombykal, the aldehyde analogue of bombykol, is also released by female moths.[3] While it can elicit behavioral responses such as wing flapping, these are typically induced at unnaturally high concentrations compared to bombykol.[4] The sensitivity of olfactory receptors to bombykal is significantly lower than to bombykol.[4][5]

Q2: What is a good starting concentration range for bombykal in a behavioral assay?

A2: The optimal concentration of bombykal can vary depending on the specific experimental setup and the species being studied. However, based on existing research, a good starting point for behavioral assays with Bombyx mori would be in the range of 10 µg to 1000 ng delivered to a stimulus source like a filter paper.[4] It is crucial to perform a dose-response analysis to determine the optimal concentration for your specific experimental conditions. For other species, such as the hawkmoth Manduca sexta, where bombykal is a major component of the sex pheromone blend, different concentration ranges may be appropriate.[6]

Q3: How does the sensitivity of olfactory receptor neurons (ORNs) to bombykal compare to bombykol?

A3: Electrophysiological studies have consistently shown that ORNs are significantly more sensitive to bombykol than to bombykal.[3][7] For instance, in Xenopus oocytes expressing the BmOR1 receptor, the threshold for a response to bombykal was about one order of magnitude higher than for bombykol.[5][8] Some studies have even reported a 300-fold higher dose of bombykal was required to elicit a trace response compared to the threshold dose for bombykol.[7]

Troubleshooting Guide

Problem: No behavioral response is observed even at high concentrations of bombykal.

Possible Cause	Troubleshooting Step
Degradation of Bombykal	Ensure proper storage of bombykal (-80°C under an inert gas like helium is recommended) and prepare fresh solutions for each experiment.[8]
Improper Stimulus Delivery	Verify the airflow rate and ensure the odorant is effectively reaching the insect's antennae. Check for any leaks or obstructions in the delivery system.
Incorrect Solvent	Use a high-purity, volatile solvent like n-hexane to dissolve bombykal for application to the stimulus source.[4] Ensure the solvent has fully evaporated before presenting the stimulus.
Insensitive Moth Strain	The genetic background of the moths can influence their sensitivity to pheromones. If possible, try using a different, well-characterized strain.
Inappropriate Behavioral Arena	The size and conditions of the testing arena can impact behavior. Ensure the arena is free from contaminating odors and provides sufficient space for the expected behaviors.
Time of Day	Moth activity and pheromone responsiveness can be influenced by their circadian rhythm. Conduct experiments during their active period (e.g., the dark phase of a light:dark cycle).

Problem: High variability in behavioral responses between individual moths.

Possible Cause	Troubleshooting Step
Age and Mating Status of Moths	Use male moths of a consistent age (e.g., 1-3 days post-eclosion) and ensure they are virgin, as mating can alter their responsiveness to pheromones.
Inconsistent Acclimation	Acclimate individual moths to the testing environment for a standardized period before introducing the stimulus to reduce stress and baseline activity.
Odor Contamination	Thoroughly clean the behavioral arena and stimulus delivery system between trials to prevent residual odors from influencing subsequent subjects.
Fluctuations in Environmental Conditions	Maintain constant temperature, humidity, and lighting conditions throughout the experimental period.

Data Summary

Dose-Response Relationships in Behavioral and Electrophysiological Assays

Compound	Organism/System	Assay Type	Effective Concentration / Dose	Reference
Bombykol	Bombyx mori	Behavioral (Wing Flapping)	Threshold: ~0.03 ng	[4]
Bombykal	Bombyx mori	Behavioral (Wing Flapping)	Higher concentrations required compared to bombykol	[4]
Bombykol	Xenopus oocytes (BmOR1/BmOrco)	Electrophysiology (Current Response)	EC50: 9.96 x 10⁻⁷ M	[5]
Bombykal	Xenopus oocytes (BmOR1/BmOrco)	Electrophysiology (Current Response)	EC50: 9.6 x 10⁻⁶ M	[5]
Bombykal	Manduca sexta oocytes (MsexOr1/MsexOrco)	Electrophysiology (Inward Currents)	10-300 µmol l⁻¹	[6]

Experimental Protocols

Behavioral Assay for Pheromone Response in Bombyx mori

This protocol is adapted from studies investigating the behavioral responses of male silkmoths to sex pheromones.[4]

• Preparation of Odorant Stimuli:

  • Dissolve bombykal in n-hexane to prepare a stock solution.

  • Create a dilution series to achieve the desired range of concentrations (e.g., 0.03 ng to 1000 ng).

  • Apply a fixed volume (e.g., 10 µl) of each dilution onto a piece of filter paper (1x2 cm).

  • Allow the solvent to evaporate completely before use. A filter paper with only the solvent serves as a negative control.

• Experimental Arena:

  • Use a glass or acrylic box with a constant airflow.

  • An exhaust tube should be in place to remove the odorant after stimulation.

• Behavioral Observation:

  • Place a single male moth in the arena and allow it to acclimate for a specified period (e.g., 1 minute).

  • Introduce the odorant-laden filter paper into the airstream upstream of the moth.

  • Record the moth's behavior for a defined period (e.g., 10 seconds).

  • A positive response is typically defined as wing flapping lasting for more than a set duration (e.g., 10 seconds).[4]

  • Present increasing concentrations of the odorant at set intervals (e.g., 1-minute intervals).[4]

Single-Sensillum Recording (SSR)

This electrophysiological technique allows for the direct measurement of the response of individual olfactory receptor neurons to odorants.

• Moth Preparation:

  • Immobilize a male moth in a holder, leaving one antenna exposed and accessible.

  • Use a reference electrode (e.g., a silver wire) inserted into the moth's eye or abdomen.

• Recording Electrode:

  • Use a sharp tungsten microelectrode to make contact with a single sensillum on the antenna.

  • The electrode is connected to an amplifier to record the electrical signals (action potentials) from the ORNs within the sensillum.

• Odorant Delivery:

  • A continuous stream of purified and humidified air is directed over the antenna.

  • A defined puff of air (e.g., 500 ms) carrying the desired concentration of bombykal is injected into the continuous airstream.

• Data Analysis:

  • The number of action potentials (spikes) in a defined time window before and after the stimulus is counted.

  • The response is typically quantified as the increase in spike frequency upon stimulation.

Visualizations

References

• 1. Bombykol receptors in the silkworm moth and the fruit fly - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori [frontiersin.org]
• 3. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Single Sex Pheromone Receptor Determines Chemical Response Specificity of Sexual Behavior in the Silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Identification and characterization of the bombykal receptor in the hawkmoth Manduca sexta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Specificity Determinants of the Silkworm Moth Sex Pheromone - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Signal-to-Noise Ratio in Bombykal EAG Recordings

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and optimizing electroantennography (EAG) recordings of Bombyx mori in response to bombykal.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during EAG experiments that can lead to a poor signal-to-noise ratio (SNR).

Q1: My EAG signal is very weak or completely absent. What are the likely causes and solutions?

A weak or absent signal is often due to issues with the antennal preparation or electrode contact.

• Solutions:

  • Insect Health: Ensure you are using healthy, robust male Bombyx mori for your experiments.[1] Stressed or unhealthy insects will yield poor and inconsistent results.

  • Antennal Preparation: The preparation of the antenna is critical. A clean cut at the tip of the antenna is necessary for good contact with the recording electrode.[1][2] Practice the excision and mounting procedure to minimize damage.[1]

  • Electrode Contact: Use a high-quality conductive gel or saline solution (e.g., Ringer's solution) in the electrodes to ensure a good electrical connection.[1][2] Visually confirm that the antenna is securely in contact with both the recording and reference electrodes.[1] Ensure there are no air bubbles in the electrode tips.[1]

  • Electrode Placement: The recording electrode should be placed over the cut tip of the antennal flagellum, while the reference electrode can be inserted into the back of the head capsule.[1]

  • Stimulus Delivery: Verify that your stimulus delivery system is functioning correctly and that the bombykal solution is fresh and at the appropriate concentration.

Q2: I'm observing a high level of baseline noise in my recordings. How can I reduce it?

High baseline noise can originate from various electrical, mechanical, and biological sources.

• Solutions:

  • Electromagnetic Interference (EMI):

    • Faraday Cage: Conduct your recordings within a Faraday cage to shield the setup from external electromagnetic fields.[3][4][5] The cage should be properly grounded.[3]

    • Turn Off Unnecessary Equipment: Switch off any non-essential electrical devices, such as lights, monitors, and centrifuges, in the vicinity of the EAG setup.[1]

  • Grounding Issues:

    • Star Grounding: Employ a star grounding technique where all equipment grounds are connected to a single, common grounding point to avoid ground loops.[3][4][5]

    • Check Connections: Ensure all grounding connections are secure and that the insect preparation has no other ground path apart from the headstage reference/ground leads.[3]

  • Mechanical Vibrations:

    • Anti-Vibration Table: Use an anti-vibration table to isolate the setup from floor vibrations.

    • Secure Preparation: Firmly secure the insect and the electrodes to prevent any movement during the recording.[1]

  • Amplifier Settings:

    • Filtering: Use the band-pass filter on your amplifier to remove high-frequency noise and low-frequency drift.[1][6] Be cautious not to filter out the actual EAG signal.

    • Automatic Gain Control (AGC): If your system has AGC, consider disabling it and setting the gain manually to prevent the amplification of the noise floor.[7]

Q3: The EAG responses to repeated bombykal stimuli are inconsistent. What could be the problem?

Inconsistent responses can compromise the reliability of your data.

• Solutions:

  • Antennal Health: The antennal preparation can degrade over time. Ensure a continuous flow of humidified air over the antenna to prevent it from drying out.[1] A stable baseline should be achieved before starting the recordings.[1]

  • Stimulus Interval: Allow sufficient time between stimuli for the antenna to recover and the signal to return to baseline. For Bombyx mori, the return to baseline can be frequency-dependent.[8]

  • Airflow Rate: An optimal airflow rate is crucial. Too low a rate may not maintain the preparation's health, while too high a rate can introduce mechanical noise.[1]

  • Stimulus Purity: Ensure the purity of your bombykal stimulus and the cleanliness of the delivery system to avoid contamination.

Quantitative Data

The following table summarizes factors that can influence the signal-to-noise ratio in EAG recordings. Please note that specific quantitative values can vary significantly based on the exact experimental setup.

Parameter	Effect on Signal-to-Noise Ratio (SNR)	Notes
Airflow Rate	An optimal rate (e.g., 0.5 L/min) can provide a stable baseline and high SNR. Rates that are too low or too high can decrease the SNR.[1]	Excessive airflow can introduce mechanical artifacts.[1]
Stimulus Pulse Frequency	At higher frequencies (e.g., 5 Hz), the EAG signal of Bombyx mori may not fully return to baseline between pulses, which can affect the interpretation of individual responses.[8]	At 1 Hz, the antenna of B. mori returns almost fully to baseline.[8]
Grounding	Proper "star" grounding minimizes ground loops and significantly reduces electrical noise, thereby increasing the SNR.[3][4][5]	Improper grounding is a common source of 50/60 Hz mains hum.[6]
Shielding	A Faraday cage effectively blocks electromagnetic interference from sources like power lines and lab equipment, leading to a cleaner signal and higher SNR.[3][4][5]

Experimental Protocols

A detailed protocol for preparing the antenna and electrodes is crucial for successful EAG recordings.

Key Protocol: Antennal and Electrode Preparation [1]

• Insect Immobilization: Anesthetize a healthy male Bombyx mori by chilling it on ice for a few minutes.

• Mounting: Securely mount the insect or its head onto a platform, such as a glass slide with wax or clay.

• Electrode Preparation:

  • Pull two glass capillary electrodes to a fine tip.

  • Fill the electrodes with a suitable saline solution (e.g., Ringer's solution) mixed with a conductive gel to reduce electrical resistance.

  • Ensure there are no air bubbles in the tips of the electrodes.

• Reference Electrode Placement: Gently insert the reference electrode into the back of the head capsule, ensuring good electrical contact.

• Recording Electrode Placement:

  • Carefully excise the very tip of the antennal flagellum with fine scissors.

  • Using a micromanipulator, bring the recording electrode into contact with the cut tip of the antenna, ensuring the hemolymph makes contact with the electrode solution.

• Stabilization: Position the antenna in the path of a continuous, humidified air stream and allow the preparation to stabilize for 5-10 minutes before beginning recordings. The baseline should become stable during this period.

Visualizations

Bombykal Signaling Pathway

The following diagram illustrates the proposed signal transduction pathway for bombykal in the olfactory receptor neurons of Bombyx mori.

Caption: Proposed ionotropic signaling pathway for bombykal reception in Bombyx mori.

Troubleshooting Workflow for Low SNR

This diagram provides a logical workflow for diagnosing and resolving low signal-to-noise ratio issues in EAG recordings.

Caption: A logical workflow for troubleshooting low SNR in EAG recordings.

References

• 1. benchchem.com [benchchem.com]
• 2. ockenfels-syntech.com [ockenfels-syntech.com]
• 3. Reducing Interference During Electrophysiology Recording Sessions [kontex.io]
• 4. Grounding Guide - NPI Electronic [npielectronic.com]
• 5. blog.a-msystems.com [blog.a-msystems.com]
• 6. ento.psu.edu [ento.psu.edu]
• 7. help.rode.com [help.rode.com]
• 8. researchgate.net [researchgate.net]

addressing non-specific binding in Bombykal receptor assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during Bombykal receptor assays, with a specific focus on mitigating non-specific binding.

Troubleshooting Guide

High background noise due to non-specific binding is a common challenge in Bombykal receptor assays, which can mask the specific signal and lead to inaccurate data. This guide provides a systematic approach to troubleshooting and resolving these issues.

Question: I am observing high non-specific binding in my Bombykal receptor assay. What are the likely causes and how can I reduce it?

Answer:

High non-specific binding in Bombykal receptor assays can originate from several factors. A logical approach to diagnosing and mitigating this issue is outlined below.

1. Identify the Source of Non-Specific Binding

The first step is to determine where the non-specific interactions are occurring. Common culprits include:

• Binding to Assay Vessels: The ligand may adhere to the surfaces of microplates or tubes.

• Binding to Cell Membranes or Membrane Components: The ligand may bind to lipids or proteins in the cell membrane preparation other than the Bombykal receptor.

• Binding to Filters (in filtration-based assays): In radioligand binding assays, the ligand can bind to the filter material.

Logical Relationship of Troubleshooting High Background Noise

Caption: Troubleshooting logic for high non-specific binding.

2. Optimize Assay Buffer Composition

The composition of your assay buffer is critical in controlling non-specific interactions.

• Bovine Serum Albumin (BSA): BSA is a commonly used blocking agent that can prevent the ligand from binding to plastic surfaces and other non-target proteins.[1] Start with a concentration of 0.1% (w/v) and titrate up to 1% if necessary.

• Salt Concentration: Increasing the ionic strength of the buffer with salts like NaCl can disrupt electrostatic interactions that often contribute to non-specific binding. Try adding NaCl at a concentration of 100-200 mM.[1]

• pH: The pH of the buffer can influence the charge of both the ligand and the receptor. Empirically test a range of pH values around the physiological pH (e.g., 7.2-7.6) to find the optimal condition that minimizes non-specific binding while maintaining specific binding.

• Non-ionic Detergents: For hydrophobic ligands like Bombykal, non-ionic detergents such as Tween-20 or Triton X-100 at low concentrations (e.g., 0.01-0.05%) can help to reduce hydrophobic interactions with non-target surfaces.

Table 1: Effect of Assay Buffer Additives on Non-Specific Binding

Additive	Concentration Range	Mechanism of Action	Expected Outcome
BSA	0.1% - 1% (w/v)	Blocks non-specific binding sites on assay surfaces and other proteins.	Reduction in background signal.
NaCl	50 mM - 200 mM	Reduces non-specific electrostatic interactions.	Decrease in non-specific binding to charged molecules.
Tween-20	0.01% - 0.05% (v/v)	Reduces non-specific hydrophobic interactions.	Lower background for hydrophobic ligands.

3. Refine Experimental Procedure

Procedural modifications can also significantly reduce non-specific binding.

• Washing Steps: In filtration assays, increase the number and volume of washes with ice-cold wash buffer to more effectively remove unbound ligand.

• Filter Pre-treatment: Pre-soaking filters in a solution of 0.3-0.5% polyethylenimine (PEI) can reduce the binding of negatively charged ligands to the filter matrix.

• Incubation Time and Temperature: Optimize the incubation time to reach equilibrium for specific binding without allowing excessive non-specific binding to occur. Lowering the incubation temperature (e.g., 4°C or on ice) can sometimes reduce non-specific interactions.

Experimental Workflow for a Filtration-Based Radioligand Binding Assay

References

• 1. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Refining GC-MS Protocols for Trace-Level Bombykol Detection

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing their Gas Chromatography-Mass Spectrometry (GC-MS) methods for the sensitive detection of the insect pheromone Bombykol. Below you will find troubleshooting guidance and frequently asked questions to address common challenges encountered during experimental procedures.

Troubleshooting Guide

This section addresses specific issues that may arise during the GC-MS analysis of Bombykol, offering potential causes and solutions in a question-and-answer format.

Q1: Why am I observing a noisy or unstable baseline in my chromatogram?

An unstable baseline can obscure peaks, making the detection of trace amounts of Bombykol difficult.

• Possible Causes:

  • Contaminated carrier gas.

  • Column bleed, particularly at elevated temperatures.[1]

  • A contaminated ion source in the mass spectrometer.

  • Leaks within the GC-MS system.[1]

• Solutions:

  • Ensure the use of high-purity carrier gas (e.g., Helium) and check that gas purifiers are installed and functioning correctly.

  • Employ a low-bleed GC column specifically designed for MS applications and ensure it has been properly conditioned before use.[1]

  • Schedule regular maintenance, including cleaning the ion source.

  • Perform a thorough leak check of the entire system, from the gas lines to the MS interface.[1]

Q2: My Bombykol peak is showing significant tailing. What is the cause and how can I resolve this?

Peak tailing can lead to poor resolution between closely eluting compounds and can affect the accuracy of quantification.

• Possible Causes:

  • Active sites in the GC inlet liner or on the column itself that interact with the hydroxyl group of Bombykol.[1]

  • Overloading of the column.[1]

  • Improper installation of the column.

  • Presence of moisture or other contaminants in the sample.

• Solutions:

  • Use a deactivated inlet liner and a high-quality, inert GC column.[1] Consider trimming the initial section of the column to remove any accumulated active sites.

  • Reduce the injection volume or dilute the sample.

  • Verify that the column is installed correctly according to the manufacturer's instructions, paying close attention to the insertion depth into the injector and detector.

  • Ensure samples are dry and free of particulate matter before injection. Consider derivatization of Bombykol to reduce its polarity and interaction with active sites.[2]

Q3: I am not achieving the required sensitivity for trace-level Bombykol detection. How can I improve my signal-to-noise ratio?

Low sensitivity can prevent the detection of Bombykol at the very low concentrations often found in environmental or biological samples.

• Possible Causes:

  • Suboptimal GC-MS parameters.

  • Inefficient sample preparation and extraction.

  • Operating the mass spectrometer in full-scan mode.

• Solutions:

  • Optimize key GC-MS parameters, including injector temperature, oven temperature program, and carrier gas flow rate.[1]

  • Review your sample preparation protocol to ensure efficient extraction and concentration of Bombykol.

  • For targeted analysis of Bombykol, operate the mass spectrometer in Selected Ion Monitoring (SIM) mode. This will significantly enhance sensitivity compared to full-scan mode.[2]

Q4: I am seeing "ghost peaks" in my blank runs. What is their origin and how can I eliminate them?

Ghost peaks are extraneous peaks that can interfere with the identification and quantification of the target analyte.

• Possible Causes:

  • Carryover from a previous, more concentrated sample.[1]

  • Contamination in the syringe, inlet liner, or the GC column.[1]

  • Bleed from the septum.

• Solutions:

  • Run a solvent blank after a high-concentration sample to check for carryover. If present, bake out the column and inlet at a high temperature.

  • Regularly clean or replace the syringe and inlet liner.

  • Use a high-quality, low-bleed septum and replace it regularly.

Frequently Asked Questions (FAQs)

Q1: Is derivatization necessary for Bombykol analysis by GC-MS?

While not strictly necessary, derivatization of Bombykol, which is an alcohol, is highly recommended for trace-level analysis.[2] Silylation, for example, converts the polar hydroxyl group into a less polar silyl (B83357) ether. This improves the compound's volatility and thermal stability, leading to better peak shape and increased sensitivity.[2]

Q2: How should I choose the right GC column for Bombykol analysis?

A non-polar or mid-polarity column is generally suitable for the analysis of Bombykol and its derivatives. A common choice is a DB-5MS column (or equivalent), which is a low-bleed column well-suited for mass spectrometry.[2] The column dimensions (length, internal diameter, and film thickness) should be chosen to provide the desired resolution and analysis time.

Q3: What are the critical GC-MS parameters to optimize for trace Bombykol detection?

Several parameters should be carefully optimized:[1]

• Injector Temperature: This should be high enough to ensure the complete and rapid vaporization of Bombykol without causing thermal degradation.[1]

• Oven Temperature Program: A well-designed temperature program is crucial for good chromatographic separation. A slow initial ramp rate can improve the separation of volatile compounds.

• Carrier Gas Flow Rate: The flow rate of the carrier gas (usually Helium) should be optimized for the best balance between separation efficiency and analysis time.

• Ion Source Temperature: This can influence the fragmentation pattern of the analyte and overall sensitivity.[1]

• Mass Spectrometer Mode: As mentioned earlier, for targeted trace analysis, using Selected Ion Monitoring (SIM) mode is essential for achieving the best sensitivity.[2]

Q4: How can I confirm the identity of a detected Bombykol peak?

Confirmation of Bombykol's identity should be based on multiple criteria:

• Retention Time: The retention time of the peak in the sample should match that of a known Bombykol standard analyzed under the same conditions.

• Mass Spectrum: The mass spectrum of the peak in the sample should match the mass spectrum of the Bombykol standard and/or a library spectrum. In SIM mode, the relative abundances of the selected ions should match those of the standard.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for Bombykol concentrations in various environmental samples to illustrate the application of the analytical methods. Published data on environmental concentrations of Bombykol is scarce.[2]

Sample Matrix	Sample Location	Concentration (ng/g, ng/mL, or ng/m³)	Method of Analysis
Air	Agricultural field during pheromone application	85 ng/m³	GC-MS with silylation[2]
Air	100m downwind from agricultural field	15 ng/m³	GC-MS with silylation[2]
Water	Agricultural runoff ditch	5.2 ng/mL	GC-MS with silylation[2]
Water	Nearby pond	0.8 ng/mL	GC-MS with silylation[2]
Soil	Surface soil in pheromone-treated field	25.3 ng/g	GC-MS with silylation[2]
Soil	Untreated control field	< 0.1 ng/g (Below Limit of Detection)	GC-MS with silylation[2]

Experimental Protocols

Protocol 1: Ultrasonic-Assisted Extraction of Bombykol from Soil

This protocol describes the extraction of Bombykol from soil samples using ultrasonic assistance.

Materials:

• Sieved soil sample (2 mm mesh)

• 50 mL centrifuge tubes

• Ethyl acetate (B1210297)

• Ultrasonic bath

• Centrifuge

• 0.22 µm PTFE syringe filter

• Clean collection vial

• Nitrogen evaporator

Methodology:

• Weigh 10 g of the sieved soil into a 50 mL centrifuge tube.

• Add 20 mL of ethyl acetate to the tube.

• Place the tube in an ultrasonic bath and sonicate for 30 minutes.[2]

• Centrifuge the sample at 4000 rpm for 10 minutes to pellet the soil particles.

• Carefully decant the supernatant (ethyl acetate extract) into a clean vial.

• Filter the extract through a 0.22 µm PTFE syringe filter into a clean collection vial.[2]

• Concentrate the extract to a final volume of approximately 200 µL under a gentle stream of nitrogen.[2]

• The concentrated extract is now ready for derivatization and GC-MS analysis.

Protocol 2: Silylation of Bombykol for GC-MS Analysis

This protocol details the derivatization of Bombykol using a silylating agent to improve its chromatographic properties.

Materials:

• Bombykol extract or standard

• Silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• Anhydrous pyridine (B92270) or other suitable solvent

• Heating block or oven

• GC vials with inserts

Methodology:

• To the concentrated extract (or a known amount of Bombykol standard), add 50 µL of the silylating agent and 50 µL of anhydrous pyridine.

• Cap the vial tightly and heat at 60-70°C for 30 minutes to ensure complete derivatization.

• Allow the vial to cool to room temperature.

• The derivatized sample is now ready for injection into the GC-MS.

Visualizations

Caption: GC-MS Experimental Workflow for Bombykol Analysis.

Caption: Simplified Bombykol Biosynthesis Pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

minimizing isomeric impurities in synthetic Bombykal

Welcome to the technical support center for the stereoselective synthesis of Bombykol. This resource is designed to assist researchers, scientists, and drug development professionals in minimizing isomeric impurities during the synthesis of this potent insect pheromone. Here you will find answers to frequently asked questions and troubleshooting guides for common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is Bombykol and why is isomeric purity important?

A1: Bombykol is the sex pheromone of the female silkworm moth, Bombyx mori. Its chemical structure is (10E, 12Z)-10,12-hexadecadien-1-ol. Bombykol has four possible geometric isomers due to the two double bonds: (10E, 12Z), (10E, 12E), (10Z, 12E), and (10Z, 12Z). The biological activity is highly dependent on the stereochemistry, with the (10E, 12Z)-isomer being significantly more active than the others. Therefore, achieving high isomeric purity is crucial for its effectiveness in applications such as pest control. Some studies have shown that the presence of other isomers can even inhibit the biological activity of the primary pheromone.[1]

Q2: What are the main synthetic routes to Bombykol?

A2: The most common stereoselective synthetic routes to Bombykol include:

• Wittig Reaction: This is a widely used method for forming the C=C double bonds. The stereoselectivity can be controlled by the choice of reagents and reaction conditions.

• Suzuki Coupling: This palladium-catalyzed cross-coupling reaction is effective for creating the diene system with good stereocontrol.[2]

• Sonogashira Coupling: This reaction is used to couple vinyl halides with terminal alkynes, which can then be selectively reduced to form the desired diene.

Q3: How can I analyze the isomeric purity of my synthetic Bombykol?

A3: The isomeric purity of synthetic Bombykol is typically determined using gas chromatography-mass spectrometry (GC-MS).[3] Different isomers will have slightly different retention times on a suitable GC column, allowing for their separation and quantification. The mass spectra can confirm the identity of the compounds. High-performance liquid chromatography (HPLC) can also be a valuable tool for both analysis and purification of isomers.

Troubleshooting Guides

Issue 1: Low Z-selectivity in the Wittig Reaction

Symptoms:

• GC-MS analysis of the reaction product shows a mixture of (E,Z) and (E,E) isomers, with a higher than expected proportion of the undesired (E,E)-isomer.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Presence of Lithium Salts	Lithium salts can promote the formation of the more thermodynamically stable E-isomer. To enhance Z-selectivity, it is recommended to use "salt-free" ylides. This can be achieved by preparing the ylide with sodium or potassium bases, such as sodium amide (NaNH₂) or potassium tert-butoxide (t-BuOK), instead of n-butyllithium.
High Reaction Temperature	Higher temperatures can lead to equilibration and favor the formation of the E-isomer. Performing the reaction at low temperatures, typically -78 °C, can help to trap the kinetic Z-product.[4]
Inappropriate Solvent	The choice of solvent can influence the stereochemical outcome. Non-polar solvents like toluene (B28343) or THF are generally preferred for Z-selective Wittig reactions.
Ylide Isomerization	The phosphonium (B103445) ylide may isomerize before reacting with the aldehyde. It is crucial to add the aldehyde to the pre-formed ylide at a low temperature to ensure a rapid reaction before isomerization can occur.

Issue 2: Poor Yield in Suzuki Coupling

Symptoms:

• Low yield of the desired Bombykol product after the Suzuki coupling reaction.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Inefficient Catalyst	The choice of palladium catalyst and ligand is critical. Ensure that the catalyst is active and used in the appropriate amount. Tetrakis(triphenylphosphine)palladium(0) is a commonly used catalyst for Suzuki couplings.
Improper Base	The base plays a crucial role in the transmetalation step. A variety of bases can be used, such as sodium carbonate, potassium phosphate, or cesium carbonate. The optimal base may depend on the specific substrates.
Poor Quality of Boronic Acid/Ester	The organoboron reagent should be of high purity. Impurities can interfere with the catalytic cycle.
Reaction Conditions	Ensure the reaction is carried out under an inert atmosphere (e.g., argon or nitrogen) to prevent catalyst degradation. The reaction temperature and time should also be optimized.

Issue 3: Difficulty in Purifying Isomers

Symptoms:

• Co-elution of Bombykol isomers during column chromatography, resulting in low isomeric purity of the final product.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Inadequate Stationary Phase	Standard silica (B1680970) gel may not provide sufficient resolution for separating closely related isomers. Consider using silver nitrate-impregnated silica gel, which can enhance the separation of alkenes based on the degree of unsaturation and geometry of the double bonds.
Suboptimal Mobile Phase	The choice of eluent is critical. A systematic optimization of the mobile phase composition, often a mixture of a non-polar solvent (e.g., hexane) and a slightly more polar solvent (e.g., diethyl ether or ethyl acetate), is necessary. A shallow gradient of the polar solvent can improve separation.
Overloading the Column	Overloading the chromatography column can lead to poor separation. It is important to use an appropriate amount of crude product relative to the amount of stationary phase.
Alternative Purification Technique	If flash chromatography is not providing the desired purity, consider using preparative high-performance liquid chromatography (HPLC). A reverse-phase C18 column with a mobile phase of acetonitrile (B52724) and water is often effective for separating non-polar compounds like Bombykol isomers.

Experimental Protocols

Protocol 1: Stereoselective Synthesis of (10E, 12Z)-Bombykol via Wittig Reaction

This protocol focuses on the Z-selective Wittig reaction to form the 12Z double bond.

Step 1: Preparation of the Phosphonium Ylide (Salt-Free Conditions)

• To a solution of triphenylphosphine (B44618) in dry toluene, add the appropriate alkyl halide (e.g., (Z)-3-bromoprop-1-ene) under an argon atmosphere.

• Stir the mixture at room temperature for 24 hours to form the phosphonium salt.

• Filter the salt, wash with dry diethyl ether, and dry under vacuum.

• Suspend the phosphonium salt in dry THF at -78 °C.

• Add a strong, non-lithium base such as sodium bis(trimethylsilyl)amide (NaHMDS) dropwise and stir for 1 hour to form the deep red ylide solution.

Step 2: Wittig Reaction

• To the ylide solution at -78 °C, slowly add a solution of the aldehyde precursor, (E)-10-hydroxydec-2-enal, in dry THF.

• Stir the reaction mixture at -78 °C for 4 hours.

• Quench the reaction by adding saturated aqueous ammonium (B1175870) chloride.

• Allow the mixture to warm to room temperature and extract with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Purification

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate (B1210297) gradient to isolate the (10E, 12Z)-Bombykol.

Protocol 2: Purification of Bombykol Isomers by Flash Chromatography

• Column Preparation: Prepare a slurry of silica gel in the initial mobile phase (e.g., 98:2 hexane:ethyl acetate).

• Sample Loading: Dissolve the crude Bombykol in a minimal amount of the mobile phase and load it onto the column.

• Elution: Begin elution with the initial mobile phase, collecting fractions. Gradually increase the polarity of the mobile phase (e.g., to 95:5 hexane:ethyl acetate) to elute the different isomers.

• Analysis: Analyze the collected fractions by thin-layer chromatography (TLC) or GC-MS to identify the fractions containing the pure (10E, 12Z)-isomer.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Bombykol.

Visualizations

Caption: Workflow for the Z-selective Wittig synthesis of Bombykol.

References

• 1. researchgate.net [researchgate.net]
• 2. The synthesis of Bombykol by using Suzuki reaction that takes place betwe.. [askfilo.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Response of Transgenic Cells Expressing Bombykal Receptors

Welcome to the technical support center for researchers working with transgenic cells expressing Bombykal receptors. This resource provides troubleshooting guidance, frequently asked questions (FAQs), detailed experimental protocols, and data to help you optimize your experiments and achieve robust, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are Bombykal receptors and why are they studied in transgenic cells?

A1: Bombykal receptors are a type of insect olfactory receptor (OR) specifically tuned to detect bombykal, a key component of the sex pheromone blend of many moth species, including the silkmoth Bombyx mori and the hawkmoth Manduca sexta.[1][2][3] Studying these receptors in transgenic cells, such as Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells, allows for controlled investigation of their function, ligand specificity, and signaling pathways in a simplified system, free from other olfactory proteins found in native insect neurons.[1][4][5][6]

Q2: Why is the co-receptor Orco essential for Bombykal receptor function?

A2: The olfactory receptor co-receptor (Orco) is a highly conserved protein that is crucial for the function of insect ORs, including Bombykal receptors.[7] Orco has two primary roles: first, it acts as a chaperone, ensuring the proper trafficking and insertion of the specific OR (e.g., BmOR-3 for bombykal) into the cell membrane.[5][8] Second, it forms a heteromeric complex with the OR to create a functional ligand-gated ion channel.[5][7][9] Without co-expression of Orco, the Bombykal receptor may not localize to the cell surface or form a functional channel, leading to a lack of response.[7][10]

Q3: What is the difference between Bombykal and Bombykol (B110295) receptors?

A3: Bombykal and bombykol are two different components of the silkmoth sex pheromone blend.[3] Specialized olfactory receptors exist to detect each compound with high specificity. For instance, in Bombyx mori, BmOR-1 is the receptor for bombykol, while BmOR-3 is the receptor for bombykal.[10][11][12] Expressing the correct receptor is critical for detecting the intended ligand.

Q4: Can Pheromone-Binding Proteins (PBPs) enhance receptor response in vitro?

A4: Yes, Pheromone-Binding Proteins (PBPs) can enhance the response of heterologously expressed pheromone receptors.[11][12][13] Pheromones like bombykal are hydrophobic. In an aqueous in vitro environment, PBPs can act as carriers, solubilizing the ligand and facilitating its delivery to the receptor embedded in the cell membrane, thereby increasing the sensitivity and magnitude of the response.[11][12][13]

Troubleshooting Guide

Issue 1: No or very low response to Bombykal application.

Possible Cause	Troubleshooting Step
Poor receptor expression or trafficking	Confirm protein expression of both the Bombykal receptor and Orco via Western blot.[14] Consider codon-optimizing your receptor genes for expression in the chosen cell line (e.g., human codon optimization for HEK293 cells), as this has been shown to increase protein levels and functional responses.[14][15]
Suboptimal receptor localization	Tag the N-terminus of the receptor with signal peptides, such as those from human HCN1 or Rhodopsin, to promote release from the endoplasmic reticulum and trafficking to the plasma membrane.[9][16]
Incorrect receptor-ligand pairing	Verify that you are expressing the correct Bombykal receptor (e.g., BmOR-3) and not a related pheromone receptor like the one for bombykol (BmOR-1).[10][11]
Inefficient signaling cascade	Ensure the host cell line (e.g., HEK293) expresses the necessary G-proteins. Some insect ORs signal through Gαq to activate Phospholipase C (PLC).[1][3][5] You may need to co-express an appropriate G-protein, like BmGαq or a promiscuous G-protein such as Gα15, to couple the receptor to the downstream calcium signaling pathway.[3][12]
Ligand degradation or poor solubility	Prepare fresh ligand solutions. For hydrophobic ligands like bombykal, use a carrier protein like a Pheromone-Binding Protein (PBP) to improve solubility and delivery to the receptor.[11][12] Alternatively, use a minimal amount of a solvent like DMSO to dissolve the ligand.[11][17]

Issue 2: High background noise or low Signal-to-Noise Ratio (SNR) in calcium imaging.

Possible Cause	Troubleshooting Step
Cellular stress or autofluorescence	Reduce phototoxicity by minimizing laser power and exposure time.[18] Ensure cells are healthy and not overgrown. Use a calcium indicator with a red-shifted spectrum (e.g., Cal-590) to reduce interference from cellular autofluorescence.[18]
Low signal amplitude	Increase ligand concentration to ensure receptor saturation. Review optimization strategies from Issue 1 to enhance the number of functional receptors on the cell surface.
Suboptimal calcium dye loading	Optimize the concentration of the calcium indicator and the loading time. Ensure complete de-esterification of AM-ester dyes.
Instrumental noise	Use image denoising algorithms or software to post-process the data. Several deep-learning-based frameworks have been developed to improve the SNR of calcium imaging data.[19]

Quantitative Data Summary

The response of Bombykal receptors is dose-dependent. The following tables provide a summary of expected responses based on published data.

Table 1: Ligand Specificity of Bombyx mori Olfactory Receptors in HEK293 Cells

Receptor Expressed	Ligand (10 nM)	Mean Cellular Response (Change in Fura-2 Fluorescence Ratio)
BmOR-1 (+ Orco)	Bombykol	Strong positive response[12]
BmOR-1 (+ Orco)	Bombykal	Weak to moderate response[12]
BmOR-3 (+ Orco)	Bombykol	No response[12]
BmOR-3 (+ Orco)	Bombykal	Strong positive response[12]

Table 2: Effect of Codon Optimization on Insect Olfactory Receptor Response in HEK293 Cells

Receptor	Gene Type	Ligand	Relative Response Increase (Optimized vs. Wildtype)
ItypOR49	Codon Optimized	(R)-(-)-ipsdienol	Significantly increased response[14][15]
ItypOrco	Codon Optimized	VUAA1 (Orco agonist)	Improved response[14][15]
ItypOR25	Codon Optimized	(+)-3-carene	Enabled functional characterization (unresponsive with wildtype gene)[14]
ItypOR29	Codon Optimized	(+)-isopinochamphone	Enabled functional characterization (unresponsive with wildtype gene)[14]

Key Experimental Protocols

Protocol 1: Generation of Stable HEK293 Cell Lines Expressing Bombykal Receptors

This protocol is adapted from methods used for generating stable insect OR-expressing cell lines.[14][20]

• Vector Preparation : Clone the full-length cDNA of the Bombykal receptor (e.g., BmOR-3) and its corresponding Orco into a mammalian expression vector (e.g., pcDNA™4/TO) with appropriate tags (e.g., V5-tag for the OR, Myc-tag for Orco) for verification. A Kozak sequence should be included upstream of the start codon to ensure efficient translation.

• Cell Culture : Culture a HEK293 cell line that stably expresses the tetracycline (B611298) repressor (e.g., T-REx™-293 cells) in DMEM supplemented with 10% FBS, penicillin/streptomycin, and appropriate selection antibiotics (e.g., blasticidin).

• Transfection : Linearize the expression vectors containing Orco and the Bombykal receptor. Sequentially transfect the cells, first with the Orco plasmid.

• Selection : Select for successfully transfected cells using an appropriate antibiotic (e.g., Zeocin for pcDNA™4/TO). Culture the cells for 2-3 weeks, replacing the medium with fresh selection medium every 3-4 days.

• Establishment of Clonal Lines : Isolate and expand single antibiotic-resistant colonies to establish clonal cell lines.

• Verification : Induce protein expression by adding tetracycline to the culture medium. After 24-48 hours, verify the expression of both tagged proteins via Western blot analysis.

Protocol 2: Calcium Imaging Assay

This protocol outlines a typical calcium imaging experiment to measure receptor activation.[11][17]

• Cell Plating : Seed the stable, inducible HEK293 cell line expressing the Bombykal receptor and Orco onto glass-bottom dishes or 96-well plates.

• Induction : The following day, induce receptor expression by adding tetracycline (e.g., 1 µg/mL) to the culture medium and incubate for 24-48 hours.

• Dye Loading : Wash the cells with a physiological saline buffer. Load the cells with a calcium-sensitive dye (e.g., Fura-2 AM) by incubating them in a buffer containing the dye for 30-60 minutes at 37°C.

• Baseline Measurement : After washing away excess dye, place the plate on the stage of an inverted fluorescence microscope equipped for ratiometric imaging or a plate reader. Record the baseline fluorescence for 1-2 minutes to establish a stable signal.

• Ligand Application : Prepare a solution of bombykal in the saline buffer. If necessary, use a PBP or a minimal amount of DMSO for solubilization.[11][17] Apply the ligand solution to the cells.

• Response Measurement : Record the change in fluorescence intensity for several minutes following ligand application. An increase in the fluorescence ratio (e.g., 340/380 nm for Fura-2) indicates an increase in intracellular calcium, signifying receptor activation.[17]

• Data Analysis : For each cell or well, calculate the change in fluorescence ratio (ΔF/F₀), where F is the peak fluorescence after stimulation and F₀ is the baseline fluorescence.

Visualizations

Signaling Pathways and Experimental Workflows

Figure 1. Dual signaling pathway of Bombykal receptors.

Figure 2. Experimental workflow for functional analysis.

Figure 3. Troubleshooting flowchart for low receptor response.

References

• 1. Identification and characterization of the bombykal receptor in the hawkmoth Manduca sexta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. journals.biologists.com [journals.biologists.com]
• 6. Facile functional analysis of insect odorant receptors expressed in the fruit fly: validation with receptors from taxonomically distant and closely related species - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The role of the coreceptor Orco in insect olfactory transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tuning Insect Odorant Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of Insect Odorant Receptor Trafficking and Functional Expression Via Transient Transfection in HEK293 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mutagenesis of the odorant receptor co-receptor (Orco) reveals severe olfactory defects in the crop pest moth Helicoverpa armigera - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A pheromone-binding protein mediates the bombykol-induced activation of a pheromone receptor in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]
• 14. Frontiers | Codon Optimization of Insect Odorant Receptor Genes May Increase Their Stable Expression for Functional Characterization in HEK293 Cells [frontiersin.org]
• 15. Codon Optimization of Insect Odorant Receptor Genes May Increase Their Stable Expression for Functional Characterization in HEK293 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Optimization of Insect Odorant Receptor Trafficking and Functional Expression Via Transient Transfection in HEK293 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. Optimizing Calcium Detection Methods in Animal Systems: A Sandbox for Synthetic Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Cross-Reactivity of Bombykol Receptors to Bombykal: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-reactivity of the primary Bombykol receptor, BmOR-1, to its oxidized counterpart, Bombykal, in the silkmoth, Bombyx mori. The specificity of pheromone recognition is critical for reproductive success in many insect species, and understanding the molecular basis of this specificity is paramount for the development of novel pest management strategies and for broader applications in pharmacology and sensory neuroscience. This document synthesizes key experimental findings, presents quantitative data for objective comparison, and details the methodologies used to obtain these results.

Data Presentation: Receptor Activation Comparison

The following table summarizes the quantitative data on the activation of the Bombykol receptor (BmOR-1) and the Bombykal receptor (BmOR-3) by their respective primary ligands and potential cross-reactive compounds. The data is compiled from studies utilizing heterologous expression systems.

Receptor	Ligand	Reported EC50 (M)	Experimental System	Reference
BmOR-1	Bombykol	~1 x 10-7	Xenopus oocytes	[1]
BmOR-1	Bombykal	~1 x 10-6	Xenopus oocytes	[1]
BmOR-1	Bombykol	Activates	HEK293 cells	[2][3]
BmOR-1	Bombykal	Responds	HEK293 cells	[2][3]
BmOR-3	Bombykal	Activates	HEK293 cells	[2][3]
BmOR-3	Bombykol	No Response	HEK293 cells	[3]

Note: There are some discrepancies in the literature regarding the degree of cross-reactivity of BmOR-1 to Bombykal. One study using Xenopus oocytes reported that BmOR-1 responds to Bombykal, but with a roughly 10-fold lower sensitivity compared to Bombykol.[1] Another study using HEK293 cells also noted a response of BmOR-1 to Bombykal.[2][3] However, other reports suggest a high degree of specificity for BmOR-1 to Bombykol, with only trace responses to high concentrations of Bombykal.[4][5] BmOR-3, in contrast, appears to be highly specific for Bombykal.[2][3]

Experimental Protocols

The functional characterization of insect olfactory receptors, including the determination of ligand specificity and cross-reactivity, typically involves heterologous expression of the receptor in a system that allows for controlled ligand application and measurement of receptor activation. Below are detailed methodologies for key experiments cited in the literature.

Heterologous Expression in Xenopus laevis Oocytes and Two-Electrode Voltage Clamp Recording

This is a widely used method for the functional characterization of ion channels and G protein-coupled receptors.

• Preparation of cRNA: The coding sequences of the olfactory receptor (e.g., BmOR-1) and a co-receptor (e.g., Orco) are subcloned into an expression vector. The plasmids are then linearized, and capped complementary RNA (cRNA) is synthesized in vitro.

• Oocyte Preparation and Injection: Oocytes are surgically removed from a female Xenopus laevis frog and defolliculated. Stage V-VI oocytes are selected and injected with a solution containing the cRNA for the olfactory receptor and the co-receptor.

• Incubation: The injected oocytes are incubated for several days to allow for the expression and membrane insertion of the receptor proteins.

• Two-Electrode Voltage Clamp Recording: An oocyte is placed in a recording chamber and continuously perfused with a standard saline solution. Two microelectrodes are inserted into the oocyte, one for voltage clamping and the other for current recording. The oocyte is voltage-clamped at a holding potential (e.g., -80 mV).

• Ligand Application: Solutions of the test compounds (e.g., Bombykol, Bombykal) at various concentrations are applied to the oocyte.

• Data Acquisition and Analysis: The inward currents generated by the activation of the receptor upon ligand binding are recorded. Dose-response curves are constructed by plotting the current amplitude against the logarithm of the ligand concentration. The EC50 value, which is the concentration of the ligand that elicits a half-maximal response, is then calculated.

Heterologous Expression in Mammalian Cell Lines (e.g., HEK293) and Calcium Imaging

This method is used to measure the activation of G protein-coupled receptors that signal through an increase in intracellular calcium concentration.

• Cell Culture and Transfection: A mammalian cell line, such as HEK293, is cultured under standard conditions. The cells are then transfected with expression vectors containing the coding sequences for the olfactory receptor (e.g., BmOR-1) and a G protein alpha subunit (e.g., Gαq). Stable cell lines expressing the receptor can also be generated.[6]

• Calcium Indicator Loading: The transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Ligand Application: The cells are placed in a perfusion chamber on the stage of a fluorescence microscope. The test ligands are applied to the cells.

• Calcium Imaging: The fluorescence intensity of the cells is monitored over time. An increase in intracellular calcium concentration upon receptor activation leads to a change in the fluorescence of the indicator dye.

• Data Analysis: The change in fluorescence intensity is quantified to determine the cellular response to the ligand. Dose-response curves and EC50 values can be calculated.

Mandatory Visualization

Signaling Pathway of Bombykol Receptor Activation

Caption: Bombykol receptor signaling cascade.

Experimental Workflow for Cross-Reactivity Analysis

Caption: Workflow for receptor cross-reactivity analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. A pheromone-binding protein mediates the bombykol-induced activation of a pheromone receptor in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

Unveiling the "Stop Signal": Validating the Inhibitory Function of Bombykal in Moth Mating Behavior

A Comparative Guide for Researchers in Chemical Ecology and Drug Development

In the intricate chemical communication that governs insect mating rituals, attractant pheromones often take center stage. However, the "stop signals"—pheromones that inhibit or terminate specific mating behaviors—are equally crucial for successful reproduction. For the silkworm moth, Bombyx mori, the well-known sex attractant bombykol (B110295) is counterbalanced by a secondary pheromone, bombykal, which functions as a behavioral antagonist. This guide provides a comparative overview of bombykal's inhibitory function, supported by experimental data and detailed protocols for its validation, offering a valuable resource for researchers developing novel pest management strategies based on mating disruption.

Comparative Analysis of Inhibitory Pheromones

While bombykol elicits a characteristic wing-fluttering courtship dance in male moths, bombykal actively suppresses this behavior.[1][2] This inhibitory role is critical for modulating and terminating mating, preventing prolonged and potentially disadvantageous copulation. The perception of bombykal is mediated by a specific olfactory receptor, BmOR3, and regulated by the sex-determination gene fruitless (Bmfru).[2] Disruption of this pathway, for instance through mutations in the BmOR3 gene, results in significantly extended mating durations, underscoring bombykal's crucial role as a behavioral "off-switch".

While bombykal is the primary inhibitory pheromone identified in Bombyx mori, the broader concept of using pheromones for mating disruption is a well-established pest control strategy in other moth species.[3][4][5] This approach often involves the broadcast application of synthetic pheromones to confuse males and prevent them from locating females.[6][7] The inhibitory mechanism of bombykal offers a more nuanced approach, suggesting the potential for developing highly specific mating termination signals.

Pheromone Component	Insect Species	Primary Function	Documented Inhibitory Effect	Receptor/Pathway
Bombykal	Bombyx mori	Behavioral Antagonist	Inhibits bombykol-induced wing fluttering; involved in copulation termination.[1][2][8]	BmOR3, Bmfru gene[2]
(Z)-11-hexadecenal	Helicoverpa zea	Pheromone component	High concentrations can inhibit male attraction to the full pheromone blend.	-
(Z)-9-tetradecenyl acetate	Spodoptera litura	Pheromone component	Imbalanced ratios can disrupt attraction and lead to mating confusion.	-

Experimental Protocols for Validating Inhibitory Function

Accurate validation of the inhibitory effects of bombykal and other potential mating disruptors requires rigorous and standardized experimental protocols. Below are detailed methodologies for key behavioral and electrophysiological assays.

Behavioral Assay: Mating Inhibition

Objective: To quantify the inhibitory effect of bombykal on the mating behavior of male Bombyx mori.

Materials:

• Male Bombyx mori moths (2-3 days old, virgin)

• Female Bombyx mori moths (2-3 days old, virgin) or synthetic bombykol

• Bombykal (synthetic)

• Glass observation chambers (e.g., 20 cm x 20 cm x 20 cm)

• Filter paper discs

• Micropipettes

• Timer

• Video recording equipment (optional)

Procedure:

• Acclimatization: Place a single male moth in an observation chamber and allow it to acclimate for 10-15 minutes.

• Pheromone Application:

  • Control Group: Apply a standard dose of bombykol (e.g., 10 ng) dissolved in a solvent (e.g., hexane) to a filter paper disc. After the solvent evaporates, introduce the disc into the chamber.

  • Experimental Group: Prepare a mixture of bombykol and bombykal at a specific ratio (e.g., 10:1, the natural ratio). Apply the mixture to a filter paper disc and introduce it into a separate chamber with a male moth.

  • Negative Control: Introduce a filter paper disc treated only with the solvent.

• Observation: Record the male moth's behavior for a set period (e.g., 5-10 minutes). Key behaviors to quantify include:

  • Latency to wing fluttering: Time from pheromone introduction to the onset of wing fluttering.

  • Duration of wing fluttering: Total time the male spends fluttering its wings.

  • Mating attempts: Number of times the male attempts to copulate with the pheromone source.

• Data Analysis: Compare the behavioral responses between the control and experimental groups. A significant reduction in the duration of wing fluttering and mating attempts in the presence of bombykal indicates an inhibitory effect.

Electrophysiological Assay: Electroantennogram (EAG)

Objective: To measure the electrical response of the male moth's antenna to bombykal, providing insight into its detection at the sensory level.

Materials:

• Male Bombyx mori antennae

• EAG apparatus (including amplifiers, electrodes, and data acquisition system)

• Micropipettes

• Bombykol and bombykal solutions of varying concentrations

• Saline solution (e.g., Ringer's solution)

Procedure:

• Antenna Preparation: Excise an antenna from a male moth and mount it between two electrodes.

• Pheromone Delivery: Deliver a puff of air carrying a specific concentration of bombykal over the antenna.

• Signal Recording: Record the resulting electrical potential (the EAG response) generated by the olfactory receptor neurons.

• Dose-Response Curve: Repeat the process with a range of bombykal concentrations to generate a dose-response curve.

• Comparative Analysis: Compare the EAG responses to bombykal with those elicited by bombykol to assess the relative sensitivity of the antenna to each compound.

Signaling Pathways and Experimental Workflows

To visualize the underlying mechanisms and experimental processes, the following diagrams are provided in DOT language.

Caption: Bombykal's inhibitory signaling pathway from antennal reception to behavioral response.

Caption: Workflow for validating the inhibitory function of bombykal.

Caption: Logical relationship of bombykol and bombykal in regulating mating behavior.

References

• 1. researchgate.net [researchgate.net]
• 2. Regulation of olfactory-based sex behaviors in the silkworm by genes in the sex-determination cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. moth mating disruption: Topics by Science.gov [science.gov]
• 5. Pheromone-Mediated Mating Disruption as Management Option for Cydia spp. in Chestnut Orchard - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mating Disruption | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 7. attack-pest-control.co.uk [attack-pest-control.co.uk]
• 8. Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Bombykal and its Synthetic Analogues for Researchers

This guide provides a detailed comparative analysis of Bombykal, a minor component of the Bombyx mori (silkworm moth) sex pheromone, and its synthetic analogues. The content is tailored for researchers, scientists, and drug development professionals, offering an objective comparison of performance with supporting experimental data.

Introduction to Bombykal

Bombykal, (10E, 12Z)-hexadecadien-1-al, is an aldehyde pheromone produced by female silkworm moths in conjunction with the primary, alcohol-based pheromone, Bombykol. While Bombykol alone can elicit the full range of male mating behaviors, Bombykal's role is less defined, though it is detected by specific olfactory neurons. This specificity suggests a distinct biological function, making Bombykal and its potential synthetic analogues a subject of interest for understanding insect olfaction and developing novel pest management strategies.

Performance Comparison: Bombykal vs. Synthetic Analogues

Direct research into the synthesis and bioactivity of a wide range of Bombykal analogues is limited compared to its more famous counterpart, Bombykol. However, by examining studies on analogues of Bombykol and other insect pheromones with similar structural motifs (e.g., aldehydes, conjugated dienes), we can infer structure-activity relationships and potential avenues for the design of Bombykal analogues.

The primary measure of performance for pheromone analogues is their ability to elicit a biological response, which can be quantified at several levels: binding to pheromone-binding proteins (PBPs), activation of olfactory receptors (ORs), and generation of an electrical signal in olfactory sensory neurons (OSNs), measurable by techniques such as electroantennography (EAG).

Table 1: Comparative Binding Affinities of Pheromone Components to Bombyx mori Pheromone-Binding Proteins

Compound	Pheromone-Binding Protein	Binding Affinity (Kd or Ki)	Reference
Bombykol	BmorPBP1	Binds
Bombykal	BmorPBP1	Does not bind or binds equally well (conflicting reports)
Bombykol	BmorGOBP2	Binds
Bombykal	BmorGOBP2	Discriminates (binds less strongly than Bombykol)
(10E,12Z)-hexadecadienyl acetate (B1210297) (analogue)	BmorPBP1 & BmorGOBP2	Binds more strongly than Bombykol
(10E,12Z)-octadecadien-1-ol (analogue)	BmorPBP1 & BmorGOBP2	Binds more strongly than Bombykol

Table 2: Electrophysiological Responses to Pheromone Analogues in Various Moth Species

Moth Species	Analogue Type	Modification	Effect on EAG Response	Reference
Heliothis zea	Perfluoroalkyl analogue of (Z)-11-hexadecenal	Replacement of terminal alkyl group with perfluorobutyl group	Reduced sensitivity (higher concentration needed for similar response)
Trichoplusia ni	Perfluoroalkyl analogue of Z7-14:OAc	Replacement of terminal alkyl group with perfluorobutyl group	Reduced sensitivity
Diatraea grandiosella	Perfluoroalkyl analogues of Z9-16-Al and Z11-16:Al	Replacement of terminal alkyl group with perfluorohexyl/perfluorobutyl group	Reduced sensitivity (100- to 1000-fold)
Coscinoptycha improbana & Heterocrossa rubophaga	Carbonyl pheromone analogues	Replacement of carbonyl with methylene, amine, methoxy, or sulfoxide	No significant response

The data suggests that modifications to the terminal alkyl chain or the functional headgroup of pheromones can significantly impact their biological activity. For instance, perfluorination of the alkyl tail in several moth pheromones leads to a decrease in the sensitivity of olfactory neurons, likely due to altered binding interactions with the receptor. Furthermore, replacing the carbonyl group in carposinid moth pheromones with other functional groups eliminated the electrophysiological response, highlighting the importance of this moiety for receptor activation.

Based on these findings, it can be hypothesized that synthetic analogues of Bombykal with modifications to the aldehyde group or the conjugated diene system would likely exhibit reduced activity at the BmOR3 receptor. The development of effective Bombykal analogues would require careful consideration of the steric and electronic properties of the molecule to maintain the necessary interactions with the receptor binding pocket.

Signaling Pathway of Bombykal Reception

The detection of Bombykal is initiated by its interaction with a specific olfactory receptor, BmOR3, located on the dendritic membrane of an olfactory sensory neuron. This interaction triggers a G protein-coupled signaling cascade. In the case of the hawkmoth Manduca sexta, which also utilizes Bombykal, the downstream signaling pathway has been shown to involve phospholipase C (PLC) and protein kinase C (PKC), leading to an increase in intracellular calcium concentration. This influx of calcium ions ultimately results in the depolarization of the neuron and the generation of an action potential.

Caption: Bombykal signaling pathway in an olfactory sensory neuron.

Experimental Protocols

Heterologous Expression and Functional Characterization of Olfactory Receptors

This protocol describes the functional expression of insect olfactory receptors in Xenopus laevis oocytes and their characterization using two-electrode voltage-clamp electrophysiology.

1. cRNA Synthesis:

• Linearize plasmids containing the coding sequences of the olfactory receptor (e.g., BmOR3) and its co-receptor (Orco) with a suitable restriction enzyme.

• Synthesize capped cRNA from the linearized plasmids using an in vitro transcription kit (e.g., mMESSAGE mMACHINE).

• Purify the cRNA and verify its integrity and concentration.

2. Oocyte Preparation and Injection:

• Harvest oocytes from a female Xenopus laevis.

• Treat the oocytes with collagenase to remove the follicular cell layer.

• Manually defolliculate the oocytes.

• Inject each oocyte with a mixture of the olfactory receptor and Orco cRNAs (typically 25-50 ng of each).

• Incubate the injected oocytes in Barth's solution at 18°C for 3-7 days to allow for receptor expression.

3. Two-Electrode Voltage-Clamp Recording:

• Place an oocyte in a recording chamber continuously perfused with oocyte Ringer's solution.

• Impale the oocyte with two glass microelectrodes filled with 3 M KCl (one for voltage clamping and one for current recording).

• Clamp the oocyte membrane potential at a holding potential of -70 mV.

• Prepare stock solutions of Bombykal and its analogues in a suitable solvent (e.g., dimethyl sulfoxide) and dilute to the desired concentrations in oocyte Ringer's solution.

• Apply the pheromone solutions to the oocyte and record the induced currents.

Caption: Workflow for heterologous expression of olfactory receptors.

Electroantennography (EAG)

EAG is used to measure the summed electrical response of the entire antenna to a volatile stimulus.

1. Antenna Preparation:

• Anesthetize a male moth by cooling.

• Excise one antenna at its base.

• Mount the antenna between two electrodes using conductive gel. The recording electrode is placed at the distal end of the antenna, and the reference electrode is at the base.

2. Stimulus Delivery:

• Prepare serial dilutions of Bombykal and its synthetic analogues in a suitable solvent (e.g., hexane).

• Apply a known volume of each dilution onto a piece of filter paper and insert it into a Pasteur pipette.

• Deliver a puff of purified, humidified air through the pipette, directing the airflow over the antennal preparation.

3. Recording and Analysis:

• Record the electrical potential difference between the two electrodes using an EAG system.

• The negative deflection in the signal upon stimulus application is the EAG response.

• Measure the amplitude of the EAG response for each stimulus and concentration.

• Normalize the responses to a standard compound or solvent control.

Caption: Experimental workflow for Electroantennography (EAG).

Conclusion

The study of Bombykal and the potential for developing its synthetic analogues offers a promising avenue for both fundamental research in insect olfaction and the development of novel pest management tools. While direct comparative data on a wide range of Bombykal analogues is currently scarce, the principles of structure-activity relationships derived from studies of Bombykol and other pheromones provide a solid foundation for future research. The experimental protocols detailed in this guide offer standardized methods for the synthesis and evaluation of such compounds, paving the way for a more comprehensive understanding of the role of this intriguing secondary pheromone component.

Species Specificity of the Response to Bombykal: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the species-specific responses to Bombykal, a key semiochemical in insect communication. By examining the physiological and behavioral reactions in different lepidopteran species, alongside the underlying signaling pathways, this document aims to provide valuable insights for researchers in chemical ecology, neurobiology, and those involved in the development of novel pest management strategies.

Electrophysiological and Behavioral Responses to Bombykal

The response to Bombykal varies significantly among different moth species, reflecting its diverse roles as a sex pheromone component or a behavioral antagonist. This section presents a comparative summary of electrophysiological and behavioral data for three key species: Bombyx mori, Manduca sexta, and Trilocha varians.

Data Presentation

The following tables summarize the available quantitative and qualitative data on the response to Bombykal in the selected species. It is important to note that the data are compiled from different studies and experimental conditions may vary.

Table 1: Electroantennogram (EAG) and Single Sensillum Recording (SSR) Responses to Bombykal

Species	Receptor(s)	EAG Response	SSR Response	Notes
Bombyx mori	BmOR3	Dose-dependent depolarization.[1]	Specific neurons in long trichoid sensilla fire in response to Bombykal.[2][3]	Bombykal-sensitive neurons are distinct from Bombykol-sensitive neurons.[2][4]
Manduca sexta	MsexOr1	Significant depolarization (~2 mV) in wild-type and Orco heterozygous mutants; no significant response in Orco knockout mutants.[5]	Neurons in trichoid sensilla are tuned to Bombykal.[6]	MsexOr1, when co-expressed with Orco in heterologous systems, shows dose-dependent inward currents and increases in intracellular Ca2+ upon Bombykal application.[7]
Trilocha varians	Not yet identified	Male antennae respond to Bombykal.	Not yet reported	Bombykal is a component of the female sex pheromone blend.

Table 2: Behavioral Responses to Bombykal

Species	Behavioral Role	Observed Behavior	Notes
Bombyx mori	Behavioral Antagonist	Inhibits the wing fluttering response and attraction of males to the primary pheromone, Bombykol.[2]	Does not initiate sexual behavior on its own.
Manduca sexta	Major Pheromone Component	Elicits male reproductive behavior as part of the female sex pheromone blend.[6][7]	Loss of Orco function, and thus OR-mediated olfaction, disrupts foraging and orientation to flowering plants.[5]
Trilocha varians	Sex Pheromone Component	Attracts males as part of a blend with Bombykyl acetate.	Males are not attracted to Bombykal alone.

Experimental Protocols

The following are generalized protocols for the key experimental techniques used to assess the response to Bombykal.

Electroantennography (EAG)

EAG measures the summed electrical potential from the entire antenna in response to an odorant stimulus.

• Preparation of the Insect: An adult male moth is anesthetized by cooling. The head is excised, and one antenna is carefully removed at its base.

• Electrode Placement: The base of the antenna is placed in contact with a reference electrode, and the tip of the antenna is connected to a recording electrode. Both electrodes are typically glass capillaries filled with a saline solution and connected to Ag/AgCl wires.

• Odorant Delivery: A defined concentration of Bombykal, dissolved in a solvent (e.g., hexane), is applied to a filter paper strip placed inside a Pasteur pipette. A puff of purified and humidified air is delivered through the pipette, carrying the odorant over the antenna.

• Data Acquisition: The voltage difference between the two electrodes is amplified, recorded, and displayed on a computer. The amplitude of the negative deflection from the baseline is measured as the EAG response.

Single Sensillum Recording (SSR)

SSR allows for the recording of action potentials from individual olfactory sensory neurons (OSNs) housed within a single sensillum.

• Preparation of the Insect: The moth is immobilized in a holder, often a truncated pipette tip, with the head and antennae exposed and stabilized with wax or fine pins.

• Electrode Placement: A reference electrode (e.g., a tungsten wire) is inserted into the insect's eye or another part of the head. The recording electrode, a sharpened tungsten wire, is carefully inserted through the cuticle at the base of a single long trichoid sensillum.

• Odorant Delivery: The same method as for EAG is used to deliver a controlled puff of Bombykal over the antenna.

• Data Acquisition: The electrical activity of the OSNs within the sensillum is recorded. The frequency of action potentials (spikes) before, during, and after the stimulus is analyzed to determine the neuron's response.

Calcium Imaging in Heterologous Expression Systems

This technique is used to functionally characterize olfactory receptors in a controlled in-vitro environment.

• Cell Culture and Transfection: A cell line (e.g., HEK293 or CHO cells) is cultured and co-transfected with plasmids encoding the olfactory receptor of interest (e.g., MsexOr1) and the obligatory co-receptor, Orco.

• Calcium Indicator Loading: The transfected cells are loaded with a fluorescent calcium indicator dye (e.g., Fura-2 AM).

• Stimulation and Imaging: The cells are perfused with a saline solution, and a solution containing Bombykal is applied. Changes in intracellular calcium concentration are monitored using a fluorescence microscope.

• Data Analysis: The change in fluorescence intensity upon stimulation is quantified, indicating the activation of the expressed receptors.

Signaling Pathways

The detection of Bombykal in these moth species is initiated by the binding of the molecule to a specific olfactory receptor (OR) located on the dendrites of olfactory sensory neurons. While insect ORs have a unique structure and function as ligand-gated ion channels when complexed with the co-receptor Orco, there is growing evidence for the involvement of metabotropic signaling cascades that modulate the receptor's sensitivity and response dynamics.

Signaling Pathway in Manduca sexta

In Manduca sexta, the response to Bombykal mediated by the MsexOr1/Orco complex has been shown to involve a G-protein-coupled signaling pathway that includes Phospholipase C (PLC) and Protein Kinase C (PKC).[7]

Caption: Proposed Bombykal signaling pathway in Manduca sexta.

General Olfactory Signaling in Bombyx mori

For Bombyx mori, while the specific downstream signaling components for the BmOR3-mediated Bombykal response are not fully elucidated, the general model for insect olfaction suggests a dual ionotropic and metabotropic mechanism. The Orco co-receptor itself forms a cation channel, and G-protein signaling can modulate the activity of this channel.

Caption: General model of insect olfactory signaling, applicable to Bombyx mori.

Signaling Pathway in Trilocha varians

The specific signaling pathway for the response to Bombykal in Trilocha varians has not yet been characterized. Future research is needed to identify the olfactory receptor(s) and elucidate the downstream signaling components in this species.

Experimental Workflow for Olfactory Response Characterization

The following diagram illustrates a typical workflow for characterizing the species-specific response to an odorant like Bombykal.

Caption: Experimental workflow for characterizing olfactory responses.

References

• 1. Anatomical and functional analysis of domestication effects on the olfactory system of the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori [frontiersin.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Insect sex-pheromone signals mediated by specific combinations of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Sex-Specific Odorant Receptors of the Tobacco Hornworm Manduca Sexta - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.biologists.com [journals.biologists.com]

comparing Bombykal binding affinity to different pheromone-binding proteins

A Comparative Analysis of Bombykal Binding Affinity to Pheromone-Binding Proteins

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the binding affinity of the moth pheromone component, Bombykal, to various pheromone-binding proteins (PBPs). The information is supported by experimental data to aid in the understanding of ligand-PBP interactions and to inform the development of novel pest management strategies.

The specific recognition of pheromones by PBPs is a critical first step in the olfactory signaling cascade of many insect species, leading to mating behaviors. Bombykal, a key pheromone component for the silkworm moth, Bombyx mori, has been the subject of numerous studies to elucidate its binding characteristics with different PBPs. This guide synthesizes the available quantitative data and experimental methodologies to offer a clear comparison of these interactions.

Quantitative Comparison of Binding Affinities

The binding affinity of Bombykal and its corresponding alcohol, Bombykol, to different PBPs from Bombyx mori has been investigated using various experimental techniques. The following table summarizes the key findings.

Pheromone-Binding Protein	Ligand	Dissociation Constant (Kd) / IC50	Method	Source
BmorPBP1	Bombykol	105 nM (Kd)	Cold Binding Assay
BmorPBP1	Bombykol	~4.7-9.8 µM (Kd)	Graphene Biosensor
BmorPBP1	Bombykal	Strong binding observed	Graphene Biosensor
BmorPBP1	Bombykol	Stronger binding than Bombykal	Competitive Fluorescence Assay
BmorPBP1	Bombykal	Weaker binding than Bombykol	Competitive Fluorescence Assay
BmorGOBP2	Bombykol	7.71 µM (Kd)	Ligand-binding study
BmorGOBP2	Bombykal	Lower affinity than Bombykol	Partitioning Binding Assay

Note: A lower Kd value indicates a higher binding affinity.

Experimental Protocols

The quantitative data presented above were obtained through various sophisticated experimental techniques. Understanding these methodologies is crucial for interpreting the results and for designing future experiments.

Competitive Fluorescence Binding Assay

This is a widely used method to determine the binding affinity of a ligand to a PBP.

• Protein and Probe Preparation : A solution of the purified PBP is prepared in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4). A fluorescent probe, such as N-phenyl-1-naphthylamine (1-NPN), which binds to the hydrophobic pocket of the PBP and exhibits enhanced fluorescence upon binding, is also prepared.

• Titration with Fluorescent Probe : The PBP solution is titrated with increasing concentrations of the 1-NPN solution. The fluorescence intensity is measured after each addition until saturation is reached. This allows for the determination of the dissociation constant of the PBP-probe complex.

• Competitive Displacement : A mixture of the PBP and 1-NPN (at concentrations where significant fluorescence is observed) is prepared. This mixture is then titrated with increasing concentrations of the competitor ligand (e.g., Bombykal or Bombykol).

• Data Analysis : The decrease in fluorescence intensity, caused by the displacement of 1-NPN from the PBP's binding pocket by the competitor ligand, is measured. The concentration of the competitor ligand that causes a 50% decrease in fluorescence (IC50) is determined. The dissociation constant (Kd) of the PBP-ligand complex can then be calculated from the IC50 value using the Cheng-Prusoff equation.

Cold Binding Assay

This method directly measures the binding of a radiolabeled ligand to a protein.

• Incubation : The purified PBP is incubated with a radiolabeled ligand (e.g., ³H-Bombykol) in a buffer solution at a specific pH (e.g., pH 7).

• Separation : The reaction mixture is rapidly filtered through a membrane that retains the protein-ligand complexes but allows the unbound ligand to pass through. This step is performed at a low temperature to minimize dissociation of the complex.

• Quantification : The amount of radioactivity retained on the filter is measured using a scintillation counter. This corresponds to the amount of bound ligand.

• Data Analysis : The experiment is repeated with varying concentrations of the radiolabeled ligand to generate a saturation binding curve. The dissociation constant (Kd) and the maximum number of binding sites (Bmax) can be determined by fitting the data to a one-site binding model.

Signaling Pathway and Experimental Workflow

The interaction between a pheromone like Bombykal and a PBP is the initial step in a complex signaling cascade that ultimately leads to a behavioral response in the insect. The following diagrams illustrate this pathway and a typical experimental workflow for studying these interactions.

Caption: Generalized pheromone signaling pathway in an insect antennal sensillum.

Caption: A typical experimental workflow for determining ligand-PBP binding affinity.

Differential Gene Expression in Response to Bombykal and Bombykol: A Comparative Guide

A comparative analysis of the molecular and cellular responses to the Bombyx mori sex pheromone components, Bombykol and Bombykal, reveals distinct signaling activation and behavioral outcomes. While comprehensive differential gene expression data from transcriptomic or microarray studies are not publicly available, a wealth of information from functional assays provides insights into their differential effects.

This guide synthesizes the current understanding of how these two structurally related compounds are differentially perceived by the male silkmoth, leading to starkly different behavioral responses. We present a comparison of their receptor specificity, the known signaling pathway of the primary pheromone Bombykol, and the experimental protocols used to elucidate these differences.

Comparative Analysis of Bombykol and Bombykal

While both are produced by the female silkmoth, Bombykol is the primary sex pheromone that elicits courtship behavior in males, whereas Bombykal does not and may even have an inhibitory effect.[1] This difference in behavioral output is rooted in the specificity of their respective olfactory receptors.

Feature	Bombykol	Bombykal
Chemical Name	(E,Z)-10,12-hexadecadien-1-ol	(E,Z)-10,12-hexadecadien-1-al
Primary Receptor	Bombyx mori Olfactory Receptor 1 (BmOR-1)	Bombyx mori Olfactory Receptor 3 (BmOR-3)
Behavioral Response in Males	Elicits full sexual behavior, including wing flapping and attempts to copulate.[2][3]	Does not elicit courtship behavior; may have an inhibitory effect.[1]
Neuronal Response	Activates specific olfactory receptor neurons (ORNs) that project to the toroid region of the macroglomerular complex (MGC) in the antennal lobe.[3]	Activates a distinct set of ORNs that project to the cumulus region of the MGC in the antennal lobe.[2][3]
Receptor Specificity	BmOR-1 shows high specificity and sensitivity to Bombykol.[1][4]	BmOR-3 is specifically tuned to Bombykal.[3]

Signaling Pathway of Bombykol Reception

The perception of Bombykol at the molecular level initiates a signaling cascade within the dedicated olfactory receptor neurons. The binding of Bombykol to its receptor, BmOR-1, has been shown to activate a Gαq-mediated signaling pathway.[1][4] This activation leads to the generation of an electrical signal that is then transmitted to the brain.

References

• 1. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sex-linked transcription factor involved in a shift of sex-pheromone preference in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PubMed [pubmed.ncbi.nlm.nih.gov]

comparative electrophysiological responses to Bombykal isomers

A Comparative Guide to the Electrophysiological Responses of Bombyx mori to Bombykal Isomers

For researchers and professionals in the fields of entomology, neurobiology, and chemical ecology, understanding the intricate mechanisms of insect olfaction is paramount. The silkmoth, Bombyx mori, serves as a classic model organism for studying pheromone detection. This guide provides a comparative analysis of the electrophysiological responses to bombykal, a key component of the female silkmoth's pheromone blend, and its better-known counterpart, bombykol (B110295).

Electrophysiological Responses: A Tale of Two Molecules

The male silkmoth antenna possesses highly specialized long sensilla trichodea, each housing two olfactory sensory neurons (OSNs). One of these neurons is finely tuned to detect the primary sex pheromone, bombykol ((E,Z)-10,12-hexadecadien-1-ol), which elicits attraction. The other OSN is tuned to bombykal ((E,Z)-10,12-hexadecadienal), an oxidized form of bombykol that acts as a behavioral antagonist.[1][2][3][4] The differential responses of these two neurons to their respective ligands are crucial for the moth's reproductive behavior.

Quantitative Electrophysiological Data

The following tables summarize the electrophysiological responses to bombykol and bombykal as measured by Electroantennography (EAG) and Single Sensillum Recording (SSR). EAG measures the summed potential from the entire antenna, providing a general measure of olfactory input, while SSR records the action potentials from individual OSNs, offering a much finer resolution of neural activity.

Table 1: Electroantennogram (EAG) Responses in Wild-Type and Mutant Bombyx mori

Genotype	Stimulus (10 µg)	Mean EAG Response (mV) ± SEM	Reference
Wild-Type	Bombykol	~12.5 ± 1.0	[5]
Wild-Type	Bombykal	~6.0 ± 0.8	[5]
BmMasc Mutant	Bombykol	~2.5 ± 0.5	[5]
BmMasc Mutant	Bombykal	~1.0 ± 0.2	[5]
BmPSI Mutant	Bombykol	~3.0 ± 0.6	[5]
BmPSI Mutant	Bombykal	~1.5 ± 0.3	[5]
Bmdsx Mutant	Bombykol	~11.0 ± 1.2	[5]
Bmdsx Mutant	Bombykal	~5.0 ± 0.7	[5]
Bmfru Mutant	Bombykol	~11.5 ± 1.1	[5]
Bmfru Mutant	Bombykal	~2.0 ± 0.4	[5]
BmOR1 Knockout	Bombykol (1000 ng)	~0.5 ± 0.1	[6]
BmOR1 Knockout	Bombykal (1000 ng)	~4.0 ± 0.5	[6]
BmPBP1 Knockout	Bombykol (1000 ng)	~4.0 ± 0.5	[7]
BmPBP1 Knockout	Bombykal (1000 ng)	~2.5 ± 0.3	[7]

Table 2: Single Sensillum Recording (SSR) Responses in Wild-Type and Mutant Bombyx mori

Genotype	Stimulus (10 µg)	Mean Spike Frequency (spikes/s) ± SEM	Reference
Wild-Type	Bombykol	~150 ± 10	[5]
Wild-Type	Bombykal	~120 ± 8	[5]
BmMasc Mutant	Bombykol	~20 ± 5	[5]
BmMasc Mutant	Bombykal	~15 ± 4	[5]
BmPSI Mutant	Bombykol	~25 ± 6	[5]
BmPSI Mutant	Bombykal	~20 ± 5	[5]
Bmdsx Mutant	Bombykol	~140 ± 12	[5]
Bmdsx Mutant	Bombykal	~110 ± 9	[5]
Bmfru Mutant	Bombykol	~145 ± 11	[5]
Bmfru Mutant	Bombykal	~30 ± 7	[5]
BmOR1 Knockout	Bombykol (10 µg)	~10 ± 2	[6]
BmOR1 Knockout	Bombykal (10 µg)	~130 ± 10	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are generalized protocols for EAG and SSR based on standard practices in the field.[8][9][10][11]

Electroantennogram (EAG) Recording

• Insect Preparation: An adult male Bombyx mori is immobilized. This can be achieved by placing it in a truncated pipette tip with its head and antennae exposed. The antennae are further stabilized using dental wax or a similar adhesive.

• Electrode Preparation and Placement: Glass capillary microelectrodes are filled with a saline solution (e.g., Ringer's solution). The reference electrode is inserted into the insect's head or eye. The recording electrode is placed in contact with the distal end of the antenna, which may be clipped to ensure a good electrical connection.

• Odorant Delivery: A defined volume of the bombykal isomer solution (in a solvent like hexane) is applied to a filter paper strip, and the solvent is allowed to evaporate. The filter paper is then placed inside a Pasteur pipette. A purified and humidified air stream is continuously passed over the antenna. A puff of air is then directed through the odorant-containing pipette into the main air stream to deliver the stimulus.

• Data Acquisition: The potential difference between the recording and reference electrodes is amplified, filtered, and recorded using a data acquisition system. The peak amplitude of the negative voltage deflection is measured as the EAG response.

Single Sensillum Recording (SSR)

• Insect Preparation: The moth is restrained as described for EAG. The antenna is carefully positioned and stabilized on a platform to allow for precise electrode placement under a high-power microscope.

• Electrode Preparation and Placement: Sharpened tungsten or glass microelectrodes are used. The reference electrode is inserted into the insect's eye. The recording electrode is then carefully maneuvered to make contact with the base of a single long sensillum trichodeum.

• Odorant Delivery: The stimulus delivery system is the same as for EAG.

• Data Acquisition: The extracellular action potentials generated by the OSNs within the sensillum are amplified, filtered, and recorded. The spike frequency (number of spikes per second) is calculated to quantify the neuronal response. The two neurons within the sensillum can often be distinguished by differences in their spike amplitudes.[12]

Visualizing the Process

To better understand the underlying mechanisms and experimental procedures, the following diagrams have been generated using Graphviz.

Olfactory Signaling Pathway in Bombyx mori

Caption: Olfactory signal transduction pathway for Bombykal in Bombyx mori.

Generalized Workflow for Electrophysiological Recording

Caption: A generalized workflow for EAG and SSR experiments.

References

• 1. Insect Sex-Pheromone Signals Mediated by Specific Combinations of Olfactory Receptors - ProQuest [proquest.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Females smell differently: characteristics and significance of the most common olfactory sensilla of female silkmoths - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pheromone reception in fruit flies expressing a moth's odorant receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. youtube.com [youtube.com]
• 10. Single sensillum recording - Wikipedia [en.wikipedia.org]
• 11. Using Single Sensillum Recording to Detect Olfactory Neuron Responses of Bed Bugs to Semiochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Pivotal Ratio: Assessing the Ecological Significance of Bombykol to Bombykal in Moth Communication

In the intricate world of insect chemical communication, the precise blend of pheromone components is often the key to reproductive success and species isolation. For researchers in ecology, entomology, and pest management, understanding the significance of these ratios is paramount. This guide provides a comparative analysis of the ecological implications of the Bombykol (B110295) to Bombykal ratio, with a focus on the well-studied silkworm moth, Bombyx mori, and its wild ancestor, Bombyx mandarina.

The female silkworm moth, Bombyx mori, releases a specific blend of two pheromone components to attract males: the primary attractant (10E,12Z)-10,12-hexadecadien-1-ol (Bombykol) and the corresponding aldehyde, (10E,12Z)-10,12-hexadecadienal (Bombykal).[1] The typical ratio of these two compounds is approximately 11:1 (Bombykol:Bombykal).[1] In contrast, its closest wild relative, B. mandarina, utilizes only Bombykol as its sex pheromone.[1] This distinct difference in pheromone composition highlights the crucial role of the Bombykol to Bombykal ratio in species-specific signaling and reproductive isolation.

Comparative Behavioral Responses to Varying Pheromone Ratios

The behavioral response of male moths is highly sensitive to the ratio of Bombykol to Bombykal. While Bombykol is the primary attractant that initiates upwind flight and mating behavior in B. mori males, Bombykal appears to play a more nuanced role.[2][3] Studies have shown that Bombykal can act as a behavioral antagonist at higher concentrations, inhibiting the male's response to Bombykol.[2] This suggests that the specific 11:1 ratio is critical for optimal mate recognition and attraction in B. mori. In contrast, for B. mandarina, the presence of Bombykal could potentially act as a deterrent, preventing inter-species mating.

For the bombycid moth Trilocha varians, a mixture of bombykal and (E,Z)-10,12-hexadecadienyl acetate (B1210297) (bombykyl acetate) is used as a sex pheromone, and males do not respond to bombykol alone.[2] This further emphasizes the species-specificity conferred by different pheromone components and their ratios.

Pheromone Ratio (Bombykol:Bombykal)	Bombyx mori Male Behavioral Response	Bombyx mandarina Male Behavioral Response (Predicted)	Ecological Significance
Pure Bombykol (1:0)	Strong attraction and mating behavior.[3]	Strong attraction and mating behavior.[1]	Primary attractant for both species.
11:1	Optimal attraction and mating behavior.[1]	Likely reduced attraction or inhibition.	Species-specific signal for B. mori.
1:1	Reduced attraction, potential inhibition of mating behavior.[2]	Strong inhibition of mating behavior.	Potential reproductive barrier.
Pure Bombykal (0:1)	No attraction; may act as an antagonist.[2][3]	Strong inhibition.	Interspecific signal or deterrent.

Biosynthesis and Signaling Pathways

The production of Bombykol and Bombykal originates from acetyl-CoA through fatty acid synthesis.[4][5] A key enzyme, a desaturase encoded by the Bmpgdesat1 gene, is responsible for producing the diene precursor.[4] The final steps involve the reduction of the fatty acyl precursor to Bombykol. Bombykal is then synthesized from Bombykol, likely through the action of an alcohol oxidase.[1]

Upon release by the female, these pheromone molecules are detected by specialized olfactory receptor neurons housed in the sensilla of the male's antennae.[6][7] One neuron is specifically tuned to Bombykol, while another responds to Bombykal.[6][7] The binding of these molecules to their respective receptors initiates a signal transduction cascade that ultimately leads to a behavioral response.

Biosynthesis of Bombykol and Bombykal.

Pheromone detection and signaling pathway.

Experimental Protocols

Pheromone Extraction and Analysis:

• Gland Excision: Pheromone glands are excised from the abdominal tips of virgin female moths.

• Solvent Extraction: The glands are immersed in a non-polar solvent such as hexane (B92381) for a specified period to extract the pheromones.

• Gas Chromatography-Mass Spectrometry (GC-MS): The extract is analyzed by GC-MS to identify and quantify the amounts of Bombykol and Bombykal. The ratio is determined by comparing the peak areas of the two compounds.

Behavioral Assays (Wind Tunnel):

• Wind Tunnel Setup: A laminar flow wind tunnel is used to create a controlled plume of synthetic pheromones.

• Pheromone Application: Synthetic Bombykol and Bombykal are mixed in desired ratios and applied to a filter paper dispenser.

• Male Moth Release: Male moths are released at the downwind end of the tunnel.

• Behavioral Observation: The behavior of the male moths is recorded and scored based on a predefined ethogram, including taking flight, upwind flight, casting, and landing on the pheromone source.

• Data Analysis: The percentage of males exhibiting each behavior is calculated for different pheromone ratios and statistically compared.

References

• 1. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Female sex pheromone and male behavioral responses of the bombycid moth Trilocha varians: comparison with those of the domesticated silkmoth Bombyx mori - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and functional characterization of a sex pheromone receptor in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bombykol - Wikipedia [en.wikipedia.org]
• 5. Screening for the Genes Involved in Bombykol Biosynthesis: Identification and Functional Characterization of Bombyx mori Acyl Carrier Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mate-Seeking Fruit Flies Fooled by Silkworm Scent | UC Davis [ucdavis.edu]
• 7. sciencedaily.com [sciencedaily.com]

Safety & Regulatory Compliance

Bombykal proper disposal procedures

Proper disposal of Bombykal, an insect pheromone, is crucial for maintaining laboratory safety and environmental compliance. This guide provides detailed procedures for researchers, scientists, and drug development professionals to handle and dispose of Bombykal and associated waste materials safely.

Key Data on Bombykal

A summary of the essential information for Bombykal is presented below.

Property	Data	Citation
Chemical Name	Bombykol	[1]
Synonyms	Isobombycol	[1]
CAS Number	765-17-3	[1]
Molecular Formula	C16H30O	[1]
Molecular Weight	238.41	[1]
Hazard Classification	Not classified as a hazardous substance or mixture.	[1]
Incompatible Materials	Strong acids/alkalis, strong oxidizing/reducing agents.	[1]
Storage Conditions	Recommended: -20°C, protect from light, stored under nitrogen. In solvent: -80°C for 6 months.	[1]

Experimental Protocol for Bombykal Disposal

This step-by-step protocol outlines the safe disposal of Bombykal solutions, empty containers, and contaminated labware.

1. Personal Protective Equipment (PPE)

• Before handling Bombykal or its waste, ensure you are wearing appropriate PPE. This includes:

  • Safety goggles or a face shield.

  • Chemical-resistant gloves (e.g., nitrile).

  • A flame-resistant lab coat.[2]

2. Waste Collection and Labeling

• Prepare a designated hazardous waste container for liquid Bombykal waste. The container should be made of a material compatible with the solvent used (e.g., plastic-coated glass bottles for flammable solvents).[3]

• Label the container clearly with "Hazardous Waste," the chemical name ("Waste Bombykal in [Solvent Name]"), and the approximate concentration.[4]

• Prepare a separate, labeled, puncture-resistant container for chemically contaminated sharps, such as pipette tips or broken glass.[5]

• Prepare a designated, labeled bag or container for non-sharp solid waste contaminated with Bombykal.[5]

3. Disposal of Unused or Waste Bombykal Solution

• Do not dispose of Bombykal solution down the drain.[6]

• Carefully pour all unused or waste Bombykal solution into the designated liquid hazardous waste container.

• Ensure the container is tightly sealed after adding the waste to prevent evaporation and spills.[4]

4. Disposal of Empty Bombykal Containers

• Thoroughly empty the original Bombykal container.[4]

• Triple rinse the empty container with a suitable solvent (e.g., ethanol (B145695) or the solvent used for the Bombykal solution).[5][7]

• Collect all rinsate (the rinse liquid) and add it to the liquid hazardous waste container.[4][5]

• After triple rinsing, deface or remove the original label from the container.[4]

• Dispose of the rinsed, dried glass or plastic container in the appropriate laboratory recycling or trash bin, following your institution's guidelines.[4]

5. Disposal of Contaminated Materials

• Sharps: Place all chemically contaminated sharps, such as pipette tips, in the designated sharps container.[5]

• Non-Sharps: Place other contaminated materials, such as gloves, absorbent pads, and weighing papers, into the designated solid hazardous waste bag or container.[5]

6. Storage and Final Disposal

• Store all hazardous waste containers in a designated, well-ventilated satellite accumulation area within the laboratory.[4]

• Segregate the Bombykal waste from incompatible materials like strong acids, bases, and oxidizers.[4][5]

• Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[2] Final disposal for this type of organic waste is often through incineration.[8]

Bombykal Disposal Workflow

Caption: Workflow for the safe disposal of Bombykal waste streams in a laboratory setting.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. zaeralab.ucr.edu [zaeralab.ucr.edu]
• 3. Flammable Solvents - Department of Biology, University of York [york.ac.uk]
• 4. nswai.org [nswai.org]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 6. Hazardous Waste Disposal [cool.culturalheritage.org]
• 7. Safe Use and Disposal of Household Chemicals | New Mexico State University - BE BOLD. Shape the Future. [pubs.nmsu.edu]
• 8. download.basf.com [download.basf.com]

Essential Safety and Logistical Information for Handling Bombykal

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides essential, immediate safety and logistical information for the handling of Bombykal, a naturally occurring aldehyde pheromone. The following procedural guidance is designed to answer specific operational questions, building trust and providing value beyond the product itself.

Chemical and Physical Properties

Property	Information	Source
Chemical Name	(10E,12Z)-10,12-Hexadecadienal	N/A
Common Name	Bombykal	N/A
CAS Number	69775-57-5	N/A
Molecular Formula	C16H28O	N/A
Molecular Weight	236.4 g/mol	N/A
Physical State	Presumed liquid at room temperature	N/A
Hazard Classification	Not classified as a hazardous substance.[1]	SDS for Bombykol[1]

Personal Protective Equipment (PPE)

Even with non-hazardous materials, adherence to standard laboratory safety protocols is crucial. The following personal protective equipment is recommended when handling Bombykal to minimize exposure and ensure a safe working environment.

PPE Category	Item	Specifications	Rationale
Hand Protection	Chemical-resistant gloves	Nitrile or latex gloves.	Prevents direct skin contact.
Eye Protection	Safety glasses with side shields or goggles	ANSI Z87.1 compliant.	Protects eyes from potential splashes.
Body Protection	Laboratory coat	Standard cotton or synthetic lab coat.	Protects clothing and skin from accidental spills.

Operational Plan: Safe Handling Workflow

A systematic approach to handling chemicals ensures safety at every step. The following workflow outlines the recommended procedure for working with Bombykal.

Caption: A step-by-step workflow for the safe handling of Bombykal in a laboratory setting.

Disposal Plan

Proper waste management is a critical component of laboratory safety and environmental responsibility. As Bombykal is considered a non-hazardous substance, the disposal procedures are straightforward but require adherence to institutional and local regulations.

Waste Stream Segregation

Waste Type	Container	Disposal Method
Unused/Excess Bombykal	Labeled, sealed waste container.	Treat as non-hazardous chemical waste. Follow institutional guidelines. May be eligible for drain disposal with copious amounts of water, pending institutional approval.[2]
Contaminated Materials (e.g., pipette tips, absorbent pads)	Labeled solid waste container.	Dispose of as non-hazardous solid laboratory waste.[2]
Empty Bombykal Container	Original container.	Rinse thoroughly with a suitable solvent (e.g., ethanol (B145695) or acetone). Deface the label and dispose of in regular trash.[2]

Disposal Decision Tree

The following diagram provides a logical flow for making decisions regarding the disposal of Bombykal and associated waste.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. sfasu.edu [sfasu.edu]